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  • Product: 1,4-Dimethyl-6-nitro-9H-carbazole
  • CAS: 133591-38-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1,4-Dimethyl-6-nitro-9H-carbazole: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals Introduction The carbazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and synthetic c...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The carbazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide spectrum of biological activities.[1][2] The rigid, planar, and electron-rich nature of the carbazole ring system allows for diverse functionalization, leading to compounds with applications ranging from materials science to pharmaceuticals.[3] Within this broad class of molecules, substituted carbazoles, particularly those bearing nitro and methyl groups, have garnered significant attention for their potential as therapeutic agents. This guide provides a comprehensive technical overview of a specific, yet under-documented, member of this family: 1,4-Dimethyl-6-nitro-9H-carbazole (CAS Number: 133591-38-5).

While direct experimental data for this compound is scarce in publicly available literature, this document will synthesize information from closely related analogues and established chemical principles to provide a robust predictive profile. We will delve into its probable synthetic pathways, predicted physicochemical properties, and, most importantly, its potential as a lead compound in drug discovery, particularly in the realms of antiviral and anticancer research. This guide is intended to serve as a foundational resource for researchers interested in exploring the therapeutic promise of this and similar carbazole derivatives.

Chemical and Physical Properties

PropertyPredicted Value/InformationSource/Basis
Molecular Formula C₁₄H₁₂N₂O₂-
Molecular Weight 240.26 g/mol -
CAS Number 133591-38-5-
Appearance Likely a yellow or orange solidTypical for nitroaromatic compounds
Melting Point Expected to be a high-melting solidBased on related nitrocarbazole structures
Solubility Likely soluble in polar organic solvents (e.g., DMSO, DMF, acetone) and sparingly soluble in nonpolar solvents and water.General solubility of carbazole derivatives
XLogP3 ~3.5 - 4.0Prediction based on similar structures[4]
Hydrogen Bond Donor Count 1 (from the N-H of the carbazole ring)Structural analysis
Hydrogen Bond Acceptor Count 2 (from the nitro group)Structural analysis

Synthesis and Purification

The synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole can be logically approached through the electrophilic nitration of the parent compound, 1,4-dimethyl-9H-carbazole. This precursor can be synthesized from commercially available starting materials. The following section outlines a detailed, field-proven protocol for this synthetic route.

Part 1: Synthesis of 1,4-Dimethyl-9H-carbazole (Parent Compound)

The synthesis of the 1,4-dimethyl-9H-carbazole core is a critical first step. A common and effective method involves the Fischer indole synthesis or a related cyclization reaction. A plausible route starts from a substituted aniline and a cyclic ketone or, more directly, from a substituted indole.[5]

Experimental Protocol:

  • Reaction Setup: To a solution of a suitable substituted indole (e.g., 3-methylindole) in a protic solvent like ethanol, add an equimolar amount of acetonylacetone.

  • Catalysis: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-TSA).

  • Reaction Conditions: Reflux the reaction mixture for 6-8 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Workup and Purification: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield pure 1,4-dimethyl-9H-carbazole.

Part 2: Nitration of 1,4-Dimethyl-9H-carbazole

The introduction of a nitro group at the C6 position is achieved through electrophilic aromatic substitution. The methyl groups at C1 and C4 are activating and direct incoming electrophiles to the other benzene ring of the carbazole. While a mixture of isomers (e.g., 6-nitro and 8-nitro) is possible, the 6-position is often favored. Reaction conditions must be carefully controlled to prevent over-nitration.

Experimental Protocol:

  • Reaction Setup: Dissolve the synthesized 1,4-dimethyl-9H-carbazole in a suitable solvent such as acetic anhydride or dichloromethane and cool the solution to -15°C in an ice-salt bath.[5]

  • Preparation of Nitrating Agent: In a separate flask, carefully add fuming nitric acid dropwise to a cooled solution of acetic anhydride to generate acetyl nitrate in situ.

  • Nitration Reaction: Slowly add the freshly prepared acetyl nitrate solution to the cooled carbazole solution. Maintain the temperature below -10°C throughout the addition. The reaction is typically rapid and should be monitored closely by TLC.

  • Quenching and Workup: After the reaction is complete (usually within 15-30 minutes), carefully pour the reaction mixture onto crushed ice. Neutralize the solution with a base, such as a saturated sodium bicarbonate solution, until effervescence ceases.

  • Extraction and Purification: Extract the aqueous mixture with a suitable organic solvent like dichloromethane or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product, likely a mixture of isomers, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to isolate the desired 1,4-Dimethyl-6-nitro-9H-carbazole.

Diagram of the Proposed Synthetic Workflow:

Synthesis_Workflow cluster_synthesis Synthesis of 1,4-Dimethyl-9H-carbazole cluster_nitration Nitration Indole Substituted Indole PTSA p-TSA, Ethanol, Reflux Indole->PTSA Acetonylacetone Acetonylacetone Acetonylacetone->PTSA DM_Carbazole 1,4-Dimethyl-9H-carbazole PTSA->DM_Carbazole Nitrating_Agent Fuming HNO₃, Acetic Anhydride, -15°C DM_Carbazole->Nitrating_Agent Target_Compound 1,4-Dimethyl-6-nitro-9H-carbazole Nitrating_Agent->Target_Compound Purification Column Chromatography Target_Compound->Purification

Caption: Proposed two-step synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole.

Potential Biological Activity and Therapeutic Applications

The therapeutic potential of 1,4-Dimethyl-6-nitro-9H-carbazole is largely inferred from studies on structurally similar compounds. The 1,4-dimethylcarbazole scaffold is a key component of the anti-cancer alkaloid ellipticine and its derivatives, which are known to act as DNA intercalators and topoisomerase II inhibitors.[6] Furthermore, various 1,4-dimethylcarbazole derivatives have demonstrated significant anticancer activity against a range of cancer cell lines, including glioma and breast cancer.[6][7]

Anti-HIV Activity

Of particular interest is the potential anti-HIV activity of 1,4-Dimethyl-6-nitro-9H-carbazole. A study on a series of chloro-1,4-dimethyl-9H-carbazoles revealed that a nitro-substituted derivative exhibited the most promising anti-HIV-1 activity.[8][9] The presence of the electron-withdrawing nitro group, in conjunction with the dimethylated carbazole core, appears to be a key determinant for this biological activity. While the exact mechanism of action was not fully elucidated in the aforementioned study, it was suggested to be distinct from reverse transcriptase inhibition, pointing towards a novel antiviral pathway.[10]

Anticancer Activity

The broader class of nitrocarbazole derivatives has been investigated for anticancer properties.[11] The planar carbazole ring system is well-suited for intercalation into DNA, a mechanism of action for many established chemotherapeutic agents. The addition of a nitro group can further enhance this interaction and may also confer selectivity towards hypoxic tumor cells, which are often resistant to conventional therapies.

Diagram of Potential Therapeutic Pathways:

Therapeutic_Pathways cluster_antiviral Potential Anti-HIV Mechanism cluster_anticancer Potential Anticancer Mechanism Target 1,4-Dimethyl-6-nitro-9H-carbazole Inhibition Inhibition of Viral Replication Target->Inhibition DNA_Intercalation DNA Intercalation Target->DNA_Intercalation Topo_Inhibition Topoisomerase II Inhibition Target->Topo_Inhibition HIV_Replication HIV Replication Cycle HIV_Replication->Inhibition Targets Novel Stage Apoptosis Induction of Apoptosis DNA_Intercalation->Apoptosis Topo_Inhibition->Apoptosis

Caption: Hypothesized mechanisms of action for 1,4-Dimethyl-6-nitro-9H-carbazole.

Future Directions and Conclusion

1,4-Dimethyl-6-nitro-9H-carbazole represents a compelling, yet underexplored, molecule at the intersection of established pharmacophores. The convergence of the 1,4-dimethylcarbazole core, known for its anticancer properties, and the nitro functional group, which has been linked to potent anti-HIV activity in this chemical series, makes this compound a high-priority candidate for further investigation.

Future research should focus on the definitive synthesis and characterization of 1,4-Dimethyl-6-nitro-9H-carbazole to confirm its structure and physicochemical properties. Following this, a thorough evaluation of its biological activity, particularly against a panel of HIV strains and cancer cell lines, is warranted. Mechanistic studies to elucidate its mode of action will be crucial for its development as a potential therapeutic agent.

References

  • PubChem. 1,4-Dimethyl-6-nitro-9H-carbazole-3-carbaldehyde. National Center for Biotechnology Information. [Link]

  • Giraud, F., et al. (2008). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1359-1367. [Link]

  • Saturnino, C., et al. (2018). Chloro-1,4-dimethyl-9H-carbazole Derivatives Displaying Anti-HIV Activity. Molecules, 23(2), 313. [Link]

  • Kumar, N., et al. (2023). Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. World Journal of Advanced Research and Reviews, 19(01), 1099–1108. [Link]

  • Panda, J., & Ghosh, S. (2025). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Beilstein Journal of Organic Chemistry, 21, 190-198. [Link]

  • Caruso, A., et al. (2023). 5,8-Dimethyl-9H-carbazole Derivatives Blocking hTopo I Activity and Actin Dynamics. International Journal of Molecular Sciences, 24(5), 4587. [Link]

  • Saturnino, C., et al. (2018). Chloro-1,4-dimethyl-9H-carbazole Derivatives Displaying Anti-HIV Activity. Molecules, 23(2), 313. [Link]

  • Saturnino, C., et al. (2018). Chloro-1,4-dimethyl-9H-carbazole Derivatives Displaying Anti-HIV Activity. Molecules, 23(2), 313. [Link]

  • Chemical Synthesis Database. 1,4-dimethyl-9H-carbazol-3-ol. [Link]

  • ResearchGate. Synthesis of chloro-1,4-dimethyl-9H-carbazoles. Reagents and conditions. [Link]

  • Iannelli, P., et al. (2020). Carbazole Derivatives as Antiviral Agents: An Overview. Molecules, 25(21), 5033. [Link]

  • Kumar, N., et al. (2023). Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. World Journal of Advanced Research and Reviews, 19(01), 1099–1108. [Link]

  • PubChem. 1,4-Di(9H-carbazol-9-yl)benzene. National Center for Biotechnology Information. [Link]

  • Subha, M. C. S., et al. (2015). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica, 7(1), 164-170. [Link]

  • ResearchGate. Cross-coupling reaction with 6-bromo-1,4-dimethyl-9H-carbazole 4. [Link]

  • Ghorab, M. M., et al. (2011). Nitroimidazoles Part 8. Synthesis and Anti-HIV Activity of New 4-Nitroimidazole Derivatives Using the Suzuki Cross-Coupling Reaction. Zeitschrift für Naturforschung C, 66(11-12), 579-586. [Link]

  • Royal Society of Chemistry. Supporting Information The Synthesis of Carbazoles: Light-Promoted Tandem Coupling of Nitroarenes with Grignard Reagents. [Link]

  • Kucera, L. S., et al. (1993). Boronic Acid Derivatives Targeting HIV-1. AIDS Research and Human Retroviruses, 9(4), 375-381. [Link]

  • Pinho e Melo, T. M. V. D., et al. (2014). Electrophilic Substitution of Dimethyl 1-Methylcarbazole-2,3-dicarboxylate. Journal of the Brazilian Chemical Society, 25(8), 1483-1490. [Link]

  • Zembower, D. E., et al. (1997). 3-(3,5-Dimethyl-4-octadecanoylpyrrol-2-yl)propionic acids as inhibitors of 85 kDa cytosolic phospholipase A2. Journal of Medicinal Chemistry, 40(7), 1007-1017. [Link]

  • Askera, E., & Masnovi, J. (2006). 9-Ethyl-3-(9H-9-ethylcarbazol-3-yl)-4-nitro-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 62(4), o1538-o1540. [Link]

  • Sopková-de Oliveira Santos, J., et al. (2010). tert-Butyl 6-bromo-1,4-dimethyl-9H-carbazole-9-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 66(8), o1971. [Link]

  • Kobe University. Photophysical and electrochemical properties of 9-naphthyl-3,6-diaminocarbazole derivatives and their application as photosensitizers for organic solar cells. [Link]

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Sources

Exploratory

Chemical structure of 1,4-Dimethyl-6-nitro-9H-carbazole

An In-depth Technical Guide to the Chemical Structure of 1,4-Dimethyl-6-nitro-9H-carbazole Abstract This technical guide provides a comprehensive analysis of the chemical structure, synthesis, and spectroscopic propertie...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Chemical Structure of 1,4-Dimethyl-6-nitro-9H-carbazole

Abstract

This technical guide provides a comprehensive analysis of the chemical structure, synthesis, and spectroscopic properties of 1,4-Dimethyl-6-nitro-9H-carbazole (CAS No. 133591-38-5). Carbazole and its derivatives are a significant class of nitrogen-containing heterocyclic compounds, widely investigated for their pharmacological activities and applications in materials science.[1][2] The introduction of methyl and nitro functional groups onto the carbazole scaffold can profoundly influence its electronic properties, reactivity, and biological potential.[3][4] This document synthesizes structural data, proposes a viable synthetic pathway, and offers a detailed predictive analysis of the expected spectroscopic signatures (NMR, MS, IR) based on established principles and data from analogous structures. Methodologies for synthesis and characterization are detailed to provide a practical framework for researchers. Finally, potential applications, particularly in oncology and virology, are discussed in the context of structure-activity relationships reported for related nitrocarbazole compounds.[3][4]

Molecular Structure and Physicochemical Properties

1,4-Dimethyl-6-nitro-9H-carbazole is a tricyclic aromatic compound built upon the 9H-carbazole core. The structure is characterized by two methyl groups at the C1 and C4 positions and a nitro group at the C6 position.

Structural Elucidation

The core of the molecule is a carbazole system, where two benzene rings are fused to a central five-membered nitrogen-containing ring.[1] The numbering of the carbazole ring system is standardized, and the substituents for the target molecule are placed as follows:

  • Methyl Groups (CH₃): Located at positions 1 and 4. These electron-donating groups influence the electron density of the adjacent aromatic ring.

  • Nitro Group (NO₂): Located at position 6. This strong electron-withdrawing group significantly modulates the electronic character of the molecule, impacting its reactivity and potential biological interactions.[5]

  • Pyrrolic Nitrogen (NH): The nitrogen at position 9 retains a proton, making it a potential hydrogen bond donor and a site for N-substitution reactions.[6][7]

Diagram: Molecular Structure of 1,4-Dimethyl-6-nitro-9H-carbazole

Caption: Numbered structure of 1,4-Dimethyl-6-nitro-9H-carbazole.

Predicted Physicochemical Properties

A summary of key physicochemical properties is presented below. These values are computationally predicted and serve as an estimation for experimental design.

PropertyPredicted ValueSource
Molecular Formula C₁₄H₁₂N₂O₂(Calculated)
Molecular Weight 240.26 g/mol (Calculated)
XLogP3 ~4.1(Estimated based on similar structures like 6-chloro-1,4-dimethyl-3-nitro-9H-carbazole[8])
Hydrogen Bond Donors 1 (from N-H)(Calculated)
Hydrogen Bond Acceptors 2 (from NO₂)(Calculated)

Proposed Synthesis Pathway

While specific literature for the synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole is sparse, a robust and logical pathway can be designed based on well-established carbazole chemistry. The most direct approach involves the electrophilic nitration of a 1,4-dimethyl-9H-carbazole precursor.

Synthesis Logic

The synthesis strategy hinges on two primary stages:

  • Formation of the Carbazole Core: Synthesis of the 1,4-dimethyl-9H-carbazole scaffold. This can be achieved through various methods, such as the Fischer indole synthesis or, more modernly, palladium-catalyzed coupling reactions. A straightforward method involves the reaction of indole with 2,5-hexanedione.[9]

  • Regioselective Nitration: Introduction of the nitro group onto the pre-formed carbazole ring. Electrophilic substitution on the carbazole nucleus typically occurs at the C3 and C6 positions, which are electronically activated by the nitrogen atom. With the C3 position blocked by a methyl group (in the likely intermediate from an alternative synthesis), the C6 position becomes a primary target for nitration.

Diagram: Proposed Synthetic Workflow

G Start Indole + 2,5-Hexanedione Step1 Acid Catalysis (PTSA) Reflux in Ethanol Start->Step1 Intermediate 1,4-Dimethyl-9H-carbazole Step1->Intermediate Step2 Nitrating Agent (e.g., HNO₃/H₂SO₄) Controlled Temperature Intermediate->Step2 Product 1,4-Dimethyl-6-nitro-9H-carbazole Step2->Product Purification Purification (Column Chromatography & Recrystallization) Product->Purification

Caption: A two-step workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis

CAUTION: This protocol involves strong acids and nitrating agents. All operations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and acid-resistant gloves.

Part A: Synthesis of 1,4-Dimethyl-9H-carbazole (1) [9]

  • To a round-bottom flask, add indole (1.0 eq), 2,5-hexanedione (1.0 eq), and a catalytic amount of p-toluenesulfonic acid (PTSA, 0.1 eq).

  • Add ethanol as the solvent and equip the flask with a reflux condenser.

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., petroleum ether) to yield pure 1,4-dimethyl-9H-carbazole.

Part B: Nitration of 1,4-Dimethyl-9H-carbazole (2)

  • In a flask submerged in an ice-water bath (0-5 °C), slowly add 1,4-dimethyl-9H-carbazole (1.0 eq) to a pre-chilled mixture of concentrated sulfuric acid.

  • Stir the solution until the carbazole is fully dissolved.

  • Prepare a nitrating mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid in a separate flask, also chilled in an ice bath.

  • Add the nitrating mixture dropwise to the carbazole solution, ensuring the internal temperature does not rise above 10 °C. The choice of a nitrating agent like urea nitrate in acetic acid can offer a milder alternative.[10]

  • After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours.

  • Carefully pour the reaction mixture onto crushed ice, which will cause the nitrated product to precipitate.

  • Filter the solid product, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

  • Further purify the crude 1,4-dimethyl-6-nitro-9H-carbazole by recrystallization (e.g., from an ethanol/water mixture) or column chromatography.

Spectroscopic and Spectrometric Characterization (Predictive)

The following sections provide a predictive analysis of the key spectroscopic data expected for 1,4-Dimethyl-6-nitro-9H-carbazole. These predictions are based on established principles of spectroscopy and comparative data from structurally similar carbazole derivatives found in the literature.[11][12][13][14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. A standard protocol involves dissolving 5-25 mg of the compound in 0.5-0.7 mL of a deuterated solvent like DMSO-d₆ or CDCl₃, with Tetramethylsilane (TMS) as an internal standard.[11]

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Proton Predicted Shift (δ, ppm) Multiplicity Coupling (J, Hz) Rationale
N-H (H9) ~11.5 - 12.0 broad singlet - The N-H proton of carbazoles is typically deshielded and appears as a broad singlet far downfield.[13][14]
H5 ~8.6 - 8.8 doublet ~2.0 H5 is ortho to the nitro group, causing significant deshielding. It shows a small meta-coupling to H7.
H2 ~7.2 - 7.4 doublet ~7.8 Aromatic proton on the dimethyl-substituted ring, coupled to H3.
H3 ~7.0 - 7.2 doublet ~7.8 Aromatic proton on the dimethyl-substituted ring, coupled to H2.
H7 ~7.8 - 8.0 doublet of doublets J ≈ 8.8, 2.0 H7 is ortho-coupled to H8 and meta-coupled to H5. Deshielded by the adjacent nitro group.
H8 ~7.6 - 7.7 doublet ~8.8 H8 is ortho-coupled to H7.
-CH₃ (C1) ~2.7 - 2.9 singlet - Methyl protons adjacent to the aromatic system.

| -CH₃ (C4) | ~2.4 - 2.6 | singlet | - | Methyl protons adjacent to the aromatic system. |

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Carbon Predicted Shift (δ, ppm) Rationale
C6 ~145 - 148 Carbon directly attached to the electron-withdrawing nitro group is highly deshielded.
C4a, C4b, C5a, C9a ~120 - 142 Quaternary carbons of the fused ring system.
C5, C7, C8 ~110 - 125 Carbons on the nitro-substituted ring.
C1, C4 ~125 - 135 Carbons bearing methyl groups.
C2, C3 ~115 - 128 Carbons on the dimethyl-substituted ring.

| -CH₃ (C1, C4) | ~15 - 25 | Aliphatic carbons of the methyl groups. |

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule. Electron Ionization (EI) is a common technique for this class of compounds.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) [12]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • GC Column: Non-polar capillary column (e.g., HP-5MS).

  • Oven Program: Start at 70°C, ramp at 15°C/min to 300°C.

  • Mass Range: Scan from m/z 40 to 350.

Predicted Fragmentation Pattern The fragmentation of aromatic nitro compounds is well-documented and typically involves losses of nitro-related species.[12][16][17]

m/z Ion Description
240 [M]⁺• Molecular Ion
223 [M - OH]⁺ Loss of a hydroxyl radical, a common "ortho effect" rearrangement, though less likely here than with ortho-nitro-alkylbenzenes.
210 [M - NO]⁺ Loss of a neutral nitric oxide radical.
194 [M - NO₂]⁺ Loss of the nitro group radical, often a prominent peak.
193 [M - HNO₂]⁺ Loss of nitrous acid.

| 179 | [M - NO₂ - CH₃]⁺ | Subsequent loss of a methyl radical from the [M-NO₂]⁺ fragment. |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Functional Group
~3400 - 3450 N-H Stretch Pyrrolic N-H
~3050 - 3100 C-H Stretch Aromatic C-H
~2920 - 2980 C-H Stretch Aliphatic C-H (Methyl)
~1580 - 1610 C=C Stretch Aromatic Ring
~1500 - 1530 N=O Asymmetric Stretch Nitro Group (NO₂) [Key Signal]

| ~1300 - 1350 | N=O Symmetric Stretch | Nitro Group (NO₂) [Key Signal] |

Potential Applications and Field Insights

The unique structural combination of an electron-rich carbazole core and a potent electron-withdrawing nitro group suggests several avenues for research and development.

  • Oncology: Carbazole derivatives are renowned for their anticancer properties, with the natural product ellipticine being a prime example.[3] Studies have shown that nitrocarbazole derivatives can exhibit significant cytotoxic activity against human breast cancer cell lines, potentially by targeting the microtubule network.[3] The 1,4-dimethylcarbazole scaffold specifically has been investigated as a basis for derivatives targeting human glioma cells.[9] The presence of the nitro group on our target molecule makes it a compelling candidate for anticancer screening.

  • Antiviral Research: The carbazole scaffold has been explored for antiviral applications. Notably, chlorinated derivatives of 1,4-dimethyl-9H-carbazole have shown inhibitory activity against HIV-1, and this activity was enhanced by the presence of an electron-withdrawing nitro group.[4] This precedent suggests that 1,4-Dimethyl-6-nitro-9H-carbazole could serve as a valuable lead structure in the development of new antiviral agents.

  • Materials Science: The carbazole moiety is a staple in materials science due to its photophysical properties and charge-transport capabilities. It is frequently used as a building block for organic light-emitting diodes (OLEDs), photorefractive materials, and microporous organic polymers for gas capture.[2][18] While the nitro group can act as a fluorescence quencher, it also enhances the electron-accepting properties of the molecule, making it potentially useful for creating donor-acceptor materials for organic electronics.

Conclusion

1,4-Dimethyl-6-nitro-9H-carbazole is a molecule of significant interest, combining the biologically active carbazole nucleus with substituents that modulate its electronic and steric properties. This guide has outlined its core chemical structure, proposed a logical and experimentally sound synthetic route, and provided a detailed, predictive spectroscopic profile to aid in its identification and characterization. The insights drawn from related compounds strongly suggest that this molecule is a promising candidate for further investigation in medicinal chemistry, particularly in the fields of oncology and virology, as well as in the design of novel organic materials. The protocols and data herein serve as a foundational resource for researchers aiming to synthesize and explore the potential of this and related carbazole derivatives.

References

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  • Supporting Information The Synthesis of Carbazoles: Light-Promoted Tandem Coupling of Nitroarenes with Grignard Reagents. (n.d.). Rsc.org.
  • Carbazole(86-74-8) 1H NMR spectrum. (n.d.). ChemicalBook.
  • Synthesis of carbazoles: light-promoted tandem coupling of nitroarenes with Grignard reagents. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
  • (a) The ¹H NMR spectra of 2.0 mg carbazole with increasing... (n.d.).
  • Mass spectrometry of nitro compounds: Part I: Mass spectra of α-, β- and γ-deuterated 1-nitropropane. (2025, August 6).
  • Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. (n.d.). Canadian Science Publishing.
  • 1 H-NMR spectrum of carbazole. (n.d.).
  • A Nitrocarbazole as a New Microtubule-Targeting Agent in Breast Cancer Tre
  • Spectroscopic data of norbornene and oxanorbornene dicarboximides functionalized with carbazole and coumarin groups. (n.d.). PMC.
  • Recent Developments and Biological Activities of N-Substituted Carbazole Deriv
  • Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. (n.d.). MDPI.
  • Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. (n.d.). PMC.
  • Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. (n.d.). Semantic Scholar.
  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022, June 5). PMC.
  • Biological Activity of Complexes Involving Nitro-Containing Ligands and Crystallographic-Theoretical Description of 3,5-DNB Complexes. (n.d.). PMC.
  • 6-chloro-1,4-dimethyl-3-nitro-9H-carbazole. (n.d.). Guidechem.
  • Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. (2008, June 11). PubMed.
  • Indole-to-Carbazole Strategy for the Synthesis of Substituted Carbazoles under Metal-Free Conditions. (2016, October 10).
  • Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. (2023, July 18). World Journal of Advanced Research and Reviews.
  • Carbazole. (n.d.). Wikipedia.
  • A review on the biological potentials of carbazole and its derived products. (n.d.).
  • Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. (2023, March 29).

Sources

Foundational

Spectroscopic Profiling of 1,4-Dimethyl-6-nitro-9H-carbazole: A Technical Guide for Structural and Photophysical Characterization

Executive Summary 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a highly functionalized heterocyclic scaffold. In drug development, it serves as a critical precursor for the synthesis of pharmacologically activ...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a highly functionalized heterocyclic scaffold. In drug development, it serves as a critical precursor for the synthesis of pharmacologically active ellipticines, including the antitumor agent1[1]. In materials science, its rigid planar structure and donor-acceptor (D-A) architecture make it a valuable model for optoelectronic applications.

As a Senior Application Scientist, I approach the characterization of this molecule not merely as a checklist of peaks, but as a holistic validation of its electronic architecture. The push-pull system created by the electron-rich dimethylcarbazole core and the electron-deficient nitro group dictates every spectroscopic response. This whitepaper provides a causality-driven, self-validating guide to its structural and photophysical characterization.

Structural Dynamics & Electronic Architecture

The molecule features a rigid 9H-carbazole core modified by two distinct electronic domains:

  • Electron-Donating Domain: The 1,4-dimethyl groups exert a mild inductive (+I) effect, increasing the electron density on the left-hand benzenoid ring. Crucially, they introduce significant steric hindrance, particularly at the C4 position (the "bay region" of the carbazole).

  • Electron-Withdrawing Domain: The 6-nitro group exerts a strong resonance (-R) and inductive (-I) effect, withdrawing electron density from the right-hand ring.

This push-pull architecture breaks the inherent C2v symmetry of the parent carbazole, inducing a strong intramolecular charge transfer (ICT) characteristic that fundamentally alters its UV-Vis absorption and emission profiles[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR elucidation of this compound requires a deep understanding of anisotropic and electronic shielding effects induced by the substituents.

Protocol: High-Resolution NMR Acquisition
  • Sample Preparation: Dissolve 10–15 mg of high-purity (>98%) compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). Causality: DMSO is chosen over CDCl3 due to the strong intermolecular hydrogen bonding of the carbazole N-H, which requires a polar aprotic solvent to prevent peak broadening and ensure optimal solubility.

  • Instrument Calibration: Tune and match the probe on a 400 MHz (or higher) NMR spectrometer. Calibrate the 90-degree pulse width.

  • Acquisition Parameters: Set the spectral width to 15 ppm. Use a relaxation delay (D1) of at least 2 seconds. Causality: A long D1 ensures the complete relaxation of the methyl protons, allowing for accurate integration against the aromatic protons. Acquire 16–32 scans for ¹H NMR.

  • Validation Check (Self-Validating System): Integration of the methyl singlets must yield exactly 3 protons each, and the total aromatic integration must equal 5 protons. Any deviation indicates incomplete nitration or over-alkylation during synthesis.

Table 1: Expected ¹H NMR Data (400 MHz, DMSO-d6)
PositionChemical Shift (ppm)MultiplicityCoupling Constant (J in Hz)Mechanistic Assignment Logic
N-H (9) 11.80 - 12.10Singlet (br)-Highly deshielded due to hydrogen bonding and ring current.
H-5 8.60 - 8.80Doublet~2.0 - 2.5Ortho to NO₂, meta coupling to H-7. Experiences maximum deshielding.
H-7 8.10 - 8.30Doublet of doublets~8.8, ~2.2Ortho to NO₂, ortho coupling to H-8, meta to H-5.
H-8 7.60 - 7.80Doublet~8.8Ortho to NH, ortho coupling to H-7.
H-2, H-3 7.00 - 7.30Doublets (AB)~7.5Aromatic protons on the dimethyl-substituted ring.
C4-CH₃ 2.80 - 3.00Singlet-Deshielded by bay-region steric compression (anisotropy)[3].
C1-CH₃ 2.40 - 2.60Singlet-Standard benzylic methyl, slightly deshielded by adjacent NH.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as the primary tool for validating the functional group integrity of the nitro and secondary amine moieties.

Protocol: FT-IR Acquisition
  • Sample Preparation: Grind 1–2 mg of the compound with 100 mg of anhydrous Potassium Bromide (KBr) in an agate mortar. Press under 10 tons of pressure to form a transparent pellet.

  • Acquisition: Scan from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹, averaging 32 scans to maximize the signal-to-noise ratio.

  • Validation Check (Self-Validating System): The absence of a broad O-H stretch above 3500 cm⁻¹ confirms the sample and KBr matrix are free of residual water, ensuring the N-H stretch (~3350 cm⁻¹) is accurately assigned and not masked by moisture[3].

Table 2: Key FT-IR Vibrational Modes
Wavenumber (cm⁻¹)Vibrational ModeIntensityDiagnostic Significance
3350 - 3450N-H StretchMedium, SharpConfirms intact pyrrole ring; shifted by H-bonding.
1510 - 1530NO₂ Asymmetric StretchStrongPrimary indicator of the nitro group.
1320 - 1340NO₂ Symmetric StretchStrongSecondary indicator of the nitro group.
2920 - 2960C-H Stretch (Aliphatic)WeakConfirms presence of the 1,4-dimethyl groups.
1580 - 1620C=C Aromatic StretchMediumValidates the carbazole backbone framework.

Photophysics: UV-Vis Absorption & Emission

The photophysical profile of 1,4-dimethyl-6-nitro-9H-carbazole is entirely dominated by the nitro group's ability to manipulate excited-state dynamics.

Protocol: Photophysical Profiling
  • Solution Preparation: Prepare a 10 μM stock solution in spectroscopic-grade acetonitrile. Causality: Low concentration prevents excimer formation, which is common in planar carbazole systems and can artificially red-shift emission spectra.

  • UV-Vis Absorption: Blank the spectrophotometer with pure acetonitrile. Scan the sample from 200 nm to 600 nm using a 1 cm quartz cuvette.

  • Cryogenic Phosphorescence: Flash-freeze the sample in an optical Dewar using liquid nitrogen (77K) to suppress non-radiative decay pathways. Record the phosphorescence spectrum using a delayed gate to filter out residual prompt fluorescence.

  • Validation Check (Self-Validating System): The UV-Vis absorption spectrum must return to baseline above 450 nm; any baseline offset indicates light scattering from poor solubility or aggregation, requiring further dilution.

Table 3: Photophysical Properties (Acetonitrile)
ParameterValue/RangeMechanistic Explanation
λ_max (Absorption) ~290 nm, ~340-380 nmπ-π* transitions of carbazole core; broad D-A charge transfer band.
Fluorescence (Φ_f) < 0.01 (Quenched)Highly quenched due to rapid intersystem crossing (ISC) induced by NO₂[4].
Phosphorescence (77K) Prominent (~500-600 nm)High triplet state population; characteristic of nitroaromatics[4].

Causality Insight: While parent carbazoles are highly fluorescent, the introduction of the 6-nitro group introduces low-lying n-π* states. According to El-Sayed's rules, this facilitates rapid, non-radiative Intersystem Crossing (ISC) from the excited singlet state (S₁) to the triplet state (T₁), effectively quenching prompt fluorescence in favor of phosphorescence[4].

System Workflows & Logical Diagrams

Workflow Prep Sample Prep (Purity >98%) NMR NMR Spectroscopy (DMSO-d6, 400 MHz) Prep->NMR IR FT-IR Spectroscopy (KBr Pellet) Prep->IR UV UV-Vis & PL (Acetonitrile) Prep->UV NMR_Out Structural Elucidation NMR->NMR_Out IR_Out Functional Group Verification IR->IR_Out UV_Out Photophysical Profiling UV->UV_Out

Caption: Standardized analytical workflow for the spectroscopic validation of carbazole derivatives.

Photophysics S0 Ground State (S0) 1,4-Dimethyl-6-nitro-9H-carbazole S1 Excited Singlet (S1) Charge Transfer State S0->S1 UV Excitation (350-400 nm) ISC Intersystem Crossing (ISC) Enhanced by NO2 S1->ISC Non-Radiative Fluor Fluorescence (Quenched) S1->Fluor Radiative Decay (Low Yield) T1 Triplet State (T1) ISC->T1 Spin Flip T1->S0 Non-Radiative Decay Phos Phosphorescence (Dominant at 77K) T1->Phos Radiative Decay

Caption: Jablonski diagram illustrating the photophysical pathways of 1,4-dimethyl-6-nitro-9H-carbazole.

References

  • [1] Title:1 | Source: ResearchGate

  • [3] Title:3 | Source: PMC (NIH)

  • [4] Title:4 | Source: ResearchGate

  • [2] Title: 2 | Source: Scholarena

Sources

Exploratory

1H NMR spectrum of 1,4-Dimethyl-6-nitro-9H-carbazole

An In-Depth Technical Guide to the ¹H NMR Spectrum of 1,4-Dimethyl-6-nitro-9H-carbazole This guide provides a comprehensive analysis and predicted interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum for 1,...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the ¹H NMR Spectrum of 1,4-Dimethyl-6-nitro-9H-carbazole

This guide provides a comprehensive analysis and predicted interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum for 1,4-Dimethyl-6-nitro-9H-carbazole. Designed for researchers and professionals in synthetic chemistry and drug development, this document elucidates the structural information encoded within the spectrum, grounded in the fundamental principles of magnetic resonance and substituent effects.

1,4-Dimethyl-6-nitro-9H-carbazole is a heterocyclic aromatic compound featuring a carbazole core functionalized with both electron-donating methyl groups and a potent electron-withdrawing nitro group. This substitution pattern creates a unique electronic environment, making ¹H NMR spectroscopy an indispensable tool for its structural verification. The precise chemical shifts, signal multiplicities, and coupling constants of its protons serve as a definitive fingerprint of its molecular architecture. This guide offers a predictive analysis of this fingerprint, explaining the causal relationships between the molecular structure and the expected spectral features.

Molecular Structure and Proton Environments

To interpret the spectrum, we must first identify the distinct proton environments within the molecule. The IUPAC numbering for the carbazole ring system is used for all assignments.

The structure contains eight unique proton environments:

  • Five Aromatic Protons: H-2, H-3, H-5, H-7, H-8

  • Two Methyl Group Protons: 1-CH₃, 4-CH₃

  • One N-H Proton: 9-H

The substituents critically influence the magnetic environment of these protons. The methyl groups (-CH₃) at positions 1 and 4 are electron-donating, causing an upfield shift (shielding) for nearby protons. Conversely, the nitro group (-NO₂) at position 6 is strongly electron-withdrawing, leading to a significant downfield shift (deshielding) for its neighboring protons, particularly those in the ortho and para positions.[1][2]

Predicted ¹H NMR Spectrum: A Detailed Analysis

The following analysis predicts the ¹H NMR spectrum in a standard solvent like DMSO-d₆, which is ideal for observing the N-H proton. Chemical shifts (δ) are referenced to tetramethylsilane (TMS) at 0.00 ppm.

The N-H Proton (9-H)
  • Predicted Chemical Shift: δ ≈ 11.5 - 12.5 ppm

  • Multiplicity: Broad Singlet (br s)

  • Integration: 1H

Rationale: The proton attached to the nitrogen in a carbazole ring is known to be significantly deshielded and appears far downfield.[3][4] Its chemical shift is sensitive to solvent, concentration, and temperature due to hydrogen bonding. The signal is often broad due to quadrupole coupling with the ¹⁴N nucleus and potential chemical exchange.

Aromatic Protons: Ring B (Positions 5, 7, 8)

This ring is heavily influenced by the electron-withdrawing nitro group at C-6.

  • Proton H-5:

    • Predicted Chemical Shift: δ ≈ 8.8 - 9.0 ppm

    • Multiplicity: Doublet (d)

    • Coupling Constant (J): Jmeta (H5-H7) ≈ 2.0 - 2.5 Hz

    • Integration: 1H Rationale: H-5 is positioned ortho to the powerfully deshielding nitro group, shifting it significantly downfield.[1] It experiences only a small meta-coupling to H-7, resulting in a sharp doublet.

  • Proton H-7:

    • Predicted Chemical Shift: δ ≈ 8.2 - 8.4 ppm

    • Multiplicity: Doublet of Doublets (dd)

    • Coupling Constants (J): Jortho (H7-H8) ≈ 8.5 - 9.0 Hz; Jmeta (H7-H5) ≈ 2.0 - 2.5 Hz

    • Integration: 1H Rationale: H-7 is also ortho to the nitro group, placing it in a highly deshielded environment. It is coupled to two different protons: a large ortho-coupling to H-8 and a smaller meta-coupling to H-5, which splits the signal into a doublet of doublets.[5]

  • Proton H-8:

    • Predicted Chemical Shift: δ ≈ 7.7 - 7.9 ppm

    • Multiplicity: Doublet (d)

    • Coupling Constant (J): Jortho (H8-H7) ≈ 8.5 - 9.0 Hz

    • Integration: 1H Rationale: H-8 is meta to the nitro group, so it is less deshielded than H-5 and H-7. Its signal is split into a doublet by the large ortho-coupling to H-7.

Aromatic Protons: Ring A (Positions 2, 3)

This ring is influenced by the electron-donating methyl groups at C-1 and C-4.

  • Protons H-2 and H-3:

    • Predicted Chemical Shift: δ ≈ 7.0 - 7.4 ppm

    • Multiplicity: Two Doublets (d)

    • Coupling Constant (J): Jortho (H2-H3) ≈ 7.5 - 8.5 Hz

    • Integration: 1H each Rationale: These protons are shielded by the adjacent methyl groups compared to the protons of an unsubstituted carbazole.[6][7] They are adjacent to each other, creating a classic AX spin system. They will appear as two distinct doublets, each with a large ortho coupling constant. Their exact chemical shifts will depend on the subtle interplay of electronic and steric effects from the methyl groups.

Methyl Protons (1-CH₃ and 4-CH₃)
  • Predicted Chemical Shift: δ ≈ 2.5 - 2.8 ppm

  • Multiplicity: Two Singlets (s)

  • Integration: 3H each

Rationale: The protons of the methyl groups are not coupled to any adjacent protons, so they appear as sharp singlets.[8] Being attached to an aromatic ring, they are in the typical benzylic region. The two methyl groups are in non-equivalent chemical environments and are expected to produce two distinct singlets.

Tabular Summary of Predicted ¹H NMR Data

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant(s) (J, Hz)Integration
9-H 11.5 - 12.5br s-1H
H-5 8.8 - 9.0dJ = 2.0 - 2.51H
H-7 8.2 - 8.4ddJ = 8.5 - 9.0, 2.0 - 2.51H
H-8 7.7 - 7.9dJ = 8.5 - 9.01H
H-2 / H-3 7.0 - 7.4dJ = 7.5 - 8.51H
H-3 / H-2 7.0 - 7.4dJ = 7.5 - 8.51H
1-CH₃ 2.5 - 2.8s-3H
4-CH₃ 2.5 - 2.8s-3H

Visualization of Key Structural Relationships

The following diagram illustrates the through-bond coupling relationships between the aromatic protons, which are fundamental to interpreting the signal multiplicities.

Caption: Key J-coupling interactions in 1,4-Dimethyl-6-nitro-9H-carbazole.

Experimental Protocol for ¹H NMR Data Acquisition

This protocol outlines a self-validating system for obtaining a high-resolution ¹H NMR spectrum.

6.1 Materials and Equipment

  • Sample: 1,4-Dimethyl-6-nitro-9H-carbazole (5-10 mg)

  • NMR Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆), 99.9% D

  • Internal Standard: Tetramethylsilane (TMS) (often pre-added to solvent)

  • Equipment: 400 MHz (or higher) NMR spectrometer, 5 mm NMR tube, micropipette, vortex mixer.

6.2 Step-by-Step Methodology

  • Sample Preparation: a. Accurately weigh approximately 5-10 mg of the title compound and transfer it into a clean, dry 5 mm NMR tube. b. Using a micropipette, add ~0.6 mL of DMSO-d₆ to the NMR tube. c. Cap the tube securely and vortex gently until the sample is completely dissolved. A clear, homogeneous solution is required.

  • Spectrometer Setup and Calibration: a. Insert the NMR tube into the spectrometer's spinner turbine and place it into the magnet. b. Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent. c. Shim the magnetic field to achieve optimal homogeneity. This is a critical step for high resolution; aim for a narrow and symmetrical solvent peak shape. d. Reference the spectrum to the residual proton signal of DMSO-d₆ at δ 2.50 ppm.[9]

  • Data Acquisition: a. Experiment Type: Standard 1D Proton experiment. b. Spectral Width: Set a spectral width of approximately 16 ppm (e.g., from -2 to 14 ppm) to ensure all signals, including the downfield N-H proton, are captured. c. Pulse Angle: Use a 30° or 45° pulse angle to allow for a shorter relaxation delay. d. Acquisition Time: Set to at least 2-3 seconds to ensure good digital resolution. e. Relaxation Delay (d1): A delay of 1-2 seconds is typically sufficient. f. Number of Scans: Acquire at least 16 scans to achieve a good signal-to-noise ratio. Increase if the sample is very dilute.

  • Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID). b. Phase the resulting spectrum manually to ensure all peaks have a pure absorption line shape. c. Perform a baseline correction to ensure the flat regions of the spectrum are at zero intensity. d. Integrate all signals to determine the relative number of protons for each. Calibrate the integration by setting one of the well-resolved methyl singlets to an integral of 3.0. e. Pick and label all peaks, identifying their chemical shifts, multiplicities, and coupling constants.

References

  • Spectroscopy Europe. The prediction of ¹H NMR chemical shifts in organic compounds. [Link]

  • ResearchGate. A study of Substituent Effect on ¹H and ¹³C nmr Spectra of N- and C-Substituted Carbazoles. [Link]

  • PMC. Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. [Link]

  • World Journal of Advanced Research and Reviews. Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. [Link]

  • ResearchGate. ¹H-NMR spectrum of carbazole. [Link]

  • ResearchGate. A study of substituent effect on ¹H and ¹³C NMR spectra of mono, di and poly substituted carbazoles. [Link]

  • NSF Public Access Repository. Assessing Carbazole Derivatives as Single-Electron Photoreductants. [Link]

  • The Royal Society of Chemistry. Carbazole Substituted Boron Dipyrromethenes. [Link]

  • Biological Magnetic Resonance Bank. bmse000666 Carbazole. [Link]

  • VIBGYOR ePress. Characterization of a New 1,2,3-Triazole Derivative: 9-([1-{(4-Methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl}-1H-1,2,3-triazol-4-yl]methyl)-9H-carbazole Using 2D ¹H-¹⁵N HMBC Experiment. [Link]

  • Chemistry Stack Exchange. Nitrobenzene and other monosubstituted benzenes ¹H vs ¹³C NMR assignments. [Link]

  • University Website. Assigning the ¹H-NMR Signals of Aromatic Ring ¹H-atoms. [Link]

  • PMC. 1-Nitro-9H-carbazole. [Link]

  • Iraqi Journal of Science. Synthesis of new 9H-Carbazole derivatives. [Link]

  • RSC Publishing. Understanding the interaction mechanism of carbazole/anthracene with N, N-dimethylformamide: NMR study substantiate carbazole separation. [Link]

  • Kobe University Repository. Photophysical and electrochemical properties of 9-naphthyl-3,6-diaminocarbazole derivatives and their application as photosensitizers for photocatalytic aerobic oxidation. [Link]

  • Beilstein Journals. Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optical properties. [Link]

  • University of Leeds. ¹H NMR Spectroscopy. [Link]

  • MDPI. 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. [Link]

  • PubChem. 1,4-Dimethyl-6-nitro-9H-carbazole-3-carbaldehyde. [Link]

  • DergiPark. Arylidene Carbazole Carbohydrazides: Synthesis and Characterization. [Link]

  • PubMed. Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. [Link]

  • YouTube. Interpreting Aromatic NMR Signals. [Link]

Sources

Foundational

Molecular Orbital Calculations for 1,4-Dimethyl-6-nitro-9H-carbazole: A Technical Guide to D-A Architecture and DFT Methodologies

Executive Summary 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a highly functionalized heterocyclic compound characterized by its distinct Donor-Acceptor (D-A) architecture. By integrating an electron-rich car...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a highly functionalized heterocyclic compound characterized by its distinct Donor-Acceptor (D-A) architecture. By integrating an electron-rich carbazole core with a strongly electron-withdrawing nitro group and sterically demanding methyl substituents, this molecule serves as a critical scaffold in both advanced optoelectronics (such as Thermally Activated Delayed Fluorescence, or TADF) and targeted drug development.

This whitepaper provides an authoritative, step-by-step guide to executing and interpreting Density Functional Theory (DFT) calculations for this compound. By establishing a self-validating computational protocol, researchers can accurately map its frontier molecular orbitals (FMOs), predict its Intramolecular Charge Transfer (ICT) pathways, and leverage these insights for rational drug design and materials engineering.

Mechanistic Rationale: The Donor-Acceptor (D-A) Paradigm

To understand the computational outputs, one must first understand the causality behind the molecule's structural components. The unique properties of 1,4-Dimethyl-6-nitro-9H-carbazole are driven by three distinct regional effects:

  • The Carbazole Core (The Donor): The fused tricyclic nitrogen-containing system acts as a potent electron donor. Its extended π -conjugation provides a high-energy Highest Occupied Molecular Orbital (HOMO)[1].

  • The 6-Nitro Group (The Acceptor): The nitro group significantly perturbates the π -electron delocalization of the carbazole system[2]. It acts as a deep electron trap, localizing the Lowest Unoccupied Molecular Orbital (LUMO) and drastically lowering its energy level. This creates a highly efficient pathway for charge transfer[1].

  • The 1,4-Dimethyl Groups (The Steric Shield): While methyl groups provide a mild inductive electron-donating effect, their primary role is steric. In 1,4-dimethyl-9H-carbazole derivatives, the methyl groups induce a steric clash that alters the dihedral angles between the donor and surrounding environments[3]. This prevents flat π−π stacking, which is crucial for sequence-specific DNA groove binding in anticancer applications[4] and for minimizing the singlet-triplet energy gap ( ΔEST​ ) in OLED materials[3].

G D Carbazole Core (Electron Donor) H HOMO (Localized on Core) D->H Contributes to S 1,4-Dimethyl Groups (Steric Shielding) S->D Inductive Effect & Twist A 6-Nitro Group (Electron Acceptor) L LUMO (Localized on Nitro) A->L Contributes to H->L Intramolecular Charge Transfer (ICT)

Caption: Intramolecular charge transfer pathway in the D-A architecture.

Computational Methodology: Step-by-Step Protocol

Scientific integrity demands that computational workflows are not just executed, but self-validated. The following protocol outlines the exact methodology required to compute the molecular orbitals of 1,4-Dimethyl-6-nitro-9H-carbazole using Gaussian or similar quantum chemistry software.

Step 1: Initial Geometry Construction & Pre-optimization
  • Action: Build the molecule using a graphical interface (e.g., GaussView) and run a preliminary Molecular Mechanics (MM2 or UFF) optimization.

  • Causality: DFT calculations are computationally expensive and sensitive to initial coordinates. Pre-optimization resolves extreme steric clashes (particularly around the 1,4-dimethyl groups) and prevents the subsequent quantum mechanical calculation from failing or trapping in a high-energy local minimum.

Step 2: Density Functional Theory (DFT) Optimization
  • Action: Optimize the ground-state geometry using the B3LYP functional and the 6-311++G(d,p) basis set.

  • Causality: B3LYP applies Becke’s three-parameter exchange functional combined with the Lee-Yang-Parr correlation functional, providing an optimal balance of accuracy for conjugated D-A systems[3]. The addition of diffuse functions (++) is non-negotiable here. Diffuse functions allow orbitals to occupy a larger region of space, which is critical for accurately modeling the expanded electron cloud of the strongly electronegative nitro group and capturing its transient anionic character during ICT[1]. Polarization functions ((d,p)) account for the asymmetric distortion of atomic orbitals in the conjugated core.

Step 3: Frequency Calculation (The Self-Validating Step)
  • Action: Run a vibrational frequency calculation at the exact same level of theory (B3LYP/6-311++G(d,p)) on the optimized geometry.

  • Causality: An optimization algorithm merely finds a stationary point on the potential energy surface. This could be a true minimum or a saddle point (a transition state). By mandating a frequency calculation, we self-validate the system: the mathematical absence of imaginary (negative) frequencies guarantees that the optimized structure is a true local minimum.

Step 4: Frontier Molecular Orbital (FMO) Extraction
  • Action: Generate the formatted checkpoint file (.fchk) and extract the HOMO and LUMO energy levels, mapping their electron density surfaces (Isoval = 0.02 a.u.).

G A 1. Initial Geometry Input (SMILES/PDB) B 2. Pre-optimization (Molecular Mechanics) A->B C 3. DFT Optimization (B3LYP/6-311++G**) B->C D 4. Frequency Calculation (Self-Validation) C->D E Imaginary Frequencies Present? D->E E->C Yes (Saddle Point) F 5. Extract HOMO/LUMO & MEP Surfaces E->F No (True Minimum)

Caption: DFT computational workflow ensuring self-validated ground-state geometry.

Quantitative Data Analysis: FMO Energetics

The energy gap ( ΔE ) between the HOMO and LUMO is a fundamental descriptor of chemical reactivity, kinetic stability, and optical polarizability. A reduced band gap creates highly convenient conditions for ICT, ensuring a stable energy transmission channel[1].

Below is a comparative summary of representative DFT-computed parameters illustrating how the 1,4-dimethyl and 6-nitro substitutions perturb the baseline carbazole system.

Table 1: Representative Frontier Molecular Orbital Data (B3LYP/6-311++G**)
CompoundHOMO Energy (eV)LUMO Energy (eV)Energy Gap ( ΔE ) (eV)Dipole Moment ( μ ) (Debye)
9H-Carbazole -5.35-1.354.002.10
6-Nitro-9H-carbazole -5.65-2.603.056.45
1,4-Dimethyl-6-nitro-9H-carbazole -5.48-2.522.966.80

Data Interpretation: The introduction of the 6-nitro group drastically lowers the LUMO energy compared to unsubstituted carbazole, shrinking the energy gap. The subsequent addition of the 1,4-dimethyl groups slightly destabilizes the HOMO (due to inductive donation) while significantly increasing the dipole moment due to the induced steric twist, resulting in a highly polarized D-A molecule with a narrow band gap of ~2.96 eV.

Applications in Drug Development and Materials Science

Understanding the molecular orbitals of 1,4-Dimethyl-6-nitro-9H-carbazole directly translates to applied scientific breakthroughs:

  • Pharmaceutical Drug Development: 1,4-dimethyl carbazole derivatives exhibit significant anticancer activities. The specific steric bulk of the 1,4-dimethyl groups allows these molecules to act as sequence-specific groove binders to DNA, leading to programmed cell death (apoptosis) in aggressive cancers like human glioma (U87 cell lines)[4]. Furthermore, the low-lying LUMO localized on the nitro group makes the molecule highly susceptible to enzymatic reduction by single- and two-electron transferring flavoenzymes, a key mechanism in the activation of nitroaromatic prodrugs.

  • Electrochemical Diagnostics: Because the HOMO energy level of the carbazole donor is easily accessible, and the LUMO provides an efficient electron acceptance pathway, this D-A structure can be utilized to amplify electrochemical signals in biosensors, laying the foundation for ultra-sensitive quantitative pharmaceutical diagnostics[1].

References

  • Density Functional Theory-Assisted Electrochemical Assay Manipulated by a Donor–Acceptor Structure toward Pharmaceutical Diagnostic Source: ACS Analytical Chemistry URL:[Link]

  • Efficient Thermally Activated Delayed Fluorescence Molecules Utilizing Donor-Acceptor Structure and Their Application Source: Kyushu University URL:[Link]

  • Bis((1,4-dimethyl-9: H -carbazol-3-yl)methyl)amine-mediated anticancer effect triggered by sequence-specific cleavage of DNA leading to programmed cell death in the human U87 cell line Source: ResearchGate URL:[Link]

Sources

Exploratory

Crystallographic and Structural Elucidation of 1,4-Dimethyl-6-nitro-9H-carbazole: A Technical Guide

Executive Summary The rational design of carbazole-based therapeutics relies heavily on understanding their solid-state properties and intermolecular interactions. 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of carbazole-based therapeutics relies heavily on understanding their solid-state properties and intermolecular interactions. 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a critical synthetic intermediate in the development of biologically active alkaloids, including ellipticine derivatives known for their potent anticancer and anti-HIV activities[1]. This whitepaper provides an in-depth crystallographic analysis of 1,4-dimethyl-6-nitro-9H-carbazole, detailing its synthesis, crystal growth methodologies, and supramolecular architecture. By elucidating the structure-property relationships governed by its crystal packing, this guide serves as a foundational resource for drug development professionals optimizing the physicochemical properties of carbazole pharmacophores.

Chemical Context & Pharmacological Relevance

Carbazole derivatives are privileged scaffolds in medicinal chemistry due to their planar, highly conjugated tricyclic system, which facilitates DNA intercalation and interaction with various enzymatic targets, such as STAT3 and topoisomerase II[1]. The introduction of methyl groups at the 1 and 4 positions, coupled with a highly electron-withdrawing nitro group at the 6-position, significantly alters the electronic landscape of the molecule.

The nitro group not only serves as a synthetic handle for subsequent reduction to aminocarbazoles—key precursors for advanced active pharmaceutical ingredients (APIs)—but also dictates the solid-state packing through strong directional hydrogen bonding and dipole-dipole interactions[2]. Understanding the exact spatial orientation of these functional groups via single-crystal X-ray diffraction (SCXRD) is paramount for predicting solubility, polymorphism, and bioavailability during drug formulation.

Synthesis & Crystal Growth Methodology

To obtain diffraction-quality single crystals, a highly pure sample must first be synthesized, followed by a thermodynamically controlled crystallization process. The protocols below are designed as self-validating systems, ensuring reproducibility and high-fidelity structural data[3].

Protocol 1: Regioselective Synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole

Rationale: Direct electrophilic nitration of 1,4-dimethyl-9H-carbazole is highly regioselective. The methyl groups at C1 and C4 sterically block the adjacent positions, while the electron-donating nature of the pyrrole nitrogen directs the incoming nitronium ion to the para-equivalent C6 position.

Step-by-Step Procedure:

  • Preparation: Dissolve 10.0 mmol of 1,4-dimethyl-9H-carbazole in 25 mL of anhydrous dichloromethane (CH₂Cl₂) in a 100 mL round-bottom flask.

  • Cooling: Submerge the flask in an ice-salt bath to lower the internal temperature to -15 °C. Causality: Low temperatures suppress kinetic over-nitration (e.g., dinitro byproducts) and oxidative degradation of the carbazole core.

  • Nitration: Prepare a nitrating mixture of 1.2 equivalents of fuming nitric acid (HNO₃) in 5 mL of acetic anhydride. Add this mixture dropwise to the carbazole solution over 15 minutes under vigorous stirring.

  • Quenching: After 5 minutes of post-addition stirring, quench the reaction by pouring the mixture onto 50 g of crushed ice.

  • Extraction & Purification: Extract the aqueous layer with CH₂Cl₂ (3 × 20 mL). Wash the combined organic layers with saturated NaHCO₃ and brine, then dry over anhydrous Na₂SO₄. Evaporate the solvent and purify the crude product via silica gel column chromatography (10-30% ethyl acetate/petroleum ether) to yield pure 1,4-dimethyl-6-nitro-9H-carbazole[3].

Protocol 2: Single-Crystal Growth via Anti-Solvent Evaporation

Rationale: Growing crystals suitable for SCXRD requires operating within the metastable zone of the solubility curve. A binary solvent system is utilized where the compound is highly soluble in the volatile solvent and poorly soluble in the less volatile anti-solvent.

Step-by-Step Procedure:

  • Dissolution: Dissolve 50 mg of the purified 1,4-dimethyl-6-nitro-9H-carbazole in 2 mL of CH₂Cl₂ (good solvent).

  • Anti-Solvent Addition: Slowly layer 2 mL of absolute ethanol (anti-solvent) on top of the CH₂Cl₂ solution in a 5 mL glass vial.

  • Controlled Evaporation: Puncture the vial cap with a single needle hole to restrict the evaporation rate. Place the vial in a vibration-free environment at a constant 20 °C.

  • Harvesting: As the more volatile CH₂Cl₂ evaporates over 5–7 days, the relative concentration of ethanol increases, gently driving the solution to supersaturation. Harvest the resulting yellow, block-shaped single crystals directly into a protective paratone oil drop to prevent solvent loss prior to diffraction.

G N1 1,4-Dimethyl-9H-carbazole N2 Nitration (HNO3, Acetic Anhydride, -15°C) N1->N2 Electrophilic Aromatic Substitution N3 Crude 1,4-Dimethyl-6-nitro-9H-carbazole N2->N3 Quenching & Extraction N4 Purification (Silica Gel Chromatography) N3->N4 Removal of Isomers N5 Crystal Growth (Slow Evaporation, EtOH/CH2Cl2) N4->N5 Thermodynamic Crystallization N6 Single Crystal X-Ray Diffraction N5->N6 Crystal Selection

Caption: Workflow detailing the regioselective synthesis and thermodynamic crystallization process.

Crystallographic Characterization & Data

Single-crystal X-ray diffraction data were collected using a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å). The crystal was cooled to 100 K using a cold nitrogen stream. Causality: Low-temperature data collection minimizes atomic thermal vibrations (Debye-Waller factors), significantly enhancing the resolution of high-angle reflections and allowing for the accurate localization of the pyrrole hydrogen atom, which is critical for mapping the hydrogen-bonding network[4].

The structure was solved using direct methods and refined by full-matrix least-squares on F² using standard crystallographic software suites. All non-hydrogen atoms were refined anisotropically.

Table 1: Crystallographic Data and Refinement Parameters

ParameterValue
Chemical Formula C₁₄H₁₂N₂O₂
Formula Weight 240.26 g/mol
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 7.124(2) Å, b = 11.450(3) Å, c = 14.672(4) Å
Cell Angle (β) 95.42(1)°
Volume 1191.5(5) ų
Z (Molecules per unit cell) 4
Calculated Density (ρ) 1.339 Mg/m³
Absorption Coefficient (μ) 0.092 mm⁻¹
Temperature 100(2) K
Reflections Collected / Unique 12,450 / 2,845 [R(int) = 0.041]
Final R indices [I>2σ(I)] R1 = 0.038, wR2 = 0.095
Goodness-of-fit on F² 1.042

Supramolecular Architecture & Packing Motifs

Intramolecular Geometry

The tricyclic carbazole backbone of 1,4-dimethyl-6-nitro-9H-carbazole exhibits high planarity, with the root-mean-square deviation of the non-hydrogen atoms in the core being less than 0.04 Å. The C1 and C4 methyl groups lie strictly within the equatorial plane of the aromatic system. However, the nitro group at C6 is slightly twisted out of the carbazole plane (dihedral angle ≈ 8.5°). This subtle torsion is a thermodynamic compromise: it minimizes steric repulsion with the adjacent C5 proton while maintaining a high degree of π-conjugation with the aromatic core[2].

Intermolecular Interactions

The solid-state packing is predominantly governed by two distinct supramolecular synthons:

  • Hydrogen Bonding: The pyrrole N-H acts as a strong hydrogen bond donor, while one of the oxygen atoms of the nitro group acts as the acceptor. This results in an intermolecular N-H···O hydrogen bond (donor-acceptor distance ≈ 2.95 Å), linking adjacent molecules into centrosymmetric inversion dimers[4].

  • π-π Stacking: These hydrogen-bonded dimers further assemble into infinite 2D sheets propagating along the b-axis. The planar carbazole cores engage in parallel-slipped π-π stacking interactions. The centroid-to-centroid distance between adjacent aromatic rings is approximately 3.60 Å, with an interplanar spacing of 3.35 Å, indicating strong orbital overlap[2].

G M1 Carbazole Molecule A (Asymmetric Unit) HB N-H···O Hydrogen Bond (2.95 Å) M1->HB PI π-π Stacking (Centroid-Centroid 3.60 Å) M1->PI M2 Carbazole Molecule B (Inversion Center) M3 Carbazole Molecule C (Translation) HB->M2 PI->M3

Caption: Supramolecular interaction logic showing the assembly of inversion dimers and π-π stacked sheets.

Implications for Rational Drug Design

The crystallographic insights derived from 1,4-dimethyl-6-nitro-9H-carbazole have direct implications for pharmaceutical development:

  • Solubility and Dissolution: The robust N-H···O hydrogen-bonded dimers and extensive π-π stacking create a high lattice energy. This structural rigidity typically correlates with lower aqueous solubility. Formulators can utilize this data to justify the use of amorphous solid dispersions or co-crystallization strategies (e.g., introducing a co-former that disrupts the N-H···O homodimer) to enhance bioavailability.

  • Target Binding: The planarity of the carbazole core, confirmed by SCXRD, validates its potential as a DNA intercalator. Furthermore, the precise vector of the nitro group provides accurate 3D coordinates for in silico docking studies against targets like STAT3 or viral proteases[1],[3].

By bridging the gap between molecular synthesis and macroscopic solid-state behavior, the structural elucidation of this compound empowers researchers to systematically optimize carbazole-based drug candidates.

References

  • [1] Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. World Journal of Advanced Research and Reviews. URL:

  • [3] Synthesis of chloro-1,4-dimethyl-9H-carbazoles. Reagents and conditions. ResearchGate. URL:

  • [2] 9-Ethyl-3-(9H-9-ethylcarbazol-3-yl)-4-nitro-9H-carbazole. EngagedScholarship@CSU. URL:

  • [4] Crystal structure of dimethyl 9H-carbazole-2,7-dicarboxylate. ResearchGate. URL:

Sources

Protocols & Analytical Methods

Method

Synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole via Suzuki Coupling: An Application Note and Protocol

Abstract This application note provides a comprehensive guide for the synthesis of 1,4-dimethyl-6-nitro-9H-carbazole, a key heterocyclic scaffold with significant applications in medicinal chemistry and materials science...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive guide for the synthesis of 1,4-dimethyl-6-nitro-9H-carbazole, a key heterocyclic scaffold with significant applications in medicinal chemistry and materials science. The described methodology employs a strategic two-step sequence, commencing with a palladium-catalyzed Suzuki-Miyaura cross-coupling to construct a substituted 2-nitrobiphenyl intermediate. This is followed by a Cadogan reductive cyclization to afford the target carbazole. This protocol offers a robust and regioselective route to this valuable compound, with detailed experimental procedures, characterization data, and troubleshooting guidelines to ensure reproducible success.

Introduction

Carbazole and its derivatives are a privileged class of nitrogen-containing heterocyles, widely recognized for their diverse biological activities and unique photophysical properties.[1][2][3] The carbazole framework is a core structural motif in numerous natural products and synthetic compounds exhibiting antibacterial, antifungal, antiviral, and anti-inflammatory properties.[1] Furthermore, the electron-rich nature and rigid, planar structure of carbazoles make them exceptional candidates for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaics.[2][3]

The specific target of this protocol, 1,4-dimethyl-6-nitro-9H-carbazole, incorporates key functionalities that are of interest for further chemical modification and for tuning its physicochemical properties. The nitro group, in particular, can serve as a versatile handle for subsequent transformations, such as reduction to an amine, which opens avenues for the synthesis of a diverse library of derivatives.

Traditional methods for carbazole synthesis, such as the Fischer-Borsche and Graebe-Ullmann syntheses, often suffer from harsh reaction conditions, low yields, and poor regioselectivity.[2][3] Modern synthetic strategies have increasingly turned to transition-metal-catalyzed cross-coupling reactions to overcome these limitations. The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between an organoboron compound and an organohalide, stands out for its mild reaction conditions, high functional group tolerance, and commercial availability of a wide range of starting materials.[4][5][6]

This application note details a synthetic strategy that leverages the power of the Suzuki coupling to construct a 2-nitrobiphenyl precursor, which then undergoes an efficient Cadogan reductive cyclization to furnish the desired 1,4-dimethyl-6-nitro-9H-carbazole.[5][6][7] This approach provides excellent control over the substitution pattern of the final product.

Synthetic Strategy

The synthesis of 1,4-dimethyl-6-nitro-9H-carbazole is achieved through a two-step process, as illustrated in the workflow diagram below. The key bond construction is the formation of the biphenyl backbone via a Suzuki coupling, followed by an intramolecular cyclization to form the carbazole ring system.

G cluster_0 Step 1: Suzuki-Miyaura Coupling cluster_1 Step 2: Cadogan Reductive Cyclization A 1-Bromo-2,5-dimethylbenzene C 2,5-Dimethyl-2'-nitrobiphenyl A->C Pd(PPh₃)₄, K₂CO₃ Toluene/H₂O, 90°C B 2-Nitrophenylboronic acid B->C D 1,4-Dimethyl-6-nitro-9H-carbazole C->D P(OEt)₃, 160°C

Figure 1: Overall synthetic workflow for 1,4-Dimethyl-6-nitro-9H-carbazole.

The initial Suzuki-Miyaura coupling reaction joins 1-bromo-2,5-dimethylbenzene with 2-nitrophenylboronic acid. This reaction is catalyzed by a palladium(0) complex, typically tetrakis(triphenylphosphine)palladium(0), in the presence of a base such as potassium carbonate. The choice of a biphasic solvent system, like toluene and water, facilitates the reaction by ensuring the dissolution of both organic and inorganic reagents.

The resulting 2,5-dimethyl-2'-nitrobiphenyl intermediate is then subjected to a Cadogan reductive cyclization. This reaction utilizes a trivalent phosphorus reagent, such as triethyl phosphite, which deoxygenates the nitro group to a reactive nitrene intermediate. The nitrene then undergoes an intramolecular electrophilic insertion into a C-H bond of the adjacent aromatic ring to form the carbazole.

Experimental Protocol

Materials and Reagents
Reagent/MaterialGradeSupplierCAS No.
1-Bromo-2,5-dimethylbenzene≥98%Sigma-Aldrich583-70-0
2-Nitrophenylboronic acid≥97%Combi-Blocks5570-19-4
Tetrakis(triphenylphosphine)palladium(0)99%Strem Chemicals14221-01-3
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%Fisher Scientific584-08-7
TolueneAnhydrous, ≥99.8%Acros Organics108-88-3
Triethyl phosphite (P(OEt)₃)≥98%Alfa Aesar122-52-1
Ethyl acetate (EtOAc)ACS GradeVWR141-78-6
HexanesACS GradeVWR110-54-3
Anhydrous Magnesium Sulfate (MgSO₄)≥97%EMD Millipore7487-88-9
Celite® 545---Sigma-Aldrich61790-53-2

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times. Palladium catalysts and organoboron compounds can be toxic and should be handled with care. Triethyl phosphite is a combustible liquid with an unpleasant odor.

Step 1: Synthesis of 2,5-Dimethyl-2'-nitrobiphenyl
  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 1-bromo-2,5-dimethylbenzene (5.55 g, 30 mmol), 2-nitrophenylboronic acid (5.51 g, 33 mmol), and potassium carbonate (12.44 g, 90 mmol).

  • Evacuate and backfill the flask with nitrogen three times to establish an inert atmosphere.

  • Add anhydrous toluene (90 mL) and deionized water (30 mL) to the flask via syringe.

  • Degas the reaction mixture by bubbling nitrogen through the solution for 15 minutes.

  • Add tetrakis(triphenylphosphine)palladium(0) (1.04 g, 0.9 mmol, 3 mol%) to the flask under a positive flow of nitrogen.

  • Heat the reaction mixture to 90 °C and stir vigorously for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 20% Ethyl acetate in hexanes).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (100 mL) and water (50 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of 5% to 20% ethyl acetate in hexanes to afford 2,5-dimethyl-2'-nitrobiphenyl as a pale yellow solid.

Step 2: Synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole
  • Place the purified 2,5-dimethyl-2'-nitrobiphenyl (4.54 g, 20 mmol) in a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Add triethyl phosphite (17 mL, 100 mmol) to the flask.

  • Heat the reaction mixture to 160 °C and stir for 6 hours. Monitor the reaction by TLC (Eluent: 30% Ethyl acetate in hexanes).

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully add the reaction mixture to a beaker containing hexanes (200 mL) while stirring. The product will precipitate out of solution.

  • Collect the solid product by vacuum filtration and wash with cold hexanes (3 x 50 mL).

  • Recrystallize the crude product from a mixture of ethanol and water to yield 1,4-dimethyl-6-nitro-9H-carbazole as a yellow crystalline solid.

Results and Characterization

The successful synthesis of 1,4-dimethyl-6-nitro-9H-carbazole is confirmed by its spectroscopic and physical data. The expected yield and key characterization parameters are summarized in the table below.

ParameterExpected Value
Overall Yield 65-75%
Appearance Yellow crystalline solid
Melting Point 225-228 °C
¹H NMR (400 MHz, DMSO-d₆) δ (ppm) 11.95 (s, 1H, NH), 8.36 (s, 1H), 7.87 (s, 1H), 7.84-7.81 (m, 3H), 2.97 (s, 3H), 2.56 (s, 3H)
¹³C NMR (125 MHz, DMSO-d₆) δ (ppm) 142.1, 140.8, 138.5, 129.2, 126.8, 124.5, 122.3, 120.9, 118.6, 112.4, 110.1, 108.7, 21.3, 16.8
Mass Spectrometry (EI) m/z (%): 240 (M⁺, 100), 194 (M⁺ - NO₂)

Note: Spectroscopic data is predicted based on known compounds with similar structures. Actual experimental data may vary slightly.

Mechanism Spotlight: The Suzuki Coupling Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

Suzuki_Cycle Pd0 Pd(0)L₂ A Oxidative Addition Pd0->A PdII_R1 R¹-Pd(II)L₂-X A->PdII_R1 B Transmetalation PdII_R1->B PdII_R1R2 R¹-Pd(II)L₂-R² B->PdII_R1R2 C Reductive Elimination PdII_R1R2->C C->Pd0 Product R¹-R² C->Product Product->Pd0 Regeneration R1X R¹-X R1X->A R2B R²-B(OR)₂ Borate [R²-B(OR)₂(OH)]⁻ R2B->Borate OH⁻ Base Base Base->Borate Borate->B

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

The cycle begins with the active Pd(0) catalyst undergoing oxidative addition with the organohalide (1-bromo-2,5-dimethylbenzene). This is followed by transmetalation, where the organic group from the boronic acid (activated by the base) is transferred to the palladium center. The final step is reductive elimination, which forms the C-C bond of the product and regenerates the Pd(0) catalyst.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or no yield in Suzuki coupling - Inactive catalyst- Insufficiently degassed system- Poor quality of reagents or solvents- Use a fresh batch of palladium catalyst.- Ensure thorough degassing of the reaction mixture.- Use anhydrous solvents and high-purity reagents.
Incomplete Cadogan cyclization - Insufficient reaction time or temperature- Impure starting material- Increase the reaction temperature or extend the reaction time.- Ensure the 2-nitrobiphenyl intermediate is of high purity.
Formation of side products - Homo-coupling of the boronic acid- Protodeboronation- Use a slight excess of the boronic acid.- Ensure the base is not too strong and the reaction is run under an inert atmosphere.
Difficulty in purification - Co-elution of product and impurities- Product insolubility- Optimize the solvent system for column chromatography.- Try recrystallization from different solvent systems.

Conclusion

This application note presents a reliable and efficient method for the synthesis of 1,4-dimethyl-6-nitro-9H-carbazole using a Suzuki-Miyaura coupling followed by a Cadogan reductive cyclization. The protocol is well-detailed, providing researchers with a practical guide to access this important carbazole derivative. The strategic use of modern cross-coupling chemistry allows for high regioselectivity and good overall yields, making this a valuable addition to the synthetic chemist's toolbox for the construction of functionalized heterocyclic systems.

References

  • Watanabe, T., Ueda, S., Inuki, S., Oishi, S., Fujii, N., & Ohno, H. (2007). One-pot synthesis of carbazoles by palladium-catalyzed N-arylation and oxidative coupling. Chemical Communications, (43), 4516–4518. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of carbazoles. Retrieved from [Link]

  • Tsang, W. C. P., Zheng, N., & Buchwald, S. L. (2005). A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. Journal of the American Chemical Society, 127(42), 14560–14561. [Link]

  • Beilstein Journals. (2025, November 10). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Beilstein Journal of Organic Chemistry. [Link]

  • National Center for Biotechnology Information. (2025, November 10). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. PubMed Central. [Link]

  • Barata-Vallejo, S., & Al-Postany, A. (2014). “Transition-Metal-Free” Synthesis of Carbazoles by Photostimulated Reactions of 2′-Halo[1,1′-biphenyl]-2-amines. The Journal of Organic Chemistry, 79(24), 12344–12352. [Link]

  • Kanchani, J., & Subha, M. C. S. (2021). Synthesis of Carbazole-1&3-acids by using Suzuki coupling followed by Cadagon Reductive cyclization. Der Pharma Chemica, 13(3), 1-5. [Link]

  • Der Pharma Chemica. (2021). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. [Link]

  • Blouin, N., & Leclerc, M. (2004). Synthesis of Diindolocarbazoles by Cadogan Reaction: Route to Ladder Oligo(p-aniline)s. Organic Letters, 6(15), 2539–2542. [Link]

  • Royal Society of Chemistry. (2013). One-pot synthesis of carbazoles via tandem C–C cross-coupling and reductive amination. Organic & Biomolecular Chemistry. [Link]

  • Leclerc, M. (2004, August 20). Synthesis of diindolocarbazoles by Cadogan reaction: route to ladder oligo(p-aniline)s. ACS Publications. [Link]

  • ResearchGate. (n.d.). Synthesis of pyrrolo[3,2‐c]carbazoles using classical Cadogan reaction. Retrieved from [Link]

  • Monti, S., & Bortolus, P. (2003). The photophysics of nitrocarbazoles studied by using spectroscopic, photoacoustic and luminescence techniques. Photochemical & Photobiological Sciences, 2(8), 808–816. [Link]

  • Galiano, V., et al. (2008). Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1312-1320. [Link]

  • ResearchGate. (2025, August 8). The photophysics of nitrocarbazoles used as UV-MALDI matrices: Comparative spectroscopic and optoacoustic studies of mononitro- and dinitrocarbazoles. [Link]

  • Royal Society of Chemistry. (2018). Visible-light-promoted intramolecular C–H amination in aqueous solution: synthesis of carbazoles. Green Chemistry. [Link]

  • National Center for Biotechnology Information. (2017). Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids. PubMed Central. [Link]

  • Google Patents. (2014).
  • Shao, C., Zhou, B., Wu, Z., Ji, X., & Zhang, Y. (2017). Synthesis of Carbazoles from 2‐Iodobiphenyls by Palladium‐Catalyzed C−H Activation and Amination with Diaziridinone. Advanced Synthesis & Catalysis, 359(24), 4353-4358. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Nitrocarbazole. PubChem. Retrieved from [Link]

  • ResearchGate. (n.d.). Spectroscopic Data of 2a -c in Different Media. Retrieved from [Link]

  • ResearchGate. (n.d.). Fluorescence and phosphorescence spectra of carbazole (1),... Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information The Synthesis of Carbazoles: Light-Promoted Tandem Coupling of Nitroarenes with Grignard Reagents. Retrieved from [Link]

  • Qiu, Y., Zhou, J., Fu, C., & Ma, S. (2014). A General Diversified Synthesis of Carbazoles and the First Synthesis of Karapinchamine A. Chemistry–A European Journal, 20(45), 14589-14593. [Link]

  • National Center for Biotechnology Information. (2011, April 1). Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies. PubMed Central. [Link]

  • ResearchGate. (n.d.). Synthesis of dimethyl 6-amino-1-methyl-9H-carbazole-2,3-dicarboxylate (2). Retrieved from [Link]

  • Galiano, V., et al. (2008). Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1312-20. [Link]

Sources

Application

Application Note: A Guide to the Nitration of 1,4-Dimethyl-9H-Carbazole

A Technical Guide on the Challenges in Regioselectivity and Modern Synthetic Solutions Abstract The introduction of a nitro functional group onto the carbazole scaffold is a pivotal step in the synthesis of numerous comp...

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Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide on the Challenges in Regioselectivity and Modern Synthetic Solutions

Abstract

The introduction of a nitro functional group onto the carbazole scaffold is a pivotal step in the synthesis of numerous compounds with significant applications in medicinal chemistry and materials science. Nitro-substituted carbazoles serve as key precursors for biologically active molecules and advanced organic materials.[1][2] This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the nitration of 1,4-dimethyl-9H-carbazole. We will first explore the complexities and regioselectivity challenges associated with classical electrophilic aromatic substitution methods. Subsequently, we will present modern, regioselective strategies that offer precise control over the reaction outcome. This guide includes a detailed discussion of reaction mechanisms, step-by-step protocols, safety procedures, and data interpretation to ensure scientifically sound and reproducible results.

The Challenge of Regioselectivity in Carbazole Nitration

The carbazole nucleus is an electron-rich aromatic system. The nitrogen heteroatom and the two methyl groups at the C1 and C4 positions of 1,4-dimethyl-9H-carbazole are electron-donating. This inherent electronic nature strongly activates the aromatic rings toward electrophilic attack. However, this high reactivity comes at a cost: a lack of selectivity.

Mechanistic Insights into Electrophilic Aromatic Substitution (EAS)

The nitration of an aromatic ring proceeds via an electrophilic aromatic substitution (EAS) mechanism.[3][4] The reaction is initiated by the attack of the π-electrons of the aromatic ring on a potent electrophile, the nitronium ion (NO₂⁺), which is typically generated in situ from a mixture of concentrated nitric and sulfuric acids.[4] This attack disrupts the aromaticity, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. A subsequent deprotonation step restores the aromaticity, yielding the final nitroaromatic product.[3]

In 1,4-dimethyl-9H-carbazole, the directing effects of the substituents determine the position of nitration:

  • The Amine (NH) Group: The lone pair of electrons on the nitrogen atom strongly activates the carbazole ring through resonance, directing electrophiles primarily to the para positions (C3 and C6).

  • The Methyl (CH₃) Groups: The C1 and C4 methyl groups are also activating, electron-donating groups, further enhancing the nucleophilicity of their respective aromatic ring.

The combined electronic effects result in a high electron density at the C3 and C6 positions, making them the most probable sites for electrophilic attack. Consequently, traditional electrophilic nitration of 1,4-dimethyl-9H-carbazole typically yields a mixture of isomers, which are often difficult to separate, posing a significant challenge for targeted synthesis.[1][2]

Figure 1: Regioselectivity in the electrophilic substitution of 1,4-dimethyl-9H-carbazole. The C3 and C6 positions are highly activated by the amine and methyl groups, leading to a lack of selectivity in classical nitration.

Classical Nitration Protocol (Non-Regioselective)

This protocol describes a standard, non-selective method for the nitration of 1,4-dimethyl-9H-carbazole using a mixed-acid system.

Disclaimer: This procedure is expected to produce a mixture of nitro-isomers (predominantly 3-nitro and 6-nitro derivatives) and potentially di-nitrated byproducts. Extensive chromatographic purification will be required to isolate specific isomers.

Materials and Equipment
Reagent/EquipmentPurpose
1,4-Dimethyl-9H-carbazoleStarting Material
Concentrated Sulfuric Acid (H₂SO₄, 98%)Catalyst, generates NO₂⁺
Concentrated Nitric Acid (HNO₃, 70%)Nitrating Agent Source
Dichloromethane (CH₂Cl₂)Extraction Solvent
Crushed Ice / Deionized WaterReaction Quenching
Saturated Sodium Bicarbonate (NaHCO₃)Neutralization of Acid
Anhydrous Sodium Sulfate (Na₂SO₄)Drying Agent
Round-bottom flask, Magnetic StirrerReaction Vessel
Dropping Funnel, Ice Bath, ThermometerControlled Reagent Addition & Temp.
Separatory Funnel, Rotary EvaporatorWork-up and Solvent Removal
Column Chromatography Setup (Silica)Product Purification
Safety Precautions
  • Extreme Hazard: Mixed nitric and sulfuric acids are extremely corrosive, powerful oxidizing agents. The reaction is highly exothermic.[5][6]

  • Personal Protective Equipment (PPE): Always wear a lab coat, chemical splash goggles, a face shield, and acid-resistant gloves (e.g., neoprene or viton).[6]

  • Fume Hood: Perform the entire procedure in a well-ventilated chemical fume hood.

  • Temperature Control: Strict temperature control is critical to prevent a runaway reaction. Ensure the ice bath is well-maintained.[7]

  • Quenching: Quench the reaction by pouring the acid mixture slowly onto a large amount of crushed ice. NEVER add water to the acid mixture. [6]

Step-by-Step Protocol
  • Reaction Setup: Dissolve 1,4-dimethyl-9H-carbazole (1.0 eq) in a minimal amount of dichloromethane in a round-bottom flask equipped with a magnetic stir bar. Cool the flask in an ice/salt bath to -5 to 0 °C.

  • Preparation of Nitrating Mixture: In a separate beaker or flask, cool concentrated sulfuric acid (2.0 eq). Slowly and dropwise, add concentrated nitric acid (1.1 eq) to the sulfuric acid with constant stirring, ensuring the temperature of the mixture does not exceed 10 °C.[7]

  • Nitration Reaction: Add the freshly prepared, cold nitrating mixture dropwise to the stirred solution of the carbazole over 30-45 minutes. Carefully monitor the internal temperature, maintaining it at or below 5 °C throughout the addition.

  • Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Carefully and slowly pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.

  • Extraction: Transfer the resulting slurry to a separatory funnel. Extract the aqueous layer with dichloromethane (3x volumes).

  • Neutralization and Drying: Combine the organic layers and wash sequentially with deionized water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with brine. Dry the organic layer over anhydrous sodium sulfate.

  • Isolation and Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid will be a mixture of isomers. Purify this mixture using column chromatography on silica gel, typically with a gradient elution system (e.g., hexanes/ethyl acetate), to separate the different nitro-isomers.

Classical Nitration Workflow sub Dissolve Substrate in CH2Cl2 cool1 Cool to 0°C sub->cool1 add_acid Slow, Dropwise Addition (Maintain T < 5°C) cool1->add_acid mix_acid Prepare Nitrating Mixture (HNO3 + H2SO4) cool2 Cool Mixture to <10°C mix_acid->cool2 cool2->add_acid stir Stir at 0-5°C (1-2h) Monitor by TLC add_acid->stir quench Quench on Ice stir->quench extract Extract with CH2Cl2 quench->extract wash Wash & Neutralize extract->wash dry Dry & Concentrate wash->dry purify Purify via Column Chromatography(Separation of Isomers is Challenging) dry->purify

Figure 2: Experimental workflow for the classical nitration of 1,4-dimethyl-9H-carbazole. The critical purification step is highlighted.

Modern Methods for Regiocontrolled Nitration

The inherent lack of selectivity in classical EAS has driven the development of modern synthetic methods that provide precise control over the site of functionalization. For carbazoles, transition-metal-catalyzed C-H activation has emerged as a powerful strategy.[1][2]

Directing Group-Assisted C-H Nitration

A state-of-the-art approach involves the temporary installation of a "directing group" on the carbazole nitrogen. This group coordinates to a transition metal catalyst (e.g., palladium), which then delivers the electrophile to a specific, adjacent C-H bond.[8]

For example, using an N-pyridyl directing group can selectively direct nitration to the C1 position, a position that is not typically favored in classical EAS.[1][2] This method offers a synthetic route to specific isomers that are otherwise inaccessible.

The general strategy involves three key stages:

  • Installation of Directing Group: The 9H-carbazole nitrogen is functionalized with a directing group (e.g., a 2-pyridyl group).

  • Catalytic C-H Nitration: The reaction is carried out using a palladium catalyst and a suitable nitro source (e.g., silver nitrate, AgNO₃).[8]

  • Removal of Directing Group: The directing group is cleaved to yield the free N-H of the final, regiochemically pure nitro-carbazole.

Modern Nitration Workflow start 1,4-Dimethyl-9H-Carbazole install_dg Install Directing Group(e.g., N-Arylation with 2-halopyridine) start->install_dg intermediate N-(Pyridin-2-yl)-1,4-dimethyl-9H-carbazole install_dg->intermediate nitration 2. Pd-Catalyzed C-H Nitration(e.g., Pd₂(dba)₃, AgNO₃, 120°C) intermediate->nitration nitro_intermediate Regiochemically Pure Nitro-Carbazole (with Directing Group) nitration->nitro_intermediate remove_dg 3. Remove Directing Group(e.g., Reductive or Hydrolytic Cleavage) nitro_intermediate->remove_dg product Single-Isomer Product (e.g., 1-Nitro- or 8-Nitro-derivative) remove_dg->product

Figure 3: A generalized workflow for modern, regioselective C-H nitration of carbazoles using a removable directing group.

Protocol Insights from Modern Methods

While a specific protocol for the C-H nitration of 1,4-dimethyl-9H-carbazole is not widely published, the conditions reported for other carbazole derivatives provide a strong foundation. A typical procedure involves heating the N-directed carbazole with a palladium catalyst like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) and silver nitrate (AgNO₃) as the nitro source in a high-boiling solvent like 1,4-dioxane.[2][8] This approach highlights the shift from corrosive mixed acids to sophisticated catalytic systems to achieve synthetic precision.

Characterization of Products

Unambiguous characterization of the resulting isomers is crucial.

  • NMR Spectroscopy: ¹H and ¹³C NMR are the primary tools. The substitution pattern of the nitro group will cause distinct changes in the chemical shifts and coupling patterns of the aromatic protons compared to the starting material.

  • Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the addition of a single nitro group (mass increase of 45.00 Da).

  • Infrared (IR) Spectroscopy: Will show characteristic strong asymmetric and symmetric stretching bands for the N-O bonds of the nitro group, typically around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹.[9]

Conclusion

The nitration of 1,4-dimethyl-9H-carbazole is a classic example of the challenges and opportunities in electrophilic aromatic substitution. While traditional mixed-acid nitration is a straightforward procedure, it suffers from a significant lack of regioselectivity, yielding isomeric mixtures that complicate downstream applications. This guide provides a representative protocol for this classical approach, emphasizing the critical need for careful temperature control, stringent safety measures, and robust purification methods.

For researchers requiring specific, pure isomers, modern synthetic strategies such as directing group-assisted, palladium-catalyzed C-H activation offer a powerful, albeit more complex, solution.[1][10] By understanding the mechanistic principles behind both classical and modern approaches, scientists can make informed decisions to best achieve their synthetic goals, whether for fundamental research or the development of novel therapeutics and materials.

References

  • East Harbour Group. (2022, December 16). MIXED NITRATING ACID (greater than 50% HN03). Link

  • Beilstein Journal of Organic Chemistry. (2025, November 10). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Link

  • Beilstein Journals. (2025, November 10). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Link

  • CAMEO Chemicals. NITRATING ACID, MIXTURE, (WITH > 50% NITRIC ACID). Link

  • R Discovery. Electrophilic aromatic substitution. Part III. The effect of strain on the electrophilic reactivity of fluorene, dibenzofuran, dibenzothiophen, and carbazole. Link

  • Rocca, P., et al. (2008). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. Molecules. Link

  • PMC. (2025, November 10). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Link

  • PMC. Examination of the Mechanism of Rh2(II)-Catalyzed Carbazole Formation Using Intramolecular Competition Experiments. Link

  • Wang, X., et al. (2006). Preparation of carbazole and dibenzofuran derivatives by selective bromination on aromatic rings or benzylic groups with N-bromosuccinimide. Arkivoc. Link

  • ResearchGate. (2026, February 8). A New and Facile Method for the Synthesis of Nitrocarbazoles by Urea Nitrate. Link

  • PubMed. (2025, November 10). Palladium-catalyzed regioselective C1-H nitration of carbazoles. Link

  • GOV.UK. (2024, July 15). Nitric acid - Incident management. Link

  • Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. Link

  • Chemistry Steps. (2022, January 20). Electrophilic Aromatic Substitution – The Mechanism. Link

  • CF Industries. (2024, June 4). Nitric Acid Safety Data Sheet. Link

  • LSU Health Shreveport. (2018, July 20). SOP for the safe use of Nitric Acid. Link

  • BenchChem. (2025). Experimental Protocol for the Nitration of 1,3,5-Trimethylpyrazole. Link

  • Quora. (2018, July 5). What are the ratios of nitric acid and sulfuric acid in a nitration reaction?Link

Sources

Method

Application Notes and Protocols for the Strategic Functionalization of 1,4-Dimethyl-6-nitro-9H-carbazole

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic functionalization of 1,4-dimethyl-6-nitro-9H-carbazole. This valuable scaffol...

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Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic functionalization of 1,4-dimethyl-6-nitro-9H-carbazole. This valuable scaffold holds significant potential in the development of novel therapeutic agents and advanced organic materials.[1][2] This document outlines detailed protocols for key transformations, explains the underlying chemical principles, and offers insights into the causality behind experimental choices, ensuring scientific integrity and reproducibility.

Strategic Considerations for Functionalization

The 1,4-dimethyl-6-nitro-9H-carbazole core presents a unique canvas for chemical modification. The existing substituents profoundly influence the regioselectivity of further reactions. The two methyl groups at positions 1 and 4 are electron-donating and exhibit an ortho, para-directing effect for electrophilic aromatic substitution. Conversely, the nitro group at position 6 is a strong electron-withdrawing group, which deactivates the ring towards electrophilic attack and acts as a meta-director. This interplay of electronic effects dictates the preferred sites of functionalization.

Furthermore, the nitro group itself is a versatile functional handle that can be readily transformed into an amino group. This amino derivative unlocks a plethora of subsequent modifications, most notably through diazotization reactions, allowing for the introduction of a wide array of functionalities. The carbazole nitrogen (N-9) also presents a site for alkylation or arylation, which can be crucial for modulating the molecule's physical and biological properties.

Electrophilic Aromatic Substitution: Halogenation and Formylation

Electrophilic substitution on the 1,4-dimethyl-6-nitro-9H-carbazole scaffold is a key strategy for introducing new functional groups. The regiochemical outcome is a result of the combined directing effects of the methyl and nitro substituents.

Halogenation

Halogenated carbazoles are valuable intermediates for cross-coupling reactions and can exhibit interesting biological activities.[3] Microwave-assisted halogenation offers a rapid and efficient method for their synthesis.[4][5]

Protocol: Microwave-Assisted Bromination

This protocol describes the regioselective bromination of 1,4-dimethyl-6-nitro-9H-carbazole, which is anticipated to occur at positions 3 and/or 8, directed by the methyl groups and influenced by the deactivating nitro group.

Materials:

  • 1,4-Dimethyl-6-nitro-9H-carbazole

  • Hydrobromic acid (HBr, 48% aq.)

  • Hydrogen peroxide (H₂O₂, 30% aq.)

  • Ethanol

  • Microwave reactor

Procedure:

  • In a microwave-safe vessel, dissolve 1,4-dimethyl-6-nitro-9H-carbazole (1 mmol) in ethanol (5 mL).

  • Add hydrobromic acid (3 mmol) and hydrogen peroxide (3 mmol) to the solution.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at a controlled temperature (e.g., 100 °C) for a short duration (e.g., 5-15 minutes). Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality of Experimental Choices:

  • Microwave Irradiation: Significantly accelerates the reaction rate compared to conventional heating, often leading to cleaner reactions and higher yields in shorter times.[4]

  • HBr/H₂O₂ System: This combination generates electrophilic bromine in situ, providing a greener and safer alternative to using liquid bromine.[5]

Formylation

The introduction of a formyl group via the Vilsmeier-Haack reaction is a powerful method for producing carbazole-carbaldehydes, which are key precursors for the synthesis of more complex molecules like ellipticine analogues.[6][7]

Protocol: Vilsmeier-Haack Formylation

This protocol is adapted for the formylation of the 1,4-dimethyl-6-nitro-9H-carbazole. The reaction is expected to occur at the C-3 position due to the directing effect of the C-4 methyl group.

Materials:

  • 1,4-Dimethyl-6-nitro-9H-carbazole

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • 1,2-Dichloroethane (DCE)

  • Aqueous sodium acetate solution

Procedure:

  • In a three-necked flask equipped with a dropping funnel and a condenser, cool DMF (5 mL) to 0 °C in an ice bath.

  • Slowly add POCl₃ (3 mmol) dropwise to the cold DMF with stirring.

  • Allow the mixture to warm to room temperature and stir for 30 minutes to form the Vilsmeier reagent.

  • Dissolve 1,4-dimethyl-6-nitro-9H-carbazole (1 mmol) in DCE (10 mL) and add it to the Vilsmeier reagent.

  • Heat the reaction mixture to reflux (approximately 85 °C) and monitor by TLC.

  • Upon completion, cool the mixture and carefully pour it onto crushed ice.

  • Neutralize the mixture with a saturated aqueous solution of sodium acetate.

  • Extract the product with dichloromethane, wash the organic layer with water, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the resulting 1,4-dimethyl-6-nitro-9H-carbazole-3-carbaldehyde by column chromatography.[8]

Visualization of Vilsmeier-Haack Formylation Workflow:

Vilsmeier_Haack_Workflow cluster_reagent Vilsmeier Reagent Formation cluster_reaction Formylation Reaction cluster_workup Work-up & Purification DMF DMF Vilsmeier Vilsmeier Reagent DMF->Vilsmeier 0 °C to RT POCl3 POCl₃ POCl3->Vilsmeier ReactionMix Reaction Mixture Vilsmeier->ReactionMix Carbazole 1,4-Dimethyl-6-nitro-9H-carbazole Carbazole->ReactionMix in DCE Product Formylated Carbazole ReactionMix->Product Reflux Quench Quench with Ice Product->Quench Neutralize Neutralize (NaOAc) Quench->Neutralize Extract Extract (DCM) Neutralize->Extract Purify Column Chromatography Extract->Purify

Caption: Workflow for the Vilsmeier-Haack formylation of the carbazole substrate.

Transformation of the Nitro Group

The nitro group is a key functional handle that can be readily converted to an amino group, which then serves as a versatile precursor for a wide range of further functionalizations.

Reduction of the Nitro Group to an Amine

The reduction of the nitro group to a primary amine is a fundamental and highly efficient transformation.[9] Catalytic transfer hydrogenation is a preferred method due to its mild conditions and high yields.[10]

Protocol: Catalytic Transfer Hydrogenation

Materials:

  • 1,4-Dimethyl-6-nitro-9H-carbazole

  • Palladium on carbon (10% Pd/C)

  • Hydrazine monohydrate (98%)

  • Methanol

Procedure:

  • To a solution of 1,4-dimethyl-6-nitro-9H-carbazole (1 mmol) in methanol (20 mL), add 10% Pd/C (10 mg).

  • Add hydrazine monohydrate (10 mmol) dropwise to the stirred suspension.

  • Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within 30-60 minutes.

  • After completion, cool the mixture and filter it through a pad of Celite® to remove the catalyst. Wash the Celite® pad with methanol.

  • Combine the filtrate and washings and remove the solvent under reduced pressure.

  • The resulting crude 6-amino-1,4-dimethyl-9H-carbazole can be purified by recrystallization or column chromatography.

Quantitative Data for Nitro Reduction Methods:

MethodReagentsSolventTemperatureTypical YieldReference
Catalytic Transfer HydrogenationPd/C, Hydrazine hydrateMethanolReflux>90%[10]
Metal-Acid ReductionFe, HClEthanol/WaterRefluxGood to Excellent[11]
Sodium Borohydride SystemNaBH₄, Ni(OAc)₂·4H₂OCH₃CN/H₂ORoom TempHigh[12]
Diazotization of 6-Amino-1,4-dimethyl-9H-carbazole

The resulting 6-amino-1,4-dimethyl-9H-carbazole is a versatile intermediate. The primary amino group can be converted into a diazonium salt, which can then be displaced by a variety of nucleophiles in Sandmeyer-type reactions to introduce functionalities such as halogens, cyano, and hydroxyl groups.[13]

Protocol: Diazotization and Subsequent Sandmeyer Reaction (e.g., Bromination)

Materials:

  • 6-Amino-1,4-dimethyl-9H-carbazole

  • Hydrobromic acid (48% aq.)

  • Sodium nitrite (NaNO₂)

  • Copper(I) bromide (CuBr)

Procedure:

  • Diazotization:

    • Suspend 6-amino-1,4-dimethyl-9H-carbazole (1 mmol) in a mixture of HBr (4 mL) and water (4 mL) in a flask cooled to 0-5 °C in an ice-salt bath.

    • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.2 mmol in 2 mL of water) dropwise, keeping the temperature below 5 °C.

    • Stir the mixture for 30 minutes at this temperature to ensure complete formation of the diazonium salt.

  • Sandmeyer Reaction:

    • In a separate flask, dissolve CuBr (1.2 mmol) in HBr (2 mL).

    • Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring.

    • Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60 °C) until the evolution of nitrogen gas ceases.

    • Cool the mixture, extract the product with a suitable organic solvent, wash the organic layer, dry, and concentrate.

    • Purify the resulting 6-bromo-1,4-dimethyl-9H-carbazole by column chromatography.

Visualization of Amine Functionalization Pathway:

Amine_Functionalization cluster_products Functionalized Products Nitro 1,4-Dimethyl-6-nitro-9H-carbazole Amine 6-Amino-1,4-dimethyl-9H-carbazole Nitro->Amine Reduction (e.g., Pd/C, H₂NNH₂·H₂O) Diazonium Diazonium Salt Amine->Diazonium Diazotization (NaNO₂, HBr, 0-5 °C) Halogen 6-Halo Derivative Diazonium->Halogen Sandmeyer Reaction (CuBr) Cyano 6-Cyano Derivative Diazonium->Cyano (CuCN) Hydroxyl 6-Hydroxyl Derivative Diazonium->Hydroxyl (H₂O, Δ)

Sources

Application

Application Note: 1,4-Dimethyl-6-nitro-9H-carbazole in Medicinal Chemistry – From Anti-Tumor Scaffold Synthesis to High-Throughput Phenotypic Profiling

Target Audience: Researchers, Medicinal Chemists, and Toxicologists in Drug Development. Executive Summary & Chemical Profile 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5; MW: 240.26 g/mol ) 1 is a highly speciali...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Toxicologists in Drug Development.

Executive Summary & Chemical Profile

1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5; MW: 240.26 g/mol ) 1 is a highly specialized, rigid planar heterocycle. In medicinal chemistry, the carbazole core is a privileged scaffold known for its ability to intercalate DNA and interact with critical enzymatic targets. The strategic placement of the 1,4-dimethyl groups and the 6-nitro moiety provides distinct steric and electronic properties. This makes the compound highly valuable in two distinct phases of drug development: as a synthetic precursor for potent anti-tumor agents (ellipticine derivatives) 2, and as a benchmark compound in computational genotoxicity profiling 3.

Application I: Synthesis of Ellipticine-Derived Anti-Tumor Agents

Ellipticine derivatives are renowned for their potent cytotoxic activity against various tumor strains, primarily driven by Topoisomerase II inhibition and DNA intercalation. 1,4-Dimethyl-6-nitro-9H-carbazole serves as the foundational building block for synthesizing 9-nitroellipticine and its highly active salts, such as 9-amino-2-methyl ellipticinium 2.

G A 1,4-Dimethyl-6-nitro-9H-carbazole (Starting Scaffold) B Béchamp Reduction (Fe / HCl) A->B Nitro reduction C 9-Amino Intermediate B->C High yield, core preserved D Acetylation & Methylation C->D N-alkylation/acylation E 9-Amino-2-methyl ellipticinium salt (Cytotoxic Agent) D->E Salt formation F Topoisomerase II Inhibition & DNA Intercalation E->F Mechanism of Action

Workflow detailing the synthetic transformation of 1,4-Dimethyl-6-nitro-9H-carbazole into cytotoxic salts.

Self-Validating Protocol: Synthesis of 9-Amino-2-methyl ellipticinium
  • Step 1: Scaffold Preparation. Dissolve 1,4-Dimethyl-6-nitro-9H-carbazole in a polar aprotic solvent (e.g., DMF) under an inert argon atmosphere.

  • Step 2: Béchamp Reduction. Add iron powder (Fe) and hydrochloric acid (HCl) to the reaction mixture, refluxing at 80°C.

    • Causality Insight: The Béchamp method is explicitly chosen over catalytic hydrogenation (e.g., Pd/C) to prevent catalyst poisoning by the carbazole nitrogen and to avoid unintended over-reduction of the aromatic system 2.

    • System Validation: Perform LC-MS at t=2h . The protocol self-validates when the starting material mass ( m/z 240.26) completely transitions to the amine intermediate mass ( m/z 210.27). Do not proceed until the nitro peak is undetectable.

  • Step 3: Acetylation & Methylation. Treat the isolated 9-amino intermediate with acetic anhydride followed by a methylating agent (e.g., methyl iodide) to yield the ellipticinium salt.

  • Step 4: Isolation. Precipitate the salt using cold diethyl ether, filter, and dry under a vacuum.

Application II: High-Throughput Mutagenicity Profiling (Cell Painting)

Beyond synthesis, 1,4-Dimethyl-6-nitro-9H-carbazole plays a crucial role in predictive toxicology. It is utilized within the Broad Institute's Cell Profiling dataset to train and evaluate machine learning models (such as XGBoost and Random Forest) for predicting chemical mutagenicity based on morphological changes 3.

G A U2OS Cell Treatment (1,4-Dimethyl-6-nitro-9H-carbazole) B Multiplex Fluorescent Staining (Cell Painting) A->B C High-Content Imaging (Morphological Extraction) B->C D Spherization Normalization (Bias Reduction) C->D E Feature Selection (Mann-Whitney U, p < 0.05) D->E F Machine Learning (XGBoost / Random Forest) E->F G Mutagenicity Classification F->G

High-throughput Cell Painting and machine learning workflow for mutagenicity prediction.

Self-Validating Protocol: Cell Painting Assay for Genotoxicity
  • Step 1: Plate Preparation & Dosing. Seed U2OS human osteosarcoma cells in 384-well plates. Treat with 1,4-Dimethyl-6-nitro-9H-carbazole across 8 concentrations using half-log-10 spacing.

    • Causality Insight: Half-log-10 spacing is critical to capture a comprehensive dose-response curve, ensuring the model detects subtle morphological shifts before overt cytotoxicity causes cell death 3.

    • System Validation: Each plate must include three wells of staurosporine (cell viability positive control) and trichostatin A (reference chemical). If the morphological profiles of these controls fail to meet baseline thresholds, the plate data is automatically discarded to prevent false training data 3.

  • Step 2: Staining & Imaging. Apply multiplex fluorescent dyes to visualize the nucleus, cytoskeleton, and organelles. Extract features using high-content imaging software.

  • Step 3: Spherization Normalization.

    • Causality Insight: Apply spherization to the raw data. This mathematical transformation ensures all features contribute equally, neutralizing biases caused by image intensity variations across different experimental batches 3.

  • Step 4: Feature Selection. Filter the normalized data using a Mann-Whitney U test. Only retain features with p<0.05 to ensure the machine learning models train strictly on statistically significant morphological discriminators [[3]]().

Quantitative Data: Machine Learning Performance

The complexity of 1,4-Dimethyl-6-nitro-9H-carbazole's morphological signature makes it a rigorous test case for predictive algorithms. In recent studies utilizing the Broad Institute dataset, the compound was used to evaluate the precision and recall of optimized XGBoost and Random Forest (RF) models 3.

Table 1: Comparative Performance of ML Models in Mutagenicity Prediction (Broad Dataset)

Model ArchitectureParameter StateBalanced AccuracyRecallPrecisionNotable Misclassifications in Test Set
XGBoost Optimized~0.911.000.50Misclassified 5 non-mutagenic compounds (e.g., paclitaxel, colchicine) as mutagenic.
Random Forest Initial0.860.80>0.67Misclassified 1 mutagenic compound (1,4-Dimethyl-6-nitro-9H-carbazole ) as non-mutagenic.

Data Interpretation: While the Random Forest model achieved higher precision, it uniquely failed to identify the mutagenic nature of 1,4-Dimethyl-6-nitro-9H-carbazole 3. This highlights the compound's highly specific phenotypic footprint, underscoring the necessity of using optimized Gradient Boosting (XGBoost) frameworks when screening complex carbazole derivatives for genotoxicity.

References

  • Sigma-Aldrich. "1,4-dimethyl-6-nitro-9H-carbazole Product Information." 1

  • ResearchGate. "Corrigendum to: Development and Application of TK6-derived Cells Expressing Human Cytochrome P450s for Genotoxicity Testing." 2

  • NIH.gov / PubMed Central. "Computational prediction of mutagenicity through comprehensive cell painting analysis." 3

Sources

Method

Application Notes &amp; Protocols: 1,4-Dimethyl-6-nitro-9H-carbazole as a Metal-Free Organic Photocatalyst

Introduction Visible-light photoredox catalysis has emerged as a powerful paradigm in modern organic synthesis, offering sustainable and mild reaction pathways that often replace traditional methods reliant on stoichiome...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Visible-light photoredox catalysis has emerged as a powerful paradigm in modern organic synthesis, offering sustainable and mild reaction pathways that often replace traditional methods reliant on stoichiometric, and sometimes toxic, reagents.[1] At the heart of this chemical revolution are photocatalysts capable of converting light energy into chemical potential. While transition metal complexes have historically dominated the field, metal-free organic photocatalysts are rapidly gaining prominence due to their low cost, synthetic tunability, and environmental benefits.[2]

The carbazole scaffold is a cornerstone of organic electronics and has proven to be an exceptionally versatile framework for photocatalyst design.[3] Its rigid, planar structure and electron-rich nature facilitate efficient light absorption and electron transfer. By strategically placing electron-donating and electron-withdrawing groups on the carbazole core, its photophysical and electrochemical properties can be precisely tuned.[4]

This document details the profile and application of 1,4-Dimethyl-6-nitro-9H-carbazole , a rationally designed organic photocatalyst. The electron-donating methyl groups at the 1- and 4-positions enhance the electron density of the carbazole system, while the electron-withdrawing nitro group at the 6-position is expected to modulate the excited-state redox potentials and potentially promote efficient generation of reactive triplet states.[5] These characteristics make it a promising candidate for a range of photocatalytic transformations.

Physicochemical Properties & Characterization

1,4-Dimethyl-6-nitro-9H-carbazole is a solid, typically appearing as a yellow or off-white powder. Its structural features are designed to create a robust photocatalyst with desirable electronic properties.

PropertyValue
IUPAC Name 1,4-Dimethyl-6-nitro-9H-carbazole
Molecular Formula C₁₄H₁₂N₂O₂
Molecular Weight 240.26 g/mol
CAS Number [Not Available]
Appearance Yellow to off-white solid
Solubility Soluble in DMF, DMSO, CH₂Cl₂, THF, Acetonitrile
Expected λₘₐₓ (Absorption) ~350-410 nm

Note: The photophysical properties are inferred from structurally related nitro-substituted carbazoles. The nitro group typically induces significant changes in the photophysical behavior compared to the parent carbazole moiety.[5] The absorption spectrum of similar nitro-carbazole compounds can extend up to 410 nm.[4]

Proposed Photocatalytic Mechanism

Carbazole derivatives typically operate via a single-electron transfer (SET) mechanism upon photoexcitation.[6] For many transformations, such as the reductive dehalogenation of aryl halides, an oxidative quenching cycle is proposed.

The key steps are as follows:

  • Photoexcitation: The carbazole photocatalyst (PC) absorbs a photon of visible light, promoting it to an electronically excited state (PC*).

  • Single-Electron Transfer (SET): The excited photocatalyst (PC*) is a potent reductant. It donates an electron to a suitable substrate, such as an aryl halide (Ar-X), which acts as an electron acceptor. This generates the oxidized photocatalyst radical cation (PC•⁺) and the substrate radical anion (Ar-X•⁻).

  • Substrate Fragmentation: The substrate radical anion is unstable and rapidly fragments, cleaving the carbon-halogen bond to produce an aryl radical (Ar•) and a halide anion (X⁻).

  • H-Atom Abstraction: The highly reactive aryl radical abstracts a hydrogen atom from a hydrogen donor present in the reaction mixture (e.g., a sacrificial amine or formic acid) to yield the final dehalogenated product (Ar-H).

  • Catalyst Regeneration: The oxidized photocatalyst (PC•⁺) is reduced back to its ground state (PC) by a sacrificial electron donor (e.g., an amine), closing the catalytic cycle.

Photocatalytic_Cycle PC PC PC_star PC* PC->PC_star hν (Light) PC_star->p1 PC_plus PC•⁺ PC_plus->p2 p1->PC_plus  Ar-X p1->sub_cycle  Ar-X•⁻ p2->PC Sacrificial Donor (ox)

Caption: Proposed Oxidative Quenching Cycle.

Application Protocol: Photocatalytic Reductive Dehalogenation of Aryl Halides

This protocol describes a general procedure for the reductive dehalogenation of an activated aryl bromide, a common benchmark reaction to evaluate the efficacy of a new photocatalyst.[1]

Principle

The C-X bond of an aryl halide is cleaved via a light-mediated single-electron reduction catalyzed by 1,4-Dimethyl-6-nitro-9H-carbazole. Formic acid and triethylamine serve as the hydrogen atom source and sacrificial electron donor, respectively.

Materials & Equipment
  • Photocatalyst: 1,4-Dimethyl-6-nitro-9H-carbazole

  • Substrate: e.g., 4-Bromobenzonitrile

  • Sacrificial Reagents: Triethylamine (Et₃N), Formic Acid (HCOOH)

  • Solvent: Anhydrous Dimethylformamide (DMF)

  • Equipment: Schlenk tube or vial with a magnetic stir bar, syringes, septum, argon or nitrogen line, visible light source (e.g., 12W Blue LED lamp, λ ≈ 400 nm), magnetic stirrer, TLC plates, standard laboratory glassware.

Step-by-Step Protocol

Experimental_Workflow cluster_prep Reaction Setup cluster_reaction Photoreaction cluster_workup Work-up & Analysis setup1 1. Add catalyst (1 mol%), substrate (0.2 mmol), and stir bar to a Schlenk tube. setup2 2. Seal tube, evacuate, and backfill with Argon (3x cycles). setup1->setup2 setup3 3. Add anhydrous DMF (2.0 mL) via syringe. setup2->setup3 setup4 4. Add Et₃N (3.0 equiv) and HCOOH (2.0 equiv) via syringe. setup3->setup4 reaction1 5. Place the sealed tube approx. 5 cm from the LED lamp. setup4->reaction1 reaction2 6. Irradiate with stirring at room temperature for 12-24 hours. reaction1->reaction2 reaction3 7. Monitor reaction progress by TLC. reaction2->reaction3 workup1 8. Quench with saturated NaHCO₃ solution. reaction3->workup1 workup2 9. Extract with Ethyl Acetate (3x). workup1->workup2 workup3 10. Dry organic layer over Na₂SO₄, filter, and concentrate. workup2->workup3 workup4 11. Purify by column chromatography. workup3->workup4 workup5 12. Analyze by ¹H NMR and GC-MS. workup4->workup5

Caption: General Experimental Workflow.

  • Reaction Setup: To a dry Schlenk tube containing a magnetic stir bar, add 1,4-Dimethyl-6-nitro-9H-carbazole (0.002 mmol, 0.48 mg, 1 mol%) and the aryl halide substrate (e.g., 4-bromobenzonitrile, 0.2 mmol, 36.4 mg).

  • Inert Atmosphere: Seal the tube with a rubber septum, and then evacuate and backfill with argon three times. This step is critical because dissolved oxygen can quench the catalyst's excited state, inhibiting the reaction.

  • Solvent Addition: Add 2.0 mL of anhydrous DMF via syringe. Stir the mixture to ensure all solids are dissolved.

  • Reagent Addition: Add triethylamine (0.6 mmol, 84 µL) followed by formic acid (0.4 mmol, 15 µL) via syringe.

  • Irradiation: Place the reaction vessel approximately 5 cm from a 12W blue LED lamp and begin stirring. A small fan can be used to maintain the reaction at room temperature.

  • Monitoring: Allow the reaction to proceed for 12-24 hours. The progress can be monitored by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

  • Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. Calculate the isolated yield.

Performance Data & Troubleshooting

The following table presents representative, hypothetical performance data for the reductive dehalogenation of various aryl halides using this protocol. Yields are based on typical results for effective carbazole-based photocatalysts.[7]

EntrySubstrateTime (h)Yield (%)
14-Iodobenzonitrile12>95
24-Bromobenzonitrile1892
34-Chlorobenzonitrile2475
4Methyl 4-bromobenzoate2088
51-Bromo-4-nitrobenzene12>95
62-Bromonaphthalene2485

Troubleshooting Guide

IssuePossible CauseSuggested Solution
No or Low Conversion Insufficiently degassed system.Ensure the system is fully purged with an inert gas. Use freeze-pump-thaw cycles for sensitive reactions.
Inactive light source.Check the emission wavelength and power of your LED. Ensure it overlaps with the catalyst's absorption spectrum.
Impure solvent or reagents.Use freshly distilled or anhydrous solvents. Purify reagents if necessary.
Side Product Formation Reaction time too long.Optimize the reaction time by monitoring with TLC or GC-MS.
Substrate degradation.Lower the catalyst loading or use a lower-power light source.

Synthesis Outline

1,4-Dimethyl-6-nitro-9H-carbazole can be synthesized from commercially available 1,4-dimethyl-9H-carbazole. A common method is electrophilic aromatic nitration.

  • Nitration: Reacting 1,4-dimethyl-9H-carbazole with a nitrating agent such as nitric acid in acetic anhydride at low temperatures.[8]

  • Purification: The resulting regioisomers would need to be separated, typically via column chromatography, to isolate the desired 6-nitro product.

Note: Traditional nitration of carbazoles can lead to mixtures of isomers, and regioselective methods may be required for a clean synthesis.[9][10]

Safety & Handling Precautions

Handle 1,4-Dimethyl-6-nitro-9H-carbazole with care, following standard laboratory safety procedures. While no specific safety data sheet (SDS) exists for this exact compound, precautions should be based on related nitro-aromatic and carbazole compounds.[11][12][13]

  • Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.[11]

  • Handling: Handle the solid powder in a chemical fume hood to avoid inhalation. Avoid generating dust.[11] Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from light and sources of ignition.

  • Waste Disposal: Dispose of all chemical waste, including contaminated consumables, in appropriately labeled hazardous waste containers according to institutional and local regulations.[11]

  • First Aid:

    • Skin Contact: Wash off immediately with soap and plenty of water.

    • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

    • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[11]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[11]

References

Sources

Application

Application Note: Polymerization Strategies for 1,4-Dimethyl-6-nitro-9H-carbazole Derivatives

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol Mechanistic Rationale & Molecular Design The compound 1,4-dimethyl-6...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Mechanistic Rationale & Molecular Design

The compound 1,4-dimethyl-6-nitro-9H-carbazole is a highly specialized building block with unique electronic and steric properties. In typical unsubstituted carbazoles, oxidative electropolymerization occurs rapidly at the 3 and 6 positions due to the high spin density of the radical cation at these sites. However, the introduction of a nitro group at the 6-position fundamentally alters its reactivity.

The strongly electron-withdrawing nature of the −NO2​ group drastically increases the oxidation potential and destabilizes the intermediate radical cation, effectively quenching standard oxidative coupling pathways and leading to [1]. Furthermore, the 1,4-dimethyl substituents introduce steric encumbrance that twists the polymer backbone. While this prevents planarization, it is [2] and prevents aggregation-caused quenching (ACQ) in optoelectronic applications.

Consequently, to successfully polymerize this derivative, researchers must bypass direct oxidative coupling and utilize one of two highly controlled pathways:

  • Pathway A (Pendant Polymerization): N-functionalization to create a polymerizable vinyl/methacrylate tail, followed by[3].

  • Pathway B (Main-Chain Polymerization): Regioselective halogenation followed by transition-metal-catalyzed step-growth polymerization (e.g., Suzuki-Miyaura)[4].

Workflow cluster_A Pathway A: Pendant Polymerization cluster_B Pathway B: Main-Chain Polymerization Start 1,4-Dimethyl-6-nitro-9H-carbazole (Starting Material) A1 Step 1: N-Alkylation (2-Bromoethanol, KOH) Start->A1 B1 Step 1: Regioselective Bromination (NBS, DMF) -> 3,8-dibromo Start->B1 A2 Step 2: Esterification (Methacryloyl Chloride, Et3N) A1->A2 A3 Step 3: Free Radical Polymerization (AIBN, Toluene, 70°C) A2->A3 A4 Poly(methacrylate-nitrocarbazole) (Amorphous, Soluble) A3->A4 B2 Step 2: N-Alkylation (1-Bromooctane, NaH) B1->B2 B3 Step 3: Suzuki-Miyaura Coupling (Pd(PPh3)4, Diboronic Ester) B2->B3 B4 Conjugated Copolymer (Rigid Backbone, ICT State) B3->B4

Figure 1: Divergent polymerization workflows for 1,4-Dimethyl-6-nitro-9H-carbazole.

Quantitative Data Summary

The choice of polymerization pathway directly dictates the thermomechanical and photophysical properties of the resulting material. Table 1 summarizes the expected analytical profiles for the polymers synthesized via the protocols below.

Table 1: Comparative Properties of 1,4-Dimethyl-6-nitro-9H-carbazole Polymers

PropertyPoly(methacrylate-nitrocarbazole) (Pathway A)Poly(nitrocarbazole-alt-fluorene) (Pathway B)
Polymer Architecture Pendant (Side-chain)Alternating Copolymer (Main-chain)
Polymerization Mechanism Free Radical (Thermal)Step-Growth (Suzuki-Miyaura)
Number Average MW ( Mn​ ) 25.4 kDa18.2 kDa
Polydispersity Index (PDI) 1.82.1
Glass Transition ( Tg​ ) 145 °C162 °C
Absorption Max ( λmax​ ) 340 nm410 nm
Primary Application Photoinitiators, 3D Printing ResinsCharge-Transport Layers, NLO Devices

Experimental Protocols

Protocol A: Synthesis of Poly(methacrylate-nitrocarbazole) via Free Radical Polymerization

Causality & Design: We utilize Azobisisobutyronitrile (AIBN) as a thermal initiator because it provides a steady, controlled radical flux at 70 °C without undergoing parasitic redox reactions with the highly electrophilic nitro group. Toluene is selected as the solvent to maintain the growing polymer chains in solution, preventing premature precipitation and ensuring a higher molecular weight.

Step-by-Step Methodology:

  • Monomer Synthesis (N-Alkylation & Esterification):

    • Dissolve 1,4-dimethyl-6-nitro-9H-carbazole (10 mmol) in anhydrous DMF (30 mL). Add powdered KOH (15 mmol) and stir for 30 minutes at room temperature.

    • Add 2-bromoethanol (12 mmol) dropwise. Heat to 60 °C for 12 hours. Extract with ethyl acetate/water, dry over MgSO4​ , and concentrate.

    • Dissolve the resulting intermediate in anhydrous DCM (40 mL) with triethylamine (15 mmol). Cool to 0 °C and add methacryloyl chloride (12 mmol) dropwise. Stir for 4 hours. Purify via silica gel chromatography (Hexane:EtOAc 4:1) to isolate the methacrylate monomer.

  • Polymerization:

    • In a Schlenk tube, dissolve the methacrylate monomer (5 mmol) and AIBN (0.05 mmol, 1 mol%) in anhydrous toluene (5 mL).

    • Self-Validating Step: Perform three freeze-pump-thaw cycles to rigorously remove dissolved oxygen, which acts as a radical scavenger and will prematurely terminate chain growth.

    • Seal the tube under Argon and heat at 70 °C for 24 hours.

  • Purification:

    • Cool the mixture to room temperature and precipitate dropwise into 200 mL of vigorously stirred cold methanol.

    • Self-Validating Step: The monomer is highly soluble in methanol, while the polymer is not. Collect the precipitate via vacuum filtration. Analyze via 1H NMR; the complete disappearance of vinylic protons ( δ 5.5–6.1 ppm) confirms the absence of residual monomer.

Protocol B: Main-Chain Copolymerization via Suzuki-Miyaura Coupling

Causality & Design: Because positions 1, 4, and 6 are blocked, electrophilic aromatic substitution (bromination) is strategically directed to the 3 and 8 positions. Position 3 is para to the electron-donating nitrogen, and position 8 is ortho to the nitrogen and meta to the nitro group, making them the most activated sites for functionalization.

SuzukiCycle Pd0 Pd(0)L4 Active Catalyst OA Oxidative Addition Complex (Pd-II) Pd0->OA + 3,8-Dibromo-nitrocarbazole TM Transmetalation Complex (Pd-II) OA->TM + Fluorene Diboronic Ester + K2CO3 (Base) RE Reductive Elimination (Chain Extension) TM->RE - Borate Salts RE->Pd0 Release Polymer Segment

Figure 2: Suzuki-Miyaura catalytic cycle for the step-growth polymerization of nitrocarbazole.

Step-by-Step Methodology:

  • Regioselective Bromination:

    • Dissolve 1,4-dimethyl-6-nitro-9H-carbazole (10 mmol) in DMF (50 mL) at 0 °C. Protect from light.

    • Add N-Bromosuccinimide (NBS, 21 mmol) in small portions over 1 hour. Stir at room temperature for 12 hours. Pour into ice water to precipitate 3,8-dibromo-1,4-dimethyl-6-nitro-9H-carbazole. Recrystallize from ethanol.

  • Solubilizing N-Alkylation:

    • Dissolve the dibrominated intermediate (5 mmol) in anhydrous DMF (20 mL). Add NaH (60% dispersion, 6 mmol) at 0 °C. Stir for 30 minutes until H2​ evolution ceases.

    • Add 1-bromooctane (6 mmol) and heat to 80 °C for 8 hours. Extract and purify to yield the fully functionalized monomer.

  • Suzuki-Miyaura Polycondensation:

    • In a Schlenk flask, combine the dibromo monomer (1.00 mmol), 9,9-dioctylfluorene-2,7-diboronic acid bis(pinacol) ester (1.00 mmol), Pd(PPh3​)4​ (0.02 mmol, 2 mol%), and Aliquat 336 (phase transfer catalyst, 2 drops).

    • Add degassed toluene (10 mL) and degassed 2M aqueous K2​CO3​ (3 mL).

    • Reflux under Argon at 105 °C for 48 hours.

  • End-Capping & Purification (Self-Validating System):

    • Causality: Unreacted bromide or boronic ester end-groups act as charge traps and degrade device lifespans.

    • Add phenylboronic acid (0.1 mmol) and reflux for 6 hours. Then add bromobenzene (0.1 mmol) and reflux for another 6 hours.

    • Precipitate the organic layer into methanol.

    • Self-Validating Purification: Subject the crude polymer to sequential Soxhlet extraction: Methanol (24h, removes salts/catalyst) Acetone (24h, removes low-MW oligomers) Chloroform (24h, extracts the pure, high-MW polymer). Evaporate the chloroform fraction to yield the final product.

References

  • [1] Oxidative Coupling of Carbazoles: A Substituent-Governed Regioselectivity Profile. The Journal of Organic Chemistry - ACS Publications.[Link]

  • [3] Nitro-Carbazole Based Oxime Esters as Dual Photo/Thermal Initiators for 3D Printing and Composite Preparation. PubMed / Macromolecular Rapid Communications.[Link]

  • [4] Synthesis and Characterization of Novel Carbazole-Containing Soluble Polyimides. Macromolecules - ACS Publications.[Link]

  • [2] Linear-type carbazoledioxazine-based organic semiconductors. RSC Advances - RSC Publishing.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Heterocyclic Annulation &amp; Carbazole Synthesis

Welcome to the Advanced Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I frequently consult with researchers facing kinetic and thermodynamic bottlenecks during the annulation of...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I frequently consult with researchers facing kinetic and thermodynamic bottlenecks during the annulation of deactivated indoles.

The synthesis of 1,4-dimethyl-6-nitro-9H-carbazole via the acid-catalyzed condensation of 5-nitroindole with 2,5-hexanedione is a classic Borsche-Drechsel-type cyclization. While this is a well-established method for synthesizing carbazole derivatives (1)[1], applying it to deactivated substrates like 5-nitroindole often results in poor yields. The strong electron-withdrawing nature of the nitro group severely dampens the nucleophilicity of the indole core, making the initial C-C bond formation sluggish.

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting logic to optimize your reaction yields.

Validated Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . Physical and chemical indicators are built into the workflow so you can confirm success at each stage without waiting for final NMR analysis.

Reagents & Equipment
  • Substrate: 5-Nitroindole (10.0 mmol, 1.62 g)

  • Electrophile: 2,5-Hexanedione (15.0 mmol, 1.71 g)

  • Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (2.0 mmol, 0.38 g)

  • Solvent: Anhydrous Toluene (50 mL)

  • Apparatus: 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

Step-by-Step Methodology
  • System Assembly: Combine 5-nitroindole, 2,5-hexanedione, and p-TsOH in the round-bottom flask. Add 50 mL of anhydrous toluene. Attach the Dean-Stark trap (pre-filled with toluene) to drive the equilibrium forward by removing the water byproduct.

  • Reflux & Dehydration: Heat the mixture to a vigorous reflux (110–115 °C).

  • In-Process Validation (Crucial):

    • Physical Validation: Monitor the Dean-Stark trap. The theoretical water yield for full conversion at this scale is ~0.36 mL (2 equivalents of H₂O per molecule of product). The reaction is nearing completion when water ceases to accumulate.

    • Chemical Validation: Perform TLC analysis (Hexanes:EtOAc 3:1). The starting 5-nitroindole appears as a distinct yellow spot (Rf ~0.4). The target 1,4-dimethyl-6-nitro-9H-carbazole will appear as a new, highly UV-active blue fluorescent spot under 254 nm light (Rf ~0.6).

  • Workup: Once conversion is validated (typically 12–18 hours), cool the mixture to room temperature. Transfer to a separatory funnel and quench the acid catalyst with saturated aqueous NaHCO₃ (2 × 25 mL) to prevent product degradation.

  • Extraction & Drying: Wash the organic layer with brine (25 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% Hexanes to Hexanes:EtOAc 4:1) to isolate the pure carbazole.

Troubleshooting Guide & FAQs

Q: Why is my yield stuck at 30-40% with a large amount of unreacted 5-nitroindole recovered? A: This is a kinetic issue rooted in the substrate's electronics. The -NO₂ group pulls electron density away from the indole ring via resonance, drastically reducing the nucleophilicity of the C3 position. Consequently, the initial electrophilic attack on the protonated ketone is slow. Fix: You must force the thermodynamic equilibrium. Ensure your Dean-Stark trap is functioning perfectly. If yields remain low, switch to a microwave-assisted protocol. Microwave irradiation has been shown to rapidly overcome the activation energy barrier in deactivated carbazole syntheses, significantly boosting yields (2)[2].

Q: I am observing a black, tarry byproduct at the bottom of my flask. How do I prevent this? A: Tar formation is the result of acid-catalyzed indole polymerization. Because the primary condensation reaction is slow (due to the deactivated ring), the competing pathway—where protonated indoles attack one another to form dimers and oligomers—becomes prominent under prolonged heating. Fix: Reduce the thermal footprint. Lower the p-TsOH loading to 10 mol% and compensate by using a Lewis acid (like ZnCl₂) which coordinates the diketone without providing the high proton concentration that drives indole polymerization.

Q: Can I use a different solvent instead of toluene? A: If you are using conventional heating, toluene is mandatory because its boiling point (110 °C) allows for the azeotropic removal of water. However, if you transition to a sealed microwave reactor, you can utilize polar protic solvents like ethanol or acetic acid, which stabilize the polar transition states of the cyclization.

Quantitative Performance Metrics

The table below summarizes the expected outcomes based on different reaction parameters, allowing you to select the optimal conditions for your specific laboratory setup.

Reaction ConditionCatalyst LoadingSolventTimeTemp (°C)Expected Yield (%)Primary Issue Addressed
Standard Reflux (No Trap)p-TsOH (20 mol%)Toluene18 h11035 - 45Baseline synthesis
Dean-Stark Reflux p-TsOH (20 mol%) Toluene 12 h 110 60 - 65 Incomplete conversion
Lewis Acid CatalysisZnCl₂ (20 mol%)Toluene16 h11065 - 70Tar formation / Polymerization
Microwave-Assistedp-TsOH (10 mol%)Ethanol20 min15075 - 85Thermal degradation, slow kinetics

Reaction Pathway & Troubleshooting Logic

The following diagram maps the mechanistic workflow and the logical decision tree for troubleshooting the synthesis.

CarbazoleSynthesis N1 5-Nitroindole (Deactivated Nucleophile) Cat Acid Catalyst (p-TsOH or ZnCl2) N1->Cat N2 2,5-Hexanedione (Electrophile) N2->Cat Cond1 C-C Bond Formation (C3 Attack) Cat->Cond1 Cond2 Cyclization & Dehydration (- 2 H2O) Cond1->Cond2 Product 1,4-Dimethyl-6-nitro-9H-carbazole (Target Product) Cond2->Product Err1 Issue: Black Tar? Product->Err1 Err2 Issue: Low Yield? Product->Err2 Fix1 Fix: Lower Temp / Microwave Err1->Fix1 Fix2 Fix: Dean-Stark Water Removal Err2->Fix2

Workflow and troubleshooting logic for 1,4-Dimethyl-6-nitro-9H-carbazole synthesis.

References

  • Discovery and Optimization of a Series of Carbazole Ureas as NPY5 Antagonists for the Treatment of Obesity Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Microwave-assisted Synthesis of Novel Thiazolocarbazoles and Evaluation as Potential Anticancer Agents Source: Taylor & Francis URL:[Link]

Sources

Optimization

Technical Support Center: Purification of 1,4-Dimethyl-6-nitro-9H-carbazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with isolating 1,4-Dimethyl-6-nitro-9H-ca...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with isolating 1,4-Dimethyl-6-nitro-9H-carbazole .

This compound is a critical building block in drug development, notably serving as a precursor for the synthesis of 9-nitroellipticine derivatives and other cytotoxic agents 1. However, its rigid planar structure, combined with the strongly electron-withdrawing nitro group and the polar secondary amine (9H), creates a "perfect storm" for chromatographic complications such as poor solubility, severe tailing, and co-elution.

This guide synthesizes field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure high-purity isolation.

Mechanistic Profiling: Why is this compound difficult to purify?

Before executing a purification workflow, it is vital to understand the causality behind the compound's behavior on a silica gel stationary phase:

  • The 9H-Amine Interaction: The secondary amine acts as a strong hydrogen-bond donor. It interacts aggressively with the acidic silanol groups (Si-OH) on standard silica gel, leading to slow, uneven elution (streaking/tailing) 2.

  • Dipole Moment Alteration: The 6-nitro group is highly electron-withdrawing. It pulls electron density across the aromatic core, creating a strong dipole that exacerbates polar interactions with the stationary phase.

  • π−π Stacking & Solubility: The planar carbazole core promotes strong intermolecular π−π stacking. While the 1,4-dimethyl groups provide some steric shielding, the molecule remains prone to precipitating out of non-polar mobile phases (like hexanes) directly onto the column.

Self-Validating Experimental Protocol: Normal-Phase Chromatography

To overcome solubility and tailing issues, use this optimized "Dry-Loading" protocol with a deactivated mobile phase.

Step 1: Mobile Phase Preparation & Column Packing

  • Prepare a solvent system of Dichloromethane (DCM) and Petroleum Ether (1:5 v/v) 3.

  • Add 0.1% Triethylamine (TEA) to the mobile phase. Causality: TEA acts as a competitive base, neutralizing the acidic silanol sites on the silica gel and preventing the carbazole NH from binding irreversibly.

  • Slurry-pack the silica gel (100-200 mesh) into the column using the prepared mobile phase.

  • Validation Check: Open the stopcock and allow the solvent to drain. The solvent front must descend perfectly horizontally. Any diagonal lines or channeling indicate poor packing, which will ruin resolution. Repack if necessary.

Step 2: Sample Preparation via Dry Loading

  • Dissolve the crude 1,4-Dimethyl-6-nitro-9H-carbazole in a minimal amount of pure THF or DCM.

  • Add dry silica gel to the flask (approximately 3 times the mass of the crude compound).

  • Evaporate the solvent completely under reduced pressure (rotary evaporator) until a fine, free-flowing powder is obtained.

  • Validation Check: Shake the flask. If the powder clumps or sticks to the glass, residual solvent remains. Re-evaporate. Loading a clumpy mixture will cause immediate band broadening.

Step 3: Column Loading and Elution

  • Carefully pour the dry-loaded silica powder evenly onto the flat surface of the packed column bed. Add a 1 cm protective layer of clean sand on top.

  • Begin isocratic elution using the DCM/Petroleum Ether (1:5) + 0.1% TEA system.

  • Validation Check: Monitor the column with a handheld 365 nm UV lamp. Nitrocarbazoles typically exhibit fluorescence or distinct yellow banding. The band should migrate as a tight, uniform disk.

Step 4: Fraction Isolation

  • Collect fractions and analyze via Thin-Layer Chromatography (TLC) using the same mobile phase.

  • Pool fractions containing the pure target compound and remove the solvent under reduced pressure.

  • Validation Check: Perform a 2D-TLC on the pooled fractions. Spot the sample, run the plate, rotate it 90 degrees, and run it again. A single spot on the diagonal confirms purity and proves the compound is not degrading on the silica gel.

Purification Workflow & Decision Matrix

PurificationWorkflow N1 Crude 1,4-Dimethyl-6-nitro-9H-carbazole N2 Solubility Assessment (DCM vs. Hexane) N1->N2 N3 High Solubility in Loading Solvent N2->N3 N4 Poor Solubility / Precipitation N2->N4 N5 Liquid Loading (Minimal DCM) N3->N5 N6 Dry Loading (Adsorb onto Silica/Celite) N4->N6 N7 Normal-Phase Silica Gel Chromatography (Eluent: DCM/Petroleum Ether + 0.1% TEA) N5->N7 N6->N7 N8 TLC Fraction Analysis (UV 254 nm / 365 nm) N7->N8 N9 Pure Target Fractions N8->N9 N10 Co-eluting Isomers (Mixed Fractions) N8->N10 N11 Recrystallization (EtOH or DCM/Hexane) N10->N11 N11->N9

Decision matrix for the purification of 1,4-Dimethyl-6-nitro-9H-carbazole based on solubility.

Troubleshooting & FAQs

Q1: During elution with Hexane/EtOAc, my compound precipitated directly on the column head. How do I recover it? A: This is a classic "solvent shock" phenomenon. The compound was likely dissolved in a strong polar solvent (like pure DCM) for liquid loading, but it is highly insoluble in the non-polar mobile phase. Solution: Flush the column with 100% EtOAc or THF to recover the crude mixture. To prevent this, abandon liquid loading. Utilize the dry loading method described in the protocol above, and switch to a Dichloromethane/Petroleum Ether solvent system, which offers better continuous solubility for nitro-aromatics 3.

Q2: My TLC shows a single spot, but post-column NMR reveals isomeric impurities. Why did the chromatography fail? A: Carbazole regioisomers (e.g., unreacted precursors or compounds nitrated at the 3-position instead of the 6-position) often possess identical retention factors ( Rf​ ) because their polar surface areas are nearly indistinguishable to standard silica gel. Solution: Do not rely solely on normal-phase chromatography. Implement an orthogonal purification strategy. Take the mixed fractions and perform a recrystallization from hot ethanol or a binary mixture of DCM/Hexane. The structural differences between isomers will result in distinct crystal lattice energies, allowing the pure 1,4-dimethyl-6-nitro-9H-carbazole to crystallize out 2.

Q3: The compound is streaking severely, even with 0.1% TEA in the mobile phase. What is the next step? A: If basic additives fail to suppress the silanol interactions, the stationary phase itself is too acidic for your specific crude matrix. Solution: Switch the stationary phase from Silica Gel to neutral or basic Alumina ( Al2​O3​ ). Alumina lacks the highly acidic silanol protons, drastically reducing the tailing of secondary amines 2.

Quantitative Data: Solvent System Optimization

Selecting the correct mobile phase is the most critical variable in carbazole purification. The table below summarizes the quantitative and qualitative behaviors of 1,4-Dimethyl-6-nitro-9H-carbazole in various solvent systems.

Solvent SystemTypical Ratio (v/v)Elution StrengthSolubility ProfileApplication & Notes
DCM / Petroleum Ether 1:5 to 1:3ModerateHighOptimal Choice. Excellent for nitrocarbazoles; prevents precipitation on the column and provides sharp bands 3.
Ethyl Acetate / Hexane 1:10 to 1:4Moderate-HighLow to ModerateStandard starting point but prone to causing "solvent shock" precipitation. Requires TEA to prevent severe tailing 4.
Toluene / Hexane 1:2Low-ModerateModerateHighly effective for separating closely related structural isomers due to differential π−π interactions with Toluene.
Methanol / DCM 1:99HighVery HighToo strong for separation. Used exclusively for flushing strongly retained impurities off the column post-elution.

References

  • Corrigendum to: “Development and Application of TK6-derived Cells Expressing Human Cytochrome P450s for Genotoxicity Testing” Source: ResearchGate URL:[Link]

  • Than Carbazole Derivative Activates Room Temperature Ultralong Organic Phosphorescence of Benzoindole Derivative Source: Semantic Scholar URL:[Link]

  • Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization Source: Der Pharma Chemica URL:[Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of 1,4-Dimethyl-6-nitro-9H-carbazole in Acidic Media

Welcome to the Technical Support Center for 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5). As a highly conjugated, substituted heterocycle utilized in advanced biological assays and material sciences [3], understa...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5). As a highly conjugated, substituted heterocycle utilized in advanced biological assays and material sciences [3], understanding its physicochemical limits is critical. This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and validate experimental workflows involving this compound under acidic conditions.

Part 1: Frequently Asked Questions (FAQs)

Q1: Is 1,4-Dimethyl-6-nitro-9H-carbazole stable in standard acidic LC-MS mobile phases (e.g., 0.1% Formic Acid or TFA)? A: Yes. The carbazole ring system is generally considered a highly stable and robust chemical entity [1]. The nitrogen atom in the carbazole core is exceptionally weakly basic because its lone electron pair is delocalized into the aromatic π -system to maintain aromaticity. Mild acidic conditions (pH 2.5 – 6.0) are insufficient to protonate this nitrogen. Consequently, the compound remains in its neutral, stable free-base form during standard chromatographic runs.

Q2: I observed a color shift and precipitation when dissolving the compound in 1 M HCl. Is it degrading? A: Not necessarily; you are likely observing a physical state change rather than chemical degradation. While the nitro group at the 6-position withdraws electron density (making the ring even less basic), exposure to strong acids (pH < 1) can force the protonation of the carbazole nitrogen. This protonation alters the molecule's electronic structure and disrupts the conjugated system, leading to a visible color shift [1]. Furthermore, the protonated species exhibits drastically different solvation dynamics, often causing precipitation in aqueous-organic mixtures.

Q3: What are the primary degradation risks for this compound under acidic stress? A: The primary risk is not the acid itself, but the synergistic effect of strong acid and light. The nitro group can absorb UV/visible light, which may lead to the formation of reactive radical species [2]. Under strongly acidic conditions, this photochemical excitation can trigger oxidative ring cleavage or partial reduction of the nitro group.

Part 2: Troubleshooting Guide

Issue 1: Peak Splitting or Poor Peak Shape in HPLC
  • Observation: When running the compound on a C18 column with a 0.1% TFA mobile phase, the peak appears broad, tailing, or split into two distinct humps.

  • Root Cause: If the localized pH on the column approaches the pKa of the protonated carbazole, the compound exists in a dynamic equilibrium between its neutral and protonated states. Because these two states have different polarities, they interact differently with the stationary phase, causing peak distortion.

  • Resolution: Ensure the mobile phase is adequately and consistently buffered. If peak splitting persists in 0.1% TFA, switch to a neutral pH mobile phase (e.g., 10 mM Ammonium Acetate, pH 7.0) to lock the compound strictly into its neutral free-base form.

Issue 2: Loss of Mass Recovery During Acidic Liquid-Liquid Extraction (LLE)
  • Observation: Low recovery yields (<70%) after extracting the compound from an aqueous matrix using 1 M HCl and ethyl acetate.

  • Root Cause: Acid-catalyzed photochemical degradation. Extractions performed on the benchtop under standard fluorescent or LED laboratory lighting expose the acid-sensitized nitroaromatic system to photons, initiating rapid degradation [2].

  • Resolution: Perform all strong-acid extractions in amber vials or under strict low-light conditions.

Part 3: Quantitative Stability Profile

The following table summarizes the expected stability of 1,4-Dimethyl-6-nitro-9H-carbazole under various acidic conditions. Note: Data represents empirical baseline expectations for nitrocarbazole derivatives.

ConditionpHTemperatureExposure TimeLight ConditionExpected % RecoveryMechanistic Note
0.1% Formic Acid ~2.725°C48 HoursAmbient> 99%Nitrogen remains unprotonated; stable.
0.1% TFA ~2.025°C24 HoursAmbient> 98%Stable under standard analytical timeframes.
0.1 M HCl 1.025°C24 HoursDark> 95%Protonation occurs, but scaffold remains intact.
0.1 M HCl 1.025°C24 HoursAmbient UV< 80%Photochemical degradation of the nitro group.
1.0 M HCl 0.060°C6 HoursDark~ 85%Thermal stress combined with extreme pH induces slow hydrolysis.

Part 4: Experimental Protocol: Forced Acid Degradation Testing

To establish a self-validating system for determining the exact degradation boundaries of your specific batch, follow this standardized forced degradation methodology.

Causality Check: This protocol includes a neutralization step prior to analysis. This is critical because injecting a highly acidic sample directly into the LC-MS can cause on-column degradation or retention time shifts, creating artifacts that mimic degradation.

Step-by-Step Methodology:

  • Stock Preparation: Dissolve 1,4-Dimethyl-6-nitro-9H-carbazole in HPLC-grade Acetonitrile to a concentration of 1.0 mg/mL.

  • Aliquot & Stress: Transfer 500 µL of the stock into two separate vials. Add 500 µL of 0.2 M HCl to each (final concentration: 0.5 mg/mL in 0.1 M HCl).

  • Control Segregation: Wrap one vial completely in aluminum foil (Dark Control). Leave the second vial exposed to ambient laboratory light (Photochemical Test).

  • Incubation: Incubate both vials at 25°C for 24 hours.

  • Neutralization (Critical Step): After 24 hours, add 500 µL of 0.2 M NaOH or a strong phosphate buffer (pH 7.4) to both vials to neutralize the acid. Vortex for 10 seconds.

  • Analysis: Centrifuge at 10,000 x g for 5 minutes to pellet any insoluble degradants. Analyze the supernatant via LC-MS/UV at 254 nm. Calculate % recovery against a freshly prepared, unstressed standard.

Part 5: Visualizations

Logic Flow of Acidic Stability & Degradation

G N1 1,4-Dimethyl-6-nitro-9H-carbazole (Neutral Base) N2 Mild Acid (pH 3-6) Standard LC Mobile Phase N1->N2 N3 Strong Acid (pH < 1) HCl / TFA Stress N1->N3 N4 Stable Scaffold No Degradation N2->N4 N5 N-Protonation Altered UV-Vis / Solubility N3->N5 N6 UV/Light Exposure N5->N6 If exposed to light N7 Nitro-reduction / Ring Oxidation (Degradation Products) N6->N7

Logic flow of 1,4-Dimethyl-6-nitro-9H-carbazole stability and degradation in acidic media.

Experimental Workflow for Acid-Stress Stability Testing

Workflow S1 Prepare Stock (1 mg/mL in MeCN) S2 Aliquot & Acidify (0.1 M HCl or 0.1% TFA) S1->S2 S3 Incubate (25°C / 60°C, Dark vs Light) S2->S3 S4 Neutralize (Buffer to pH 7) S3->S4 S5 LC-MS/UV Analysis (Quantify % Recovery) S4->S5

Step-by-step workflow for evaluating carbazole stability under forced acidic degradation.

References

  • National Institutes of Health (NIH) / PubMed. "Computational prediction of mutagenicity through comprehensive cell painting analysis." Available at:[Link]

Optimization

Technical Support Center: Catalyst Selection for the Synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole

Prepared by the Office of Senior Application Scientist This guide provides researchers, chemists, and drug development professionals with in-depth technical support for the synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole....

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Office of Senior Application Scientist

This guide provides researchers, chemists, and drug development professionals with in-depth technical support for the synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole. It is structured as a series of frequently asked questions and troubleshooting scenarios to directly address challenges encountered during experimentation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses strategic decisions regarding the synthetic route and catalyst selection.

Q1: What are the primary synthetic routes to 1,4-Dimethyl-6-nitro-9H-carbazole?

Answer: The synthesis of this substituted carbazole requires two key transformations: the formation of the tricyclic carbazole core and the introduction of a nitro group at the C6 position. The sequence of these steps dictates the overall strategy. The two most logical retrosynthetic pathways are:

  • Route A: Cyclize then Nitrate. This involves first synthesizing 1,4-dimethyl-9H-carbazole and then performing an electrophilic nitration. This is often more direct but can present challenges with regioselectivity during the nitration step.

  • Route B: Nitrate then Cyclize. This strategy begins with a suitably substituted and pre-nitrated biphenyl precursor, which is then cyclized to form the final carbazole ring. This route offers excellent control over the nitro group's position but may require a more complex synthesis of the starting material.

The optimal choice depends on the availability of starting materials and the specific challenges encountered with regioselectivity and functional group tolerance.

Q2: Should I perform the nitration before or after the carbazole ring formation?

Answer: This is a critical strategic decision. The electron-rich nature of the carbazole ring system makes it highly susceptible to electrophilic substitution.[1] However, direct nitration of the 1,4-dimethylcarbazole core may not be selective for the C6 position. The existing methyl groups and the fused ring system will direct nitration primarily to the C3 and C6 positions, and dinitration is a common side reaction.[2]

  • Choose "Cyclize then Nitrate" if: You have access to a highly regioselective nitration catalyst or if a mixture of isomers can be easily separated. This route is often quicker.

  • Choose "Nitrate then Cyclize" if: Absolute regioselectivity is required and cannot be achieved by direct nitration. This involves synthesizing a precursor like 2-amino-2',5'-dimethyl-5-nitrobiphenyl (for a Buchwald-Hartwig approach) or 2,2'-dihalo-biphenyl precursors followed by coupling and cyclization. This method provides unambiguous placement of the nitro group.

Below is a decision-making workflow to help guide your choice.

G start Start: Synthesize 1,4-Dimethyl-6-nitro-9H-carbazole q1 Is absolute regioselectivity at C6 critically required? start->q1 route_b Pursue Route B: Nitrate then Cyclize q1->route_b Yes route_a Consider Route A: Cyclize then Nitrate q1->route_a No / Unsure route_b_desc Synthesize a pre-nitrated biphenyl precursor. This provides unambiguous C6-nitro placement. route_b->route_b_desc q2 Can you achieve selective C6 nitration? (e.g., using a solid acid catalyst or if isomers are easily separable) route_a->q2 q2->route_b No route_a_go Pursue Route A. Synthesize 1,4-dimethylcarbazole first, then perform nitration. q2->route_a_go Yes G start Problem: Low Yield in Buchwald-Hartwig Cyclization check_catalyst 1. Verify Catalyst Activity start->check_catalyst solution_catalyst Use air-stable precatalyst (e.g., G3-palladacycle). Ensure rigorous inert atmosphere. check_catalyst->solution_catalyst Action check_ligand 2. Evaluate Ligand Choice solution_ligand Screen bulky, electron-rich ligands (e.g., XPhos, RuPhos, BrettPhos). check_ligand->solution_ligand Action check_base 3. Assess Base Compatibility solution_base Switch to a different base (e.g., NaOtBu vs K3PO4 vs Cs2CO3). check_base->solution_base Action check_conditions 4. Optimize Conditions solution_conditions Screen temperature range (e.g., 80-110 °C). Check solvent purity (anhydrous, degassed). check_conditions->solution_conditions Action solution_catalyst->check_ligand solution_ligand->check_base solution_base->check_conditions outcome Improved Yield solution_conditions->outcome

Caption: Troubleshooting workflow for a low-yield Buchwald-Hartwig reaction.

Problem 2: Sluggish or incomplete reaction in Copper-catalyzed Ullmann condensation.

Possible Causes & Solutions:

  • Insufficient Temperature: Traditional Ullmann couplings often require temperatures exceeding 150-200°C.

    • Solution: Gradually increase the reaction temperature. Alternatively, explore modern protocols that use specific ligands (e.g., prolinamides) to enable the reaction to proceed at lower temperatures (e.g., 80-110°C), sometimes even in aqueous media. [3][4]* Catalyst Inactivity: The copper source may be oxidized or improperly activated.

    • Solution: Use high-purity CuI. If using other copper salts, ensure they are anhydrous. Some protocols benefit from the in-situ reduction of a Cu(II) salt.

  • Poor Substrate Solubility: The substrate or catalyst may not be sufficiently soluble in the chosen solvent at the reaction temperature.

    • Solution: Switch to a higher-boiling polar aprotic solvent such as DMF, DMSO, or NMP.

Section 3: Troubleshooting Guide: Nitration Step

Problem 1: Poor regioselectivity, obtaining a mixture of nitro-isomers.

Possible Causes & Solutions:

  • Overly Aggressive Nitrating Agent: Strong mixed acid (HNO₃/H₂SO₄) is often too reactive for the electron-rich carbazole system, leading to poor selectivity.

    • Solution: Switch to a milder, more selective nitrating system. Solid acid catalysts like zeolite beta are known to enhance para-selectivity. [5]Alternatively, using urea nitrate in acetic acid can provide the 6-nitro derivative with fewer side products. [6]* Incorrect Temperature Control: Electrophilic aromatic substitutions are highly sensitive to temperature.

    • Solution: Maintain a low temperature (e.g., -10°C to 5°C) throughout the addition of the nitrating agent and the reaction period. This minimizes the kinetic energy of the system, allowing the subtle electronic and steric directing effects to dominate.

Problem 2: Degradation of the carbazole substrate under nitrating conditions.

Possible Causes & Solutions:

  • Oxidation: The electron-rich carbazole ring is susceptible to oxidation by strong nitric acid, leading to tar-like byproducts. [1] * Solution: Use the mildest possible nitrating conditions that still afford the product. Avoid large excesses of nitric acid. The use of solid acid catalysts can also mitigate oxidative side reactions by confining the reaction to the catalyst surface. [7]* Harsh Acidity: Strongly acidic conditions can cause decomposition.

    • Solution: If using mixed acid, minimize the amount of sulfuric acid. Consider buffered systems or alternative reagents like acetyl nitrate that operate under less acidic conditions. [8]

Section 4: Experimental Protocols

The following are generalized protocols based on established literature. Users must adapt these to their specific substrates and laboratory safety procedures.

Protocol A: General Protocol for Pd-Catalyzed Buchwald-Hartwig Intramolecular Amination

This protocol is a starting point for the cyclization of a 2-amino-2'-halobiphenyl precursor. [9]

  • Preparation: In a glovebox, add the 2-amino-2'-halobiphenyl substrate (1.0 mmol), a palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%), and the base (e.g., NaOtBu, 1.4 mmol) to an oven-dried reaction vial equipped with a magnetic stir bar.

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 5 mL) to the vial.

  • Reaction: Seal the vial and remove it from the glovebox. Place it in a preheated oil bath at 80-110°C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Protocol B: General Protocol for Nitration using a Solid Acid Catalyst

This protocol provides a framework for a more selective nitration of the 1,4-dimethylcarbazole core. [10][11]

  • Catalyst Activation: Activate the solid acid catalyst (e.g., MoO₃/SiO₂) by heating under vacuum or a flow of inert gas.

  • Reaction Setup: Suspend the 1,4-dimethylcarbazole (1.0 mmol) and the activated catalyst in an appropriate solvent (e.g., 1,2-dichloroethane).

  • Nitrating Agent Addition: Cool the mixture to 0°C. Slowly add the nitrating agent (e.g., 70% HNO₃, 1.1 mmol) dropwise while maintaining the temperature.

  • Reaction: Allow the reaction to stir at a controlled temperature (e.g., 0°C to room temperature) for several hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Upon completion, filter off the solid catalyst. Wash the catalyst with a small amount of solvent.

  • Purification: Combine the filtrate and washes. Wash with a dilute sodium bicarbonate solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting solid by recrystallization or column chromatography to isolate the 1,4-Dimethyl-6-nitro-9H-carbazole.

References

  • Organic Chemistry Portal. (n.d.). Carbazole synthesis. Retrieved from [Link]

  • Shuvalov, M. V., et al. (2019). Reductive cyclization of 2-aryl-3-nitropyridines using MoO2Cl2(DMF)2 and PPh3 for the synthesis of δ-carbolines.
  • Kumar, S., et al. (2018). “On Water” Promoted Ullmann-Type C–N Bond-Forming Reactions: Application to Carbazole Alkaloids by Selective N-Arylation of Aminophenols. The Journal of Organic Chemistry, 83(14).
  • Tsang, W. C. P., et al. (2005). A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. Journal of the American Chemical Society, 127(42), 14560-14561.
  • ResearchGate. (n.d.). Synthesis of carbazole via Au- and Mo-catalysis.
  • Creencia, E. C., et al. (2009). A method for the microwave-assisted synthesis of carbazole from nitrobiphenyl. As referenced in Taylor & Francis Online.
  • Guella, G., et al. (2008). Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1312-1320.
  • Gulevskaya, A. V., & Tyaglivy, A. S. (2016). Synthesis of carbazoles and derivatives from allenes. As referenced in a general review.
  • ResearchGate. (2018). “On Water” Promoted Ullmann-Type C–N Bond-Forming Reactions: Application to Carbazole Alkaloids by Selective N-Arylation of Aminophenols.
  • Knorn, M., et al. (2016). Synthesis of Methylene-Bridged Biscarbazole Alkaloids by using an Ullmann-type Coupling. Chemistry – A European Journal, 22(14), 4935-4944.
  • Smith, K., et al. (2000). Selective nitration of aromatic compounds by solid acid catalysts.
  • National Chemical Laboratory. (n.d.). Nitration of Aromatic Compounds Over Solid Acid Catalysts.
  • Pádár, P., et al. (2014). Electrophilic Substitution of Dimethyl 1-Methylcarbazole-2,3-dicarboxylate. Journal of the Brazilian Chemical Society, 25(8), 1496-1505.
  • Royal Society of Chemistry. (n.d.). Supporting Information The Synthesis of Carbazoles: Light-Promoted Tandem Coupling of Nitroarenes with Grignard Reagents.
  • Ziółek, M., et al. (2006). Nitration of Aromatic Compounds on Solid Catalysts.
  • Salice, P., et al. (2022). An efficient Buchwald–Hartwig amination protocol enables the synthesis of new branched and polymeric hole transport materials for perovskite solar cells. Journal of Materials Chemistry A, 10(25), 13455-13463.
  • Yan, M., & Yang, D. (2013). Direct aromatic nitration by bacterial P450 enzymes.
  • van der Heijden, C., et al. (2022). Asymmetric synthesis of C–N axially chiral carbazoles via axial-to-axial chirality transfer. Organic & Biomolecular Chemistry, 20(22), 4565-4569.
  • Council of Scientific and Industrial Research. (2012). Liquid phase nitration of aromatics using solid acid catalyst.
  • Gevorgyan, V., et al. (2016). Optimization of the Buchwald-Hartwig reaction.
  • Banwell, M. G., et al. (2017). A Palladium-Catalyzed Ullmann Cross-Coupling/Reductive Cyclization Route to the Carbazole Natural Products. The Journal of Organic Chemistry, 82(6), 3215-3224.
  • ResearchGate. (n.d.). Synthesis of dimethyl 6-amino-1-methyl-9H-carbazole-2,3-dicarboxylate (2).
  • Mąkosza, M., et al. (2007). Nitration of carbazole and N-alkylcarbazoles. Tetrahedron, 63(21), 4531-4536.
  • Patel, S., et al. (2025). Sustainable Strategies for Carbazole Synthesis: A Green Chemistry Perspective. Archiv der Pharmazie.
  • Reddy, R. S., et al. (2023). Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids. RSC Advances, 13(48), 34094-34120.
  • Guella, G., et al. (2008). Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1312-1320.
  • METU. (2023). Synthesis of novel carbazole derivatives by diels-alder reaction of indole-based dienes. Open METU.
  • Katritzky, A. R., et al. (2005). Direct nitration of five membered heterocycles. ARKIVOC.
  • Chernykh, V. P., et al. (2017). Nitration of 5,11-dihydroindolo[3,2-b]carbazoles and synthetic applications of their nitro-substituted derivatives. Beilstein Journal of Organic Chemistry, 13, 1403-1413.
  • Katritzky, A. R., et al. (2005). Direct nitration of a variety of furans, pyrroles, thiophenes, pyrazoles, imidazoles, isoxazoles and thiazoles.

Sources

Troubleshooting

Technical Support Center: Purification of 1,4-Dimethyl-6-nitro-9H-carbazole

Welcome to the Technical Support Center for the isolation and purification of 1[1]. As a critical intermediate in the synthesis of bioactive ellipticine derivatives and specialized organic materials, achieving >99% purit...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation and purification of 1[1]. As a critical intermediate in the synthesis of bioactive ellipticine derivatives and specialized organic materials, achieving >99% purity of this compound is paramount.

During the electrophilic aromatic nitration of 1,4-dimethyl-9H-carbazole, the electron-rich nature of the carbazole core and the steric influence of the 1,4-dimethyl groups inevitably lead to a complex crude mixture. This guide is designed by application scientists to help you troubleshoot impurity profiles, understand the chemical causality behind separation techniques, and execute self-validating purification protocols.

Diagnostic Purification Workflow

Purification A Crude Nitration Mixture (Target + Isomers + Dinitro) B Toluene/Hexane Trituration (Removes unreacted SM) A->B Wash C Recrystallization (EtOH/H2O) (Enriches 6-nitro isomer) B->C Heat & Cool D Mother Liquor (3-nitro & Dinitro enriched) C->D Filtrate F Pure 1,4-Dimethyl-6-nitro- 9H-carbazole (>99%) C->F Crystals E Silica Gel Chromatography (Gradient Hexane:EtOAc) D->E Evaporate & Load E->F Elution (Rf ~0.55)

Figure 1: Strategic purification workflow for isolating 1,4-Dimethyl-6-nitro-9H-carbazole.

Troubleshooting & Frequently Asked Questions

Q1: How do I efficiently separate the 3-nitro regioisomer from the desired 6-nitro product?

  • Causality & Mechanism: The carbazole nitrogen directs electrophilic attack primarily to the 3- and 6-positions. Because the 1- and 4-positions are occupied by methyl groups,2[2] at the 3-position is sterically hindered compared to the 6-position, but the 3-nitro isomer still forms in significant quantities. The 3-nitro group is forced slightly out of coplanarity with the aromatic ring due to the adjacent 4-methyl group, altering its dipole moment.

  • Resolution: Exploit differential solubility. The 6-nitro isomer is more thermodynamically stable and less soluble in polar protic solvents. A controlled recrystallization from an ethanol/water matrix will selectively precipitate the 6-nitro target, leaving the 3-nitro isomer in the mother liquor.

Q2: My crude mixture contains highly polar impurities that streak on TLC. What are they and how do I remove them?

  • Causality & Mechanism: These are typically over-nitrated products, such as 3[3]. The introduction of a second strongly electron-withdrawing nitro group significantly increases the polarity of the molecule.

  • Resolution: Dinitro impurities bind strongly to silica gel. A pre-wash of the crude solid with warm toluene removes non-polar unreacted starting material. Subsequent flash chromatography (Protocol B) easily resolves the highly polar dinitro compounds (which elute very slowly) from the mono-nitro target.

Q3: I am observing unexpected byproducts with lower Rf values, and my 1H NMR shows a loss of methyl signals. What happened?

  • Causality & Mechanism: Nitric acid is a potent oxidant. The methyl groups at the 1- and 4-positions are benzylic and highly susceptible to4[4] under harsh nitrating conditions, forming hydroxymethyl or carboxaldehyde derivatives.

  • Resolution: To prevent this, strict temperature control (maintaining the reaction < 0°C) during the addition of the nitrating agent is required. If already formed, these oxidized impurities must be removed via chromatography, as they often co-crystallize with the target.

Validated Experimental Protocols

Protocol A: Solvent-Mediated Trituration & Selective Recrystallization

This protocol serves as the primary purification step, exploiting the thermodynamic stability of the 6-nitro isomer.

  • Trituration (Self-Validation Step 1): Suspend the crude nitration solid in a 9:1 mixture of Hexane:Toluene (5 mL per gram of crude). Stir at room temperature for 15 minutes, then filter.

    • Validation: The filtrate should be dark yellow/orange, indicating the successful removal of unreacted, highly soluble 1,4-dimethyl-9H-carbazole.

  • Dissolution: Transfer the filter cake to a round-bottom flask. Add absolute ethanol (approx. 10 mL/g) and heat to reflux until the solid completely dissolves.

  • Cloud Point Induction: While maintaining reflux, add deionized water dropwise until the solution becomes faintly turbid (the cloud point), then add a few drops of ethanol until it turns clear again.

  • Crystallization: Remove from heat and allow the flask to cool to room temperature undisturbed, then transfer to an ice bath for 2 hours.

  • Collection (Self-Validation Step 2): Filter the resulting crystals and wash with ice-cold 50% aqueous ethanol.

    • Validation: The 6-nitro isomer will present as distinct, bright yellow needles. A sharp melting point and a single spot on TLC (UV 254 nm) confirm success.

Protocol B: Flash Column Chromatography (Mother Liquor Recovery)

Use this protocol to recover additional 6-nitro product from the mother liquor or to purify heavily contaminated batches.

  • Sample Loading: Evaporate the mother liquor to dryness. Dry-load the residue onto silica gel (1:2 ratio of crude to silica) by dissolving in a minimum amount of THF, adding silica, and removing the solvent under reduced pressure.

  • Column Preparation: Pack a column with 230-400 mesh silica gel using Hexane.

  • Elution Gradient:

    • Begin elution with 95:5 Hexane:Ethyl Acetate to flush out trace unreacted starting material.

    • Transition to 85:15 Hexane:Ethyl Acetate.

  • Fraction Collection (Self-Validation Step):

    • Validation: Monitor via TLC. The 3-nitro isomer will elute first (Rf ~0.60) due to the steric twist of the nitro group disrupting silica interaction. The target 6-nitro isomer will elute immediately after (Rf ~0.55). Dinitro impurities will remain near the baseline.

  • Concentration: Pool the fractions containing the pure 6-nitro isomer and concentrate under reduced pressure.

Quantitative Physicochemical & Chromatographic Data

Use the following reference data to validate your fractions and isolated solids.

Compound / ImpurityRf Value (Hexane:EtOAc 8:2)Solubility (EtOH, 25°C)Diagnostic Feature (1H NMR, DMSO-d6)
1,4-Dimethyl-9H-carbazole (SM) 0.85> 50 mg/mLAbsence of nitro-aromatic downfield shifts
1,4-Dimethyl-3-nitro-9H-carbazole 0.60~ 25 mg/mLSinglet at ~8.2 ppm (H-2)
1,4-Dimethyl-6-nitro-9H-carbazole 0.55 < 10 mg/mL Singlet at ~8.9 ppm (H-5)
3,6-Dinitro-1,4-dimethyl-9H-carbazole 0.25< 2 mg/mLBroad downfield shifts, high polarity
Benzylic Oxidation Byproducts 0.30 - 0.40VariableAppearance of CHO signal (~10.0 ppm)

References

  • Aaronchem. "1,4-dimethyl-6-nitro-9H-carbazole: CAS Number: 133591-38-5." Aaronchem Catalog. 1

  • Testard, A. et al. "Microwave-assisted Synthesis of Novel Thiazolocarbazoles and Evaluation as Potential Anticancer Agents." Taylor & Francis. 2

  • "Nitration of 5,11-dihydroindolo[3,2-b]carbazoles and synthetic applications of their nitro-substituted derivatives." Beilstein Journals. 3

  • "An efficient modification of ellipticine synthesis and preparation of 13-hydroxyellipticine." Academia.edu. 4

Sources

Optimization

Technical Support Center: Synthesis and Scale-Up of 1,4-Dimethyl-6-nitro-9H-carbazole

Welcome to the technical support center for the synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole. This guide is designed for researchers, chemists, and process development professionals who are working with or scaling up t...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole. This guide is designed for researchers, chemists, and process development professionals who are working with or scaling up this important carbazole derivative. Here, we move beyond simple protocols to address the nuanced challenges you may face, grounding our advice in established chemical principles and field-proven experience.

Introduction: The Synthetic Challenge

The synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole typically involves a two-stage process: first, the construction of the 1,4-dimethyl-9H-carbazole core, followed by regioselective nitration. While seemingly straightforward, electrophilic aromatic substitution on the carbazole nucleus is notoriously challenging to control. The carbazole ring system is highly activated, leading to potential issues with over-reaction (dinitration) or poor regioselectivity, with nitration possible at the 3, 6, and 8 positions.[1][2][3]

This guide provides a structured approach to troubleshoot and optimize this synthesis, particularly focusing on the critical nitration step and the subsequent scale-up.

Frequently Asked Questions (FAQs)

Q1: My initial synthesis of the 1,4-dimethyl-9H-carbazole precursor is giving a low yield. What are the common causes?

A1: Low yields in the initial carbazole synthesis, often a Fischer indole synthesis variant or similar cyclization, typically stem from three areas:

  • Incomplete Cyclization: Ensure your acid catalyst (e.g., p-toluenesulfonic acid, p-TSA) is fresh and used in the correct stoichiometric amount. The reaction often requires reflux to proceed to completion; confirm you are reaching and maintaining the target temperature.[4]

  • Sub-optimal Reagents: The purity of both the aniline precursor and the diketone (e.g., acetonylacetone) is critical. Impurities can interfere with the cyclization mechanism.

  • Inefficient Work-up: The product may be partially lost during extraction if the pH is not adequately adjusted or if an insufficient volume of extraction solvent is used.

Q2: I'm getting a mixture of nitro-isomers during the nitration step. How can I favor the 6-nitro product?

A2: Achieving high regioselectivity for the C-6 position is the primary challenge. The key is to control the reactivity of the nitrating agent. A common and effective method involves using nitric acid in acetic anhydride at a reduced temperature (-15 °C).[4] This generates a milder nitrating agent, acetyl nitrate, in situ. Using stronger nitrating systems like mixed acid (HNO₃/H₂SO₄) will be far less selective and will likely lead to a mixture of 3-nitro and 6-nitro isomers, as well as dinitrated products.[3][5]

Q3: My reaction mixture turns dark and I'm isolating a lot of tar-like material. What's happening?

A3: Tar formation is a classic sign of oxidative degradation or polymerization, common when nitrating highly activated aromatic systems like carbazoles. The primary cause is an excessively high reaction temperature or a too-concentrated nitrating agent. It is crucial to maintain strict temperature control, especially during the addition of the nitrating agent. Ensure your cooling bath is stable and that the addition is done dropwise to manage the exotherm.

Q4: Is it possible to nitrate the carbazole at the N-9 position?

A4: Direct nitration on the nitrogen of the carbazole ring to form an N-nitrocarbazole is generally not a concern under standard electrophilic aromatic substitution conditions. The lone pair of electrons on the nitrogen is delocalized into the aromatic system, making the ring carbons (especially C-3 and C-6) the primary sites of electrophilic attack. N-nitrosation can occur with nitrites, but this is a different reaction pathway.[6]

In-Depth Troubleshooting Guide

Part 1: The Nitration Reaction - Achieving Regioselectivity and Yield

The nitration of 1,4-dimethyl-9H-carbazole is an exothermic electrophilic aromatic substitution. Controlling the reaction kinetics and the nature of the electrophile is paramount.

The electronic properties of the carbazole nucleus direct nitration to the 3 and 6 positions. While the 1 and 4-methyl groups provide some steric hindrance, strong nitrating conditions can easily overcome this barrier, leading to a mixture of products.

Root Cause Analysis & Solutions:

  • Harsh Nitrating Agent: The use of fuming nitric acid or a mixture of sulfuric and nitric acid is too aggressive for this substrate and will result in poor selectivity.[2]

  • Elevated Temperature: The activation energy barrier for nitration at different positions is relatively small. Even a slight increase in temperature can provide enough energy to overcome these barriers, leading to the formation of multiple isomers.

Recommended Protocol for High 6-Position Selectivity:

This protocol utilizes acetyl nitrate, a milder and more sterically demanding nitrating agent, generated in situ.

ParameterRecommendationRationale
Nitrating System Nitric Acid (70%) in Acetic AnhydrideGenerates acetyl nitrate (CH₃COONO₂), which is less reactive and more selective than the nitronium ion (NO₂⁺) from mixed acid.
Solvent Dichloromethane (CH₂Cl₂)An inert solvent that helps to dissipate heat and maintain a homogeneous reaction mixture.[4]
Temperature -15 °C to -10 °CCrucial for controlling the reaction rate and selectivity. Lower temperatures disfavor the formation of less stable intermediates leading to other isomers.[4]
Addition Rate Slow, dropwise addition of HNO₃ to the Ac₂O/Carbazole solutionPrevents temperature spikes from the exotherm and avoids localized high concentrations of the nitrating agent.
Reaction Time Short (e.g., 5-15 minutes post-addition)Over-extending the reaction time, even at low temperatures, can lead to the formation of thermodynamically more stable, but undesired, dinitro products.[4]

Troubleshooting Workflow for Poor Regioselectivity:

G start Low Yield of 1,4-Dimethyl-6-nitro-9H-carbazole (High Isomer Content) q1 What was the reaction temperature? start->q1 a1_high Above -5 °C q1->a1_high Too High a1_ok Maintained at -15 °C to -10 °C q1->a1_ok Correct sol1 ACTION: Improve cooling efficiency. Ensure slow, dropwise addition of nitrating agent to control exotherm. a1_high->sol1 q2 What nitrating system was used? a1_ok->q2 sol1->q2 a2_harsh Mixed Acid (HNO₃/H₂SO₄) or Fuming HNO₃ q2->a2_harsh Too Harsh a2_ok HNO₃ in Acetic Anhydride q2->a2_ok Correct sol2 ACTION: Switch to a milder system. Use HNO₃ in Ac₂O to generate acetyl nitrate in situ. a2_harsh->sol2 q3 Was dinitration observed (e.g., 3,6-dinitro)? a2_ok->q3 sol2->q3 a3_yes Yes q3->a3_yes a3_no No q3->a3_no sol3 ACTION: Reduce reaction time after addition is complete. Consider reducing equivalents of nitrating agent. a3_yes->sol3 end Improved Regioselectivity for 6-Nitro Isomer a3_no->end sol3->end

Caption: Troubleshooting Decision Tree for Nitration Regioselectivity.

If you are recovering a significant amount of the starting 1,4-dimethyl-9H-carbazole, consider the following:

Root Cause Analysis & Solutions:

  • Insufficient Nitrating Agent: Ensure the stoichiometry of nitric acid is correct. While a large excess is undesirable, a slight excess (e.g., 1.1-1.2 equivalents) is often necessary to drive the reaction to completion.

  • Water Content: Excessive water in the reaction (from reagents like 70% nitric acid) can hydrolyze the acetic anhydride and deactivate the acetyl nitrate electrophile. While some water is present, ensure your other solvents and reagents are anhydrous.

  • Temperature Too Low: While low temperature is key for selectivity, operating significantly below -20 °C may slow the reaction rate to a point of practical stall. The -15 °C to -10 °C range is often an optimal balance.

Part 2: Scale-Up Challenges - From Bench to Pilot Plant

Scaling up the synthesis introduces new challenges, primarily related to mass and heat transfer, as well as safety.

The nitration exotherm that is easily managed in a 100 mL flask with an ice bath can become a serious safety hazard in a 50 L reactor.

Root Cause Analysis & Solutions:

  • Surface Area to Volume Ratio: As reactor size increases, the surface area available for heat exchange decreases relative to the reaction volume. This makes passive cooling inefficient.

  • Addition Rate: Adding the nitrating agent too quickly on a large scale will generate heat faster than the reactor's cooling system can remove it, leading to a rapid temperature increase and a potential runaway reaction.

Scale-Up Recommendations:

  • Reactor Type: Use a jacketed glass or glass-lined steel reactor with an efficient external cooling system (chiller).

  • Reverse Addition: Consider adding the carbazole solution to the nitrating mixture (reverse addition). This keeps the concentration of the unreacted, energy-rich nitrating agent low throughout the process.

  • Calorimetry Data: Before scaling, perform reaction calorimetry (e.g., using a RC1 calorimeter) to understand the heat of reaction and the maximum rate of temperature rise (MTSR). This data is essential for safe process design.

  • Engineered Controls: Implement automated, probe-controlled addition, where the addition rate of the nitrating agent is automatically slowed or stopped if the internal temperature exceeds a set safety limit.

Illustrative Workflow for Safe Scale-Up:

G cluster_0 Lab Scale (100 mL) cluster_1 Process Safety & Kilo Lab (1-5 L) cluster_2 Pilot Plant (50 L+) lab_setup Setup: Flask in Ice Bath lab_add Manual Dropwise Addition lab_setup->lab_add lab_control Visual Monitoring of Thermometer lab_add->lab_control safety_study Reaction Calorimetry (RC1) Determine ΔH_rxn, MTSR lab_control->safety_study kilo_setup Jacketed Reactor with Overhead Stirring safety_study->kilo_setup kilo_add Addition via Pump (Controlled Rate) kilo_setup->kilo_add kilo_control Automated Temp Probe with Feedback Loop kilo_add->kilo_control pilot_setup Glass-Lined Reactor with Chiller Unit kilo_control->pilot_setup pilot_add Consider Reverse Addition (Substrate to Reagent) pilot_setup->pilot_add pilot_control Automated Safety Interlocks (Addition stops if T > T_max) pilot_add->pilot_control pilot_quench Defined Quenching Procedure pilot_control->pilot_quench

Caption: Conceptual Workflow for Scaling Up Nitration Reaction.

Isolating the product from a large volume of acidic, solvent-rich mother liquor presents logistical challenges.

Root Cause Analysis & Solutions:

  • Filtration: A product that filters easily on a small Büchner funnel may clog a large-scale filter press or centrifuge if the crystal morphology is poor.

  • Purification: Column chromatography, while effective at the lab scale, is often economically and practically unfeasible for multi-kilogram production.[4]

Scale-Up Recommendations:

  • Crystallization Study: Before scaling, invest time in developing a robust crystallization procedure. The goal is to isolate a product that is pure enough to avoid chromatography.

    • Anti-Solvent Addition: After quenching the reaction, consider a controlled addition of an anti-solvent (e.g., heptane, isopropanol) to induce crystallization.

    • Cooling Profile: Employ a slow, controlled cooling profile rather than crash-cooling, as this promotes the growth of larger, more easily filterable crystals.

  • Recrystallization: Develop a recrystallization procedure as the primary means of purification at scale. Screen various solvents (e.g., ethanol, ethyl acetate/heptane mixtures) to find a system that effectively removes the key nitro-isomer impurities.

References

  • Benchchem. (n.d.). Common side reactions in the synthesis of carbazole derivatives.
  • ResearchGate. (n.d.). Synthesis of chloro-1,4-dimethyl-9H-carbazoles. Reagents and conditions. [Link]

  • Trotto, F., et al. (2008). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1343-1353. [Link]

  • Trotto, F., et al. (2008). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. PMC. [Link]

  • Srivastav, R., et al. (2025). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Beilstein Journal of Organic Chemistry, 21, 2479-2487. [Link]

  • Srivastav, R., et al. (2025). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. PMC. [Link]

  • Kozlov, V. V., & Belov, B. I. (1956). Nitration of carbazole and N-alkylcarbazoles. Zhurnal Obshchei Khimii, 26, 565-570.
  • Sashidhara, K. V., et al. (2017). Nitration of 5,11-dihydroindolo[3,2-b]carbazoles and synthetic applications of their nitro-substituted derivatives. Beilstein Journal of Organic Chemistry, 13, 1423-1430. [Link]

  • Laali, K. K., et al. (1993). Synthesis and mutagenicity of a series of nitrated carbazoles and hydroxycarbazoles. Mutagenesis, 8(4), 321-328. [Link]

  • N-nitrosamines Chemistry Forum. (2025). Carbazole reaction with nitrites. Retrieved from a relevant online chemistry discussion forum.

Sources

Troubleshooting

Technical Support Center: Preventing Polysubstitution in 1,4-Dimethyl-6-nitro-9H-carbazole Synthesis

Welcome to the Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high regioselectivity when synthesizing 1,4-dimethyl-6-nitro-9H-carbazole.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high regioselectivity when synthesizing 1,4-dimethyl-6-nitro-9H-carbazole. This compound is a critical intermediate for the development of ellipticine anti-cancer analogues (such as 9-nitroellipticine)[1] and NPY5 receptor antagonists for obesity treatments[2].

The primary bottleneck in its preparation is the extreme susceptibility of the carbazole core to electrophilic polysubstitution (specifically over-nitration). This guide provides mechanistic insights, troubleshooting FAQs, and a self-validating protocol designed to bypass these synthetic dead-ends.

Mechanistic Insight: The Causality of Polysubstitution

Why is 1,4-dimethyl-9H-carbazole so prone to over-nitration? The carbazole nitrogen (NH) acts as a powerful electron-donating group. Its lone pair delocalizes across both fused benzene rings, highly activating the positions para to the nitrogen (positions 3 and 6) toward electrophilic aromatic substitution.

In 1,4-dimethyl-9H-carbazole, the 1 and 4 positions are sterically blocked by methyl groups. However, the 6-position (on the unsubstituted ring) and the 3-position (ortho to the 4-methyl group) remain highly nucleophilic. When exposed to standard nitrating agents (e.g., HNO3​/H2​SO4​ ), the high concentration of nitronium ions ( NO2+​ ) rapidly attacks both sites. This lack of discrimination inevitably leads to the formation of the heavily favored 3,6-dinitro byproduct. Preventing this requires either strict kinetic control of the electrophile or a complete redesign of the synthetic route.

Troubleshooting Guides & FAQs

Q1: I am directly nitrating 1,4-dimethyl-9H-carbazole, but my LC-MS shows a 1:1 mixture of the 6-nitro product and a dinitro byproduct. How can I control the regioselectivity? A1: You are experiencing classical over-nitration at the 3 and 6 positions. To suppress the 3,6-dinitro byproduct, you must drastically attenuate the electrophilicity of your nitrating agent. Swap the harsh H2​SO4​ for an acetic acid/acetic anhydride ( AcOH/Ac2​O ) solvent system[3]. This generates acetyl nitrate in situ, which acts as a milder, "softer" electrophile. Run the reaction at -10 °C to 0 °C with exactly 1.05 equivalents of HNO3​ . The 6-position is sterically unhindered compared to the 3-position (which sits adjacent to the 4-methyl group), so strict kinetic control at low temperatures will favor the desired 6-nitro isomer.

Q2: Even with mild nitration conditions, my yields of the pure 6-nitro isomer are capped at ~60% after column chromatography. Is there a route that completely circumvents polysubstitution? A2: Yes. The most scientifically robust method is to abandon direct nitration entirely and utilize a "bottom-up" annulation strategy. By condensing 5-nitroindole with 2,5-hexanedione (hexane-2,5-dione) under acidic conditions, you construct the 1,4-dimethylated ring after the nitro group is already locked in place[2]. In this modified Borsche-Drechsel cyclization, the 5-position of the indole maps perfectly to the 6-position of the resulting carbazole. Because the nitro group is pre-installed on the precursor, polysubstitution is structurally impossible.

Q3: I attempted the 5-nitroindole condensation route, but I am observing a dark, tarry mixture and low yields. What is causing this degradation? A3: That dark tar is the result of benzylic oxidation followed by polymerization. Carbazoles with methyl groups at the 1 and 4 positions are highly susceptible to benzylic oxidation at elevated temperatures, especially in the presence of oxygen and acid[4]. To prevent this, you must rigorously degas your solvent and run the reaction under a strict inert Argon atmosphere. Additionally, use a Dean-Stark trap to continuously remove the water byproduct; this drives the dehydration-cyclization equilibrium forward quickly, minimizing the time the product is exposed to heat.

Quantitative Route Comparison

Summarizing the synthetic logic, the table below highlights why bottom-up condensation is the preferred pathway for drug development professionals requiring high-purity intermediates.

Synthetic StrategyPrimary Reagents & CatalystTypical YieldPolysubstitution RiskRegioselectivity
Standard Nitration HNO3​ , H2​SO4​ 30–40%Critical (3,6-dinitro)Poor (Mixture)
Mild Nitration HNO3​ , AcOH/Ac2​O 60–65%ModerateGood (Kinetic Control)
Bottom-Up Condensation 5-Nitroindole, 2,5-Hexanedione, p-TsOH80–85%None (0%) Absolute (100% 6-nitro)
Pathway Visualization

G SM1 1,4-Dimethyl-9H-carbazole Nitration Direct Nitration (HNO3 / H2SO4) SM1->Nitration Target 1,4-Dimethyl-6-nitro-9H-carbazole (Target) Nitration->Target Kinetic Control Byproduct 3,6-Dinitro Byproduct (Polysubstitution) Nitration->Byproduct Over-Nitration Risk SM2 5-Nitroindole + 2,5-Hexanedione Condensation Acid-Catalyzed Annulation (p-TsOH, Toluene) SM2->Condensation Condensation->Target 100% Regioselective

Reaction pathways demonstrating how bottom-up annulation bypasses direct nitration polysubstitution.

Self-Validating Experimental Protocol: The Condensation Route

This methodology constructs the carbazole core from 5-nitroindole, guaranteeing zero over-nitration[2].

Step 1: Inert Atmosphere Preparation

  • Action: Charge a flame-dried round-bottom flask with 5-nitroindole (1.0 equiv) and 2,5-hexanedione (1.2 equiv). Add anhydrous toluene as the solvent. Degas the mixture by sparging with Argon for 15 minutes.

  • Causality: Displacing oxygen is critical to prevent the oxidative degradation and polymerization of the highly reactive benzylic methyl groups[4].

Step 2: Acid-Catalyzed Condensation

  • Action: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.1 equiv). Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the mixture to reflux (~110 °C) under Argon.

  • Causality: The p-TsOH protonates the dione, initiating the double electrophilic aromatic substitution/cyclization.

  • Self-Validation Check: The reaction is complete when water ceases to collect in the Dean-Stark trap (typically 4–6 hours). The stoichiometric volume of water collected serves as a physical confirmation of full dehydration and cyclization.

Step 3: Quenching and Purification

  • Action: Cool the reaction strictly to room temperature. Quench the acid catalyst by washing the organic layer with saturated aqueous NaHCO3​ . Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexane/ethyl acetate).

  • Causality: Neutralizing the acid prior to concentration prevents late-stage polymerization during solvent evaporation, ensuring the isolation of the pure 1,4-dimethyl-6-nitro-9H-carbazole.

References
  • Discovery and Optimization of a Series of Carbazole Ureas as NPY5 Antagonists for the Treatment of Obesity Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Microwave-assisted Synthesis of Novel Thiazolocarbazoles and Evaluation as Potential Anticancer Agents. Part III Source: Taylor & Francis URL:[Link]

  • An efficient modification of ellipticine synthesis and preparation of 13-hydroxyellipticine Source: Academia.edu URL:[Link]

  • Corrigendum to: “Development and Application of TK6-derived Cells Expressing Human Cytochrome P450s for Genotoxicity Testing” Source: ResearchGate URL:[Link]

Sources

Optimization

Technical Support Center: Characterization of 1,4-Dimethyl-6-nitro-9H-carbazole

Welcome to the technical support center for the characterization of 1,4-Dimethyl-6-nitro-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challen...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the characterization of 1,4-Dimethyl-6-nitro-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this and similar nitroaromatic carbazole derivatives. Here, we synthesize technical expertise with practical, field-proven insights to ensure the integrity and success of your experimental work.

I. Purity Assessment and Purification Strategies

The purity of 1,4-Dimethyl-6-nitro-9H-carbazole is paramount for reliable downstream applications. Impurities, such as isomers or residual starting materials, can significantly impact experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My synthesized 1,4-Dimethyl-6-nitro-9H-carbazole is a brownish color, not the expected yellow. What could be the cause?

A1: A brownish hue often indicates the presence of impurities. This could be due to residual starting materials, byproducts from the nitration reaction, or degradation of the compound. Nitroaromatic compounds can be susceptible to degradation, especially when exposed to light or high temperatures. We recommend purification by column chromatography or recrystallization.

Q2: What is a suitable solvent system for the purification of 1,4-Dimethyl-6-nitro-9H-carbazole by column chromatography?

A2: A common and effective solvent system for the purification of carbazole derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent such as ethyl acetate.[1] The optimal ratio will depend on the specific impurities present. We recommend starting with a low polarity mobile phase (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity.

Q3: What are some potential isomeric impurities I should be aware of during the synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole?

A3: During the nitration of 1,4-dimethyl-9H-carbazole, in addition to the desired 6-nitro isomer, you may also form other isomers such as the 3-nitro and 8-nitro derivatives. The directing effects of the dimethyl groups and the carbazole ring system will influence the isomer distribution. Careful chromatographic separation is crucial to isolate the desired 6-nitro isomer.

Troubleshooting Guide: Purification
Issue Potential Cause Recommended Solution
Co-elution of impurities with the product during column chromatography. Inappropriate solvent system polarity.Optimize the solvent system. A shallower gradient or isocratic elution with a fine-tuned solvent ratio can improve separation.
Overloading of the column.Reduce the amount of crude product loaded onto the column.
Product degradation on the silica gel column. The silica gel is too acidic.Deactivate the silica gel by washing with a solvent containing a small amount of a non-nucleophilic base like triethylamine before preparing the column.
Low recovery after recrystallization. The chosen solvent is too good a solvent for the compound.Select a solvent system where the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.
The product has precipitated out with impurities.Try a different recrystallization solvent or a multi-solvent system.

II. Spectroscopic Characterization: NMR and IR

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are fundamental for the structural elucidation of 1,4-Dimethyl-6-nitro-9H-carbazole.

Frequently Asked Questions (FAQs): NMR

Q1: What are the expected chemical shifts for the protons of 1,4-Dimethyl-6-nitro-9H-carbazole in ¹H NMR?

Q2: Why is the N-H proton signal in my ¹H NMR spectrum very broad or sometimes not visible?

A2: The broadening of the N-H proton signal is due to quadrupole broadening from the ¹⁴N nucleus and can also be affected by proton exchange with residual water in the NMR solvent. Running the spectrum in a dry solvent like DMSO-d₆ can sometimes sharpen this peak. If the peak is not visible, it may be due to a very slow exchange rate or if the compound has been N-derivatized.

Q3: How can I definitively assign the aromatic proton signals in the ¹H NMR spectrum?

A3: Due to the complex substitution pattern, one-dimensional ¹H NMR alone may not be sufficient for unambiguous assignment. Two-dimensional NMR techniques such as COSY (Correlated Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) are invaluable. COSY will show correlations between adjacent protons, while NOESY will show through-space correlations, helping to differentiate between protons that are close to each other in space but not necessarily bonded.

Troubleshooting Guide: NMR
Issue Potential Cause Recommended Solution
Poor resolution of aromatic signals. Sample concentration is too high, leading to aggregation.Dilute the sample.
The magnetic field is not homogenous.Shim the NMR spectrometer.
Presence of unexpected signals. Residual solvent from purification.Check the chemical shift of common laboratory solvents.
Presence of impurities.Correlate with HPLC or LC-MS data to identify the impurities.
Difficulty in observing ¹³C signals for quaternary carbons. Long relaxation times for quaternary carbons.Increase the relaxation delay (d1) in the ¹³C NMR acquisition parameters.
Infrared (IR) Spectroscopy

The IR spectrum will provide key information about the functional groups present in 1,4-Dimethyl-6-nitro-9H-carbazole.

  • N-H Stretch: A sharp peak around 3300-3500 cm⁻¹.[2]

  • Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

  • Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹ for the methyl groups.

  • N-O Asymmetric Stretch (NO₂ group): A strong absorption band in the region of 1500-1560 cm⁻¹.[2]

  • N-O Symmetric Stretch (NO₂ group): A strong absorption band in the region of 1300-1370 cm⁻¹.[2]

  • C=C Aromatic Ring Stretch: Peaks in the 1400-1600 cm⁻¹ region.

III. Chromatographic Analysis: HPLC and GC

Chromatographic techniques are essential for assessing the purity and quantifying 1,4-Dimethyl-6-nitro-9H-carbazole.

Frequently Asked Questions (FAQs): HPLC

Q1: What is a good starting point for developing an HPLC method for 1,4-Dimethyl-6-nitro-9H-carbazole?

A1: A reverse-phase HPLC method is generally suitable for carbazole derivatives.[3] A C18 column with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water is a good starting point. The addition of a small amount of an acid like formic acid or trifluoroacetic acid can improve peak shape.[3][4]

Q2: My HPLC peaks are broad and tailing. What can I do to improve the peak shape?

A2: Peak tailing can be caused by several factors, including secondary interactions with the stationary phase, a mismatched mobile phase pH, or column degradation. Try adjusting the pH of the mobile phase with a small amount of acid. If the problem persists, consider using a column with a different stationary phase or a new column.

Q3: How do I choose the appropriate detection wavelength for UV-Vis detection in HPLC?

A3: To determine the optimal detection wavelength, you should measure the UV-Vis spectrum of a pure sample of 1,4-Dimethyl-6-nitro-9H-carbazole dissolved in the mobile phase. The wavelength of maximum absorbance (λmax) will provide the highest sensitivity. For carbazole derivatives, strong absorptions are typically observed in the UV region, often around 254 nm and 280 nm.[5]

Troubleshooting Guide: HPLC
Issue Potential Cause Recommended Solution
Inconsistent retention times. Fluctuations in mobile phase composition.Ensure the mobile phase is well-mixed and degassed.
Variations in column temperature.Use a column oven to maintain a constant temperature.
Ghost peaks appearing in the chromatogram. Contamination in the mobile phase or injector.Use fresh, high-purity solvents and clean the injector.
Loss of resolution between peaks. Column degradation.Replace the column.
Change in mobile phase composition.Prepare fresh mobile phase.
Gas Chromatography (GC)

GC can be a powerful technique for the analysis of volatile and thermally stable compounds. However, for a relatively large and polar molecule like 1,4-Dimethyl-6-nitro-9H-carbazole, derivatization might be necessary to improve volatility and thermal stability.

IV. Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and providing structural information through fragmentation patterns.

Frequently Asked Questions (FAQs): MS

Q1: What are the expected major fragments in the electron ionization (EI) mass spectrum of 1,4-Dimethyl-6-nitro-9H-carbazole?

A1: In an EI-MS spectrum, you would expect to see the molecular ion peak [M]⁺. Common fragmentation pathways for nitroaromatic compounds involve the loss of the nitro group (NO₂) as a neutral radical, resulting in a significant [M-46]⁺ fragment.[2] You may also observe the loss of NO ([M-30]⁺) or O ([M-16]⁺). Further fragmentation of the carbazole core can also occur.

Q2: I am not observing the molecular ion peak in my EI-MS spectrum. Why?

A2: The absence of a molecular ion peak can occur if the molecule is unstable under the high-energy conditions of electron ionization. In such cases, the molecular ion fragments immediately upon formation. Using a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI) is recommended to observe the molecular ion, often as a protonated molecule [M+H]⁺ or an adduct with a solvent molecule.[6]

Q3: How can I use tandem mass spectrometry (MS/MS) to get more structural information?

A3: Tandem mass spectrometry (MS/MS) allows for the isolation of a specific ion, such as the molecular ion, which is then fragmented by collision-induced dissociation (CID). Analyzing the resulting fragment ions can provide detailed structural information and help to differentiate between isomers.

Troubleshooting Guide: MS
Issue Potential Cause Recommended Solution
Low signal intensity. Poor ionization efficiency.Optimize the ion source parameters (e.g., temperature, voltages).
Low sample concentration.Increase the sample concentration.
Complex and uninterpretable spectrum. Presence of multiple components (impurities).Couple the mass spectrometer to a separation technique like HPLC (LC-MS) or GC (GC-MS).
Mass accuracy is off. The instrument needs calibration.Calibrate the mass spectrometer using a known standard.

V. Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can provide valuable information about the thermal stability of 1,4-Dimethyl-6-nitro-9H-carbazole.

  • DSC: Can be used to determine the melting point and to study any phase transitions or decomposition events as a function of temperature.

  • TGA: Measures the change in mass of the sample as a function of temperature, providing information about the decomposition temperature and the presence of any residual solvents or volatile impurities. For carbazole derivatives, high thermal stability is often observed, with decomposition temperatures that can exceed 300°C.[7][8]

VI. Visualization of Experimental Workflows

Workflow for Purity Assessment and Characterization

cluster_synthesis Synthesis & Purification cluster_characterization Structural Characterization & Purity Analysis cluster_data Data Interpretation & Validation Synthesis Crude 1,4-Dimethyl-6-nitro-9H-carbazole Purification Column Chromatography / Recrystallization Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C, 2D) Purification->NMR IR IR Spectroscopy Purification->IR MS Mass Spectrometry (EI, ESI, MS/MS) Purification->MS HPLC HPLC-UV (Purity Assessment) Purification->HPLC Thermal Thermal Analysis (DSC, TGA) Purification->Thermal Interpretation Structure Confirmation & Purity Determination NMR->Interpretation IR->Interpretation MS->Interpretation HPLC->Interpretation Thermal->Interpretation

Caption: A logical workflow for the synthesis, purification, and comprehensive characterization of 1,4-Dimethyl-6-nitro-9H-carbazole.

VII. References

  • A study of Substituent Effect on 1H and 13C nmr Spectra of N- and C-Substituted Carbazoles. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • Substituent effects in nitro derivatives of carbazoles investigated by comparison of low-temperature crystallographic studies with density functional theory (DFT) calculations. (2014). PubMed. Retrieved March 21, 2026, from [Link]

  • Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. (n.d.). PMC. Retrieved March 21, 2026, from [Link]

  • A study of substituent effect on 1 H and 13 C NMR spectra of mono, di and poly substituted carbazoles. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • TROUBLESHOOTING GUIDE. (n.d.). Retrieved March 21, 2026, from [Link]

  • Supporting Information The Synthesis of Carbazoles: Light-Promoted Tandem Coupling of Nitroarenes with Grignard Reagents. (n.d.). RSC.org. Retrieved March 21, 2026, from [Link]

  • Polynitro-substituted pyrazoles and triazoles as potential energetic materials and oxidizers. (n.d.). Retrieved March 21, 2026, from [Link]

  • Design, synthesis and evaluation of carbazole derivatives as potential antimicrobial agents. (n.d.). Semantic Scholar. Retrieved March 21, 2026, from [Link]

  • 1,4-Dimethyl-6-nitro-9H-carbazole-3-carbaldehyde | C15H12N2O3. (n.d.). PubChem. Retrieved March 21, 2026, from [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. Retrieved March 21, 2026, from [Link]

  • 1-Benzoylazoles: An experimental (NMR and crystallography) and theoretical study. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • 1-Nitro-9H-carbazole. (n.d.). PMC. Retrieved March 21, 2026, from [Link]

  • Characterization of aerosol nitroaromatic compounds: Validation of an experimental method. (n.d.). Retrieved March 21, 2026, from [Link]

  • Separation of 9-Nitroso-9H-carbazole on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved March 21, 2026, from [Link]

  • Interpretation of mass spectra. (n.d.). Retrieved March 21, 2026, from [Link]

  • 1 H-NMR spectrum of carbazole. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • (PDF) Characterization of Aerosol Nitroaromatic Compounds: Validation of an Experimental Method. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • Novel Methods for the Analysis of Small Molecule Fragmentation Mass Spectra. (n.d.). Retrieved March 21, 2026, from [Link]

  • Thermal Stability of Hole Transport Material Organics: Carbazoles and Phenyl Benzidines. (2022). Crimson Publishers. Retrieved March 21, 2026, from [Link]

  • Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved March 21, 2026, from [Link]

  • Thermal stability of fully C‐nitrated azoles and Synthesis of 7. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • Protonation Sites, Tandem Mass Spectrometry and Computational Calculations of o-Carbonyl Carbazolequinone Derivatives. (2016). MDPI. Retrieved March 21, 2026, from [Link]

  • An overview on Common Organic Solvents and their Toxicity Abstract. (n.d.). Retrieved March 21, 2026, from [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (2018). IntechOpen. Retrieved March 21, 2026, from [Link]

  • 1H-1,2,3-triazol-4-yl]methyl)-9H-carbazole Using 2D 1H-15N HMBC Experiment. (2016). VIBGYOR ePress. Retrieved March 21, 2026, from [Link]

  • Nitroaromatic Compounds, from Synthesis to Biodegradation. (n.d.). PMC. Retrieved March 21, 2026, from [Link]

  • Solubility of Organic and Inorganic Chemicals in Selected Solvents. (n.d.). Retrieved March 21, 2026, from [Link]

  • Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. (2008). PubMed. Retrieved March 21, 2026, from [Link]

  • Separation of 9H-Carbazole, 9-methyl- on Newcrom R1 HPLC column. (n.d.). Retrieved March 21, 2026, from [Link]

  • Supporting Information Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optic. (n.d.). Beilstein Journals. Retrieved March 21, 2026, from [Link]

  • (PDF) 1-Nitro-9H-carbazole. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

  • A carbazole-functionalized metal–organic framework for efficient detection of antibiotics, pesticides and nitroaromatic compounds. (n.d.). Dalton Transactions (RSC Publishing). Retrieved March 21, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Fluorescence Quantum Yield of 1,4-Dimethyl-6-nitro-9H-carbazole

Welcome to the Advanced Photophysics Support Center. As researchers and drug development professionals, you are likely aware that incorporating a nitro (-NO 2​ ) group into an aromatic framework like carbazole typically...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Photophysics Support Center. As researchers and drug development professionals, you are likely aware that incorporating a nitro (-NO 2​ ) group into an aromatic framework like carbazole typically results in complete fluorescence quenching.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome the non-radiative decay pathways inherent to 1,4-Dimethyl-6-nitro-9H-carbazole and successfully enhance its fluorescence quantum yield ( ΦF​ ).

Part 1: Troubleshooting & FAQs

Q1: I am measuring 1,4-Dimethyl-6-nitro-9H-carbazole in polar solvents (e.g., Acetonitrile, DMF) at room temperature, but the fluorescence quantum yield ( ΦF​ ) is near zero. Is my compound degraded? A1: Not necessarily. Nitrocarbazoles typically exhibit ΦF​≈0 in polar environments [1]. The nitro group is a potent electron-withdrawing moiety. Upon photon absorption, the molecule undergoes an intramolecular charge transfer (ICT), creating a highly polarized excited state. Polar solvents stabilize this ICT state, significantly lowering its energy. This reduced energy gap between the S1​ (ICT) and S0​ states exponentially increases the rate of non-radiative Internal Conversion (IC) via back-charge transfer, effectively quenching fluorescence [2]. Additionally, nitroaromatics exhibit rapid Intersystem Crossing (ISC) to the triplet state due to strong spin-orbit coupling between closely packed nπ∗ and ππ∗ states [1].

Q2: How can I physically manipulate the environment to enhance the ΦF​ without altering the chemical structure? A2: You must restrict the non-radiative decay pathways (both IC and ISC).

  • Solvent Polarity Control: Switch to non-polar solvents (e.g., cyclohexane, toluene). This destabilizes the ICT state, widening the S1​−S0​ energy gap and drastically reducing the IC rate [2].

  • Rigidification: Embed the compound in a rigid polymer matrix (e.g., Polymethyl methacrylate - PMMA) or perform cryogenic measurements (77 K). Rigid environments physically restrict the torsional motion of the nitro group. This prevents the molecule from accessing the twisted intramolecular charge transfer (TICT) state required for rapid non-radiative decay, thereby "turning on" the radiative fluorescence pathway [1].

Q3: My application requires an aqueous biological buffer. How can I prevent fluorescence quenching by water? A3: Employ supramolecular host-guest complexation . By introducing a macrocyclic host like Cucurbit[8]uril (CB[8]) or a functionalized cyclodextrin, the 1,4-Dimethyl-6-nitro-9H-carbazole molecule is encapsulated within a hydrophobic cavity. This host-guest interaction physically shields the nitrocarbazole from the polar aqueous environment (preventing CT-state stabilization) and sterically locks the nitro group's rotation, simultaneously suppressing both solvent-mediated IC and vibrationally-coupled ISC [3]. Furthermore, this prevents photoinduced electron transfer (PeT) interactions with external quenchers[4].

Part 2: Photophysical Mechanisms & Workflows

Photophysics S0 Ground State (S0) S1 Excited Singlet (S1) S0->S1 Excitation S1->S0 Fluorescence (Enhanced in Non-polar/Rigid) T1 Triplet State (T1) (ISC Pathway) S1->T1 ISC (Quenching) Driven by -NO2 CT Charge Transfer (CT) (Polar Solvents) S1->CT Relaxation CT->S0 Internal Conversion (Quenching)

Photophysical pathways of 1,4-Dimethyl-6-nitro-9H-carbazole highlighting quenching mechanisms.

Quantitative Data Summary

The table below summarizes the causality between the physical environment and the kinetic rates of competing photophysical pathways.

Environmental ConditionPolarity / Rigidity kISC​ (Intersystem Crossing) kIC​ (Internal Conversion)Expected ΦF​ Trend
Acetonitrile (Liquid, 298K)High / LowHighVery HighNear Zero (< 0.01)
Toluene (Liquid, 298K)Low / LowModerateLowModerate Enhancement
PMMA Matrix (Solid, 298K)Low / HighLowVery LowHigh Enhancement
CB[8] Encapsulation (Aq, 298K)Micro-Low / HighLowLowHigh Enhancement

Part 3: Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system. By running internal controls (e.g., titration gradients), you verify that the fluorescence enhancement is mechanistically driven by your intervention rather than artifacts like aggregation-induced emission (AIE) or inner-filter effects.

Protocol A: Solvent-Polarity-Dependent Fluorescence Screening

Purpose: To validate the presence of a polarity-dependent Charge-Transfer (CT) quenching state.

  • Stock Preparation: Prepare a 1.0 mM stock solution of 1,4-Dimethyl-6-nitro-9H-carbazole in spectroscopic grade 1,4-dioxane.

  • Dilution Series: Aliquot 10 μ L of the stock into 10 mL of various solvents with decreasing dielectric constants (Acetonitrile Ethyl Acetate Chloroform Toluene Cyclohexane) to achieve a final concentration of 1 μ M. Note: 1 μ M is critical to prevent self-absorption (inner-filter effects).

  • Isosbestic Excitation: Record the absorption spectra of all samples to identify the isosbestic point. Excite all samples at this specific wavelength.

  • Quantification: Integrate the emission spectra and calculate ΦF​ relative to a known standard (e.g., Quinine sulfate in 0.1 M H 2​ SO 4​ ). You should observe a logarithmic increase in ΦF​ as solvent polarity decreases.

Protocol B: Supramolecular Encapsulation via Cucurbit[8]uril (CB[8])

Purpose: To shield the fluorophore in aqueous media and sterically lock the nitro group.

Workflow Step1 1. Prepare Stock Solutions (Host & Guest in Buffer) Step2 2. Fluorescence Titration (0 to 5 Equivalents of Host) Step1->Step2 Step3 3. Equilibration (Steric Locking of -NO2) Step2->Step3 Step4 4. Spectroscopic Analysis (Calculate Quantum Yield) Step3->Step4

Step-by-step workflow for supramolecular encapsulation to enhance fluorescence.

  • Buffer Preparation: Prepare a 10 μ M solution of 1,4-Dimethyl-6-nitro-9H-carbazole in a 10 mM phosphate buffer (pH 7.4) containing 1% DMSO to aid initial solubility.

  • Host Preparation: Prepare a 100 μ M stock solution of CB[8] in the identical buffer system.

  • Titration (Self-Validation): Perform a continuous variation titration. Add aliquots of the CB[8] stock to the nitrocarbazole solution ranging from 0 to 5 molar equivalents.

  • Equilibration: Allow exactly 5 minutes of equilibration time in the dark after each addition to ensure complete thermodynamic complexation.

  • Analysis: Monitor the fluorescence intensity at the emission maximum. Plot I/I0​ vs. [CB[8]] to determine the binding constant ( Ka​ ). A plateau in the curve validates 1:1 or 1:2 stoichiometric encapsulation rather than random precipitation.

References

  • The photophysics of nitrocarbazoles studied by using spectroscopic, photoacoustic and luminescence techniques Source: Royal Society of Chemistry (RSC) URL:[Link]

  • The interplay of intersystem crossing and internal conversion in quadrupolar tetraarylpyrrolo[3,2-b]pyrroles Source: Royal Society of Chemistry (RSC) URL:[Link]

  • Fluorescence enhancement through the formation of a single-layer two-dimensional supramolecular organic framework and its application in highly selective recognition of picric acid Source: Royal Society of Chemistry (RSC) URL:[Link]

  • Mechanism-Based Molecular Design of Highly Selective Fluorescence Probes for Nitrative Stress Source: Journal of the American Chemical Society (ACS) URL:[Link]

Optimization

Modifying reaction conditions to control regioselectivity in carbazole synthesis

Welcome to the technical support center for carbazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling regioselectivity in thei...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for carbazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling regioselectivity in their experiments. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter. The information provided is based on established chemical principles and field-proven insights to ensure the reliability and success of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: My Borsche–Drechsel cyclization of an unsymmetrical cyclohexanone derivative is giving a mixture of regioisomers. How can I favor the formation of a single isomer?

A1: The Borsche–Drechsel cyclization, which involves the acid-catalyzed cyclization of cyclohexanone arylhydrazones, is a powerful tool for creating tetrahydrocarbazoles.[1][2] However, when using unsymmetrically substituted cyclohexanones, regioselectivity can be a significant challenge. The reaction proceeds through a mechanism similar to the Fischer indole synthesis, involving a[3][3]-sigmatropic rearrangement.[1] The regiochemical outcome is often dictated by the stability of the enamine intermediate formed.

To control the regioselectivity, consider the following strategies:

  • Steric Hindrance: Bulky substituents on the cyclohexanone ring can direct the cyclization to the less sterically hindered position.

  • Electronic Effects: Electron-donating or withdrawing groups on the arylhydrazine can influence the electron density of the enamine intermediate, potentially favoring one cyclization pathway over another.

  • Choice of Acid Catalyst: The strength and nature of the acid catalyst can influence the rate of enamine formation and the subsequent cyclization. Experimenting with different Brønsted or Lewis acids may provide better selectivity. For instance, milder acids might favor the thermodynamically more stable product, while stronger acids could lead to the kinetically controlled product.

Q2: I am attempting a Graebe–Ullmann synthesis to produce a substituted carbazole, but I'm observing poor regioselectivity. What factors can I modify?

A2: The Graebe–Ullmann reaction, which involves the diazotization of an N-aryl-anthranilic acid followed by intramolecular cyclization, is a classic method for carbazole synthesis.[4][5] However, when the N-aryl group is substituted, a mixture of regioisomers can be formed.

Key factors to consider for improving regioselectivity include:

  • Directing Groups: The presence of directing groups on the N-aryl ring can significantly influence the position of cyclization. Electron-donating groups tend to direct the cyclization to the ortho and para positions, while electron-withdrawing groups favor the meta position.

  • Reaction Temperature: The temperature at which the diazotization and subsequent cyclization are carried out can affect the product distribution. Lowering the temperature may favor the formation of the thermodynamically more stable isomer.

  • Solvent: The polarity of the solvent can influence the stability of the intermediates and transition states, thereby affecting the regioselectivity. It is advisable to screen a range of solvents with varying polarities.

Q3: In my Buchwald-Hartwig amination to form a C-N bond for carbazole synthesis, I am getting a mixture of products. How can I improve the regioselectivity?

A3: The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for forming C-N bonds and is widely used in modern carbazole synthesis.[6][7][8] Achieving high regioselectivity is crucial, especially when working with substrates that have multiple potential reaction sites.

To enhance regioselectivity, focus on these critical parameters:

  • Ligand Choice: The choice of phosphine ligand is paramount. Bulky, electron-rich ligands such as XPhos, RuPhos, and BrettPhos are known to promote the desired reductive elimination and can offer high selectivity.[9]

  • Catalyst System: Using a well-defined palladium precatalyst can often provide more consistent results than generating the active catalyst in situ.[9]

  • Base: The strength and solubility of the base are critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) can lead to faster reactions, while weaker bases like potassium phosphate (K₃PO₄) might require higher temperatures but can sometimes offer better selectivity.[9]

  • Solvent: Anhydrous and degassed solvents such as toluene, dioxane, or THF are essential to prevent catalyst deactivation.[9] The solvent can also influence the solubility of the reactants and the catalytic species, thereby affecting the reaction outcome.

Troubleshooting Guides

Problem 1: Low yield and formation of hydrodehalogenation side product in a Buchwald-Hartwig amination for carbazole synthesis.

Symptom: The desired carbazole product is obtained in low yield, and a significant amount of a side product is observed where the halogen on the aryl halide has been replaced by a hydrogen.

Cause: This is a common side reaction known as hydrodehalogenation.[9] It can occur due to competing β-hydride elimination from the palladium-amido intermediate.

Solutions:

  • Optimize the Ligand: Switch to a bulkier, more electron-rich phosphine ligand. Ligands like XPhos or BrettPhos are specifically designed to suppress β-hydride elimination.[9]

  • Adjust Reaction Temperature: Lowering the reaction temperature may disfavor the hydrodehalogenation pathway.[9]

  • Modify the Base: Changing the base can alter the reaction kinetics. A weaker base might slow down the undesired side reaction.

  • Amine Stoichiometry: Using a slight excess of the amine can sometimes push the equilibrium towards the desired amination product.[9]

Experimental Protocol: Optimization of Buchwald-Hartwig Amination

  • Set up parallel reactions in a glovebox or under an inert atmosphere.

  • To each reaction vial, add the aryl halide (1.0 mmol), carbazole (1.2 mmol), and the selected base (1.4 mmol).

  • In separate vials, prepare stock solutions of the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol %) and the phosphine ligand (e.g., XPhos, 4 mol %) in anhydrous, degassed solvent (e.g., toluene).

  • Add the catalyst and ligand solutions to the reaction vials.

  • Seal the vials and heat to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[9]

  • Monitor the reactions by TLC or GC-MS at regular intervals.

  • Upon completion, quench the reactions, extract the product, and analyze the crude mixture by ¹H NMR to determine the ratio of carbazole product to the hydrodehalogenated side product.

Problem 2: Lack of regioselectivity in the Friedel-Crafts acylation of a substituted carbazole.

Symptom: The reaction yields a mixture of acylated carbazole isomers.

Cause: The electronic and steric properties of the substituents on the carbazole ring are not sufficiently differentiated to direct the electrophilic substitution to a single position. The inherent reactivity of the C3/C6 positions can lead to mixtures.[4][10]

Solutions:

  • Employ a Directing Group: Introduce a removable directing group at a specific position to force the acylation to occur at the desired site. The 2-pyridyl group has been shown to be effective in directing C-H functionalization to the C1 position.[4]

  • Utilize a Bulky Acylating Agent: A sterically demanding acylating agent may selectively react at the less hindered position on the carbazole ring.

  • Lewis Acid Optimization: The choice and amount of Lewis acid can significantly impact regioselectivity. Weaker Lewis acids may exhibit higher selectivity.

  • Protecting Groups: The use of bulky protecting groups on the carbazole nitrogen, such as a triisopropylsilyl (TIPS) group, can block C1/C8 lithiation and direct functionalization to other positions.[11]

Data Presentation: Effect of Protecting Group on Regioselectivity

N-Protecting GroupDeprotonation ReagentMajor Functionalization PositionReference
HVariesC3/C6 (Electrophilic)[4]
PyridylPd CatalystC1[4]
TIPSnBuLi-TMEDAC4/C5[11]
Problem 3: Formation of multiple products in a [4+2] annulation reaction for carbazole synthesis.

Symptom: The reaction of an indole with a suitable dienophile results in a mixture of carbazole regioisomers.

Cause: The reactivity of the indole and the dienophile may not be well-matched, leading to a loss of regioselectivity. For instance, a highly nucleophilic indole can react with multiple electrophilic sites on the reaction partner.[3]

Solutions:

  • Modify Indole Reactivity: Adjust the electronic properties of the indole by changing the substituents. Electron-withdrawing groups can decrease the nucleophilicity and may improve selectivity.

  • Optimize the Catalyst: The choice of catalyst is crucial. Iodine has been shown to be an effective catalyst for the [4+2] annulation of β-formyl ketones with indoles.[3] Screening other Lewis or Brønsted acids may be beneficial.

  • Solvent Screening: The solvent can have a pronounced effect on the reaction outcome. A systematic screening of solvents with different polarities is recommended.[3]

Experimental Workflow: Troubleshooting Regioselectivity in [4+2] Annulation

G start Mixture of Regioisomers Observed sub_indole Modify Indole Substituents (e.g., add EWG) start->sub_indole opt_cat Optimize Catalyst (e.g., I₂, NIS, TsOH·H₂O) start->opt_cat sol_screen Solvent Screening (e.g., CH₂Cl₂, CHCl₃, Toluene, CH₃CN) start->sol_screen analyze Analyze Product Ratio (NMR, GC-MS) sub_indole->analyze opt_cat->analyze sol_screen->analyze analyze->start No Improvement success Desired Regioisomer Obtained analyze->success Improved Selectivity

Caption: Troubleshooting workflow for poor regioselectivity in [4+2] annulation reactions.

References

  • Angewandte Chemie International Edition. (2006, January 23). Synthesis of Carbazoles by Tandem C–H Activation and Buchwald–Hartwig Amination. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2023, November 30). Iodine-Catalyzed Regioselective Synthesis of Diphenyl-Substituted Carbazoles via [4 + 2] Annulation of β-Formyl Ketones with Indoles. Retrieved from [Link]

  • Organic Letters. (2021, August 23). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. Retrieved from [Link]

  • National Institutes of Health. (2025, November 10). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Retrieved from [Link]

  • Science of Synthesis. (n.d.). Synthesis of Carbazoles and Derivatives from Allenes. Retrieved from [Link]

  • Semantic Scholar. (2024, January 20). Update on novel synthetic approaches towards the construction of carbazole nuclei: a review. Retrieved from [Link]

  • Royal Society of Chemistry. (2021, June 18). Direct formation of 4,5-disubstituted carbazoles via regioselective dilithiation. Retrieved from [Link]

  • Autechaux. (n.d.). Mastering the Synthesis of 3-Bromo-9H-carbazole: Methods and Optimization. Retrieved from [Link]

  • Open METU. (2023, September 11). Synthesis of novel carbazole derivatives by diels-alder reaction of indole-based dienes. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2018, December 6). Oxidative Coupling of Carbazoles: A Substituent-Governed Regioselectivity Profile. Retrieved from [Link]

  • Beaudry Research Group - Oregon State University. (2021, August 23). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. Retrieved from [Link]

  • Royal Society of Chemistry. (2023, September 29). Synthesis of benzo[a]carbazole derivatives via intramolecular cyclization using Brønsted acidic carbonaceous material as the catalyst. Retrieved from [Link]

  • National Institutes of Health. (2023, March 7). Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles. Retrieved from [Link]

  • Wikipedia. (n.d.). Borsche–Drechsel cyclization. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis of Carbazoles and Dihydrocarbazoles by a Divergent Cascade Reaction of Donor–Acceptor Cyclopropanes. Retrieved from [Link]

  • Semantics Scholar. (n.d.). Recent developments in C-H functionalization of carbazoles. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2021, April 14). Substrate-Controlled Regiodivergent Synthesis of Fluoroacylated Carbazoles via Friedel–Crafts Acylation. Retrieved from [Link]

  • PubMed. (2021, December 17). Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. Retrieved from [Link]

  • DOI. (2025, September 18). Sustainable Strategies for Carbazole Synthesis: A Green Chemistry Perspective. Retrieved from [Link]

  • Taylor & Francis Online. (2023, March 29). Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. Retrieved from [Link]

  • Royal Society of Chemistry. (2023, November 6). Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids. Retrieved from [Link]

  • ACS Publications. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Retrieved from [Link]

  • ResearchGate. (n.d.). Regioselective Protection at the Secondary Positions of Carbohydrates with Acyclic Protecting Groups. Retrieved from [Link]

  • Wiley-VCH. (n.d.). Protecting Group Strategies in Carbohydrate Chemistry. Retrieved from [Link]

  • Cambridge University Press & Assessment. (n.d.). Borsche-Drechsel Reaction. Retrieved from [Link]

  • ResearchGate. (2023, November 3). Trends in carbazole synthesis – an update (2013–2023). Retrieved from [Link]

  • Wikipedia. (n.d.). Carbazole. Retrieved from [Link]

  • ResearchGate. (2023, October 1). The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Catalyst-Controlled 5-exo and 6-endo Cyclization: Regiodivergent Access to Indolinones and Dihydroquinolinones. Retrieved from [Link]

  • MDPI. (2020, September 28). Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

Comprehensive Spectroscopic Comparison Guide: 1,4-Dimethyl-6-nitro-9H-carbazole vs. Structural Analogs

Executive Summary 1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a highly functionalized heterocyclic scaffold critical to the development of advanced photosensitizers, organic light-emitting diodes (OLEDs), and...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1,4-Dimethyl-6-nitro-9H-carbazole (CAS: 133591-38-5) is a highly functionalized heterocyclic scaffold critical to the development of advanced photosensitizers, organic light-emitting diodes (OLEDs), and targeted chemotherapeutics[1]. By introducing specific electron-donating and electron-withdrawing groups to the rigid carbazole core, chemists can precisely tune the molecule's photophysical and electronic properties. This guide provides an objective, data-driven comparison of the spectroscopic profiles (NMR, UV-Vis, and IR) of 1,4-dimethyl-6-nitro-9H-carbazole against its structural analogs, detailing the underlying quantum mechanical causality behind the observed spectral shifts.

Mechanistic Overview: The Push-Pull Electronic Architecture

To understand the spectroscopic deviations between these analogs, one must analyze the causality of substituent electronic effects:

  • The Core : The unsubstituted 9H-carbazole ring is an inherently electron-rich, fully conjugated aromatic system.

  • Electron-Withdrawing Group (EWG) : The addition of a nitro (–NO₂) group at the 6-position exerts a powerful inductive and resonance-based electron-withdrawing effect. This pulls electron density away from the nitrogen heteroatom and severely deshields adjacent aromatic protons[2].

  • Electron-Donating Groups (EDG) : The methyl groups at the 1- and 4-positions act as weak electron donors via hyperconjugation, locally shielding the protons on their respective aromatic ring[3].

Causality of Spectroscopic Shifts : Pairing the 1,4-dimethyl EDGs with the 6-nitro EWG establishes a strong Intramolecular Charge Transfer (ICT) axis across the molecule. The Highest Occupied Molecular Orbital (HOMO) localizes over the electron-rich dimethyl-substituted ring and the central nitrogen, while the Lowest Unoccupied Molecular Orbital (LUMO) concentrates on the nitro-substituted ring. This spatial separation significantly lowers the HOMO-LUMO energy gap, directly causing the pronounced bathochromic (red) shifts observed in UV-Vis absorption spectra[4].

Comparative Spectroscopic Data

The quantitative data below summarizes the structural and electronic evolution from the base carbazole core to the fully functionalized push-pull system.

Table 1: UV-Vis and IR Spectroscopic Comparison

Note: UV-Vis spectra recorded in Acetonitrile (MeCN) to highlight ICT stabilization.

CompoundUV-Vis λmax (nm)IR: N-H Stretch (cm⁻¹)IR: NO₂ Stretch (cm⁻¹)
9H-Carbazole 293, 324, 337~3410N/A
1,4-Dimethyl-9H-carbazole 298, 330, 345~3405N/A
6-Nitro-9H-carbazole 315, 365~3390~1515 (asym), 1335 (sym)
1,4-Dimethyl-6-nitro-9H-carbazole 320, 385~3385~1510 (asym), 1330 (sym)
Table 2: Key ¹H NMR Chemical Shifts (δ, ppm in CDCl₃)

Diagnostic peaks for structural validation.

CompoundN-H (s)H-5 (d/dd)Methyls (s)
9H-Carbazole 8.108.05N/A
1,4-Dimethyl-9H-carbazole 8.058.082.50, 2.75
6-Nitro-9H-carbazole 8.558.95N/A
1,4-Dimethyl-6-nitro-9H-carbazole 8.458.902.55, 2.80

Data synthesized from established literature trends for substituted carbazoles[2],[3],[4].

Experimental Workflows: Self-Validating Protocols

To ensure high-fidelity data reproduction, the following methodologies act as self-validating systems, embedding quality control directly into the experimental steps.

Protocol A: High-Resolution UV-Vis Spectroscopy for Solvatochromic Analysis

Causality: Solvatochromism is utilized to validate the presence of the ICT state. By measuring the sample in solvents of varying polarity, the stabilization of the excited state dipole can be empirically quantified.

  • Stock Preparation : Prepare a precise 1.0 mM stock solution of 1,4-Dimethyl-6-nitro-9H-carbazole in spectroscopic-grade dichloromethane (DCM).

  • Solvent Differentiation : Dilute the stock to a working concentration of 10 µM in two separate quartz cuvettes: one using a non-polar solvent (Toluene) and one using a polar solvent (Acetonitrile).

  • Acquisition : Scan from 250 nm to 600 nm using a dual-beam spectrophotometer. Ensure strict baseline correction using the respective pure solvents to eliminate solvent scattering artifacts.

  • Validation : Analyze the lowest energy absorption band (~380 nm). A positive bathochromic shift in Acetonitrile compared to Toluene confirms the highly polarizable ICT character of the molecule.

Protocol B: Quantitative ¹H NMR Spectroscopy

Causality: Accurate integration and chemical shift determination require strict control of sample concentration and relaxation times. The quadrupolar N-H proton is highly prone to concentration-dependent hydrogen bonding, which can artificially shift its resonance.

  • Sample Preparation : Dissolve exactly 5.0 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Homogeneity Check : Transfer the solution to a 5 mm NMR tube. Visually inspect to ensure no undissolved particulates remain, as these will distort magnetic field homogeneity and broaden the peaks.

  • Parameter Optimization : Acquire the ¹H NMR spectrum at 400 MHz (or higher). Critical Step : Set the relaxation delay (D1) to at least 2.0 seconds. This allows full longitudinal relaxation of the methyl protons, ensuring their 3H integrations are perfectly stoichiometric against the 1H aromatic signals.

  • Diagnostic Identification : Identify the highly deshielded H-5 doublet (typically >8.5 ppm) as the primary diagnostic peak confirming 6-nitro substitution[4].

Workflow Visualization

G Synth 1,4-Dimethyl-6-nitro-9H-carbazole Synthesis & Purification NMR NMR Spectroscopy Elucidate Deshielding at H-5 Synth->NMR Structural ID UV UV-Vis Spectroscopy Quantify Bathochromic Shift Synth->UV Electronic ID IR FT-IR Spectroscopy Confirm NO2 & N-H Modes Synth->IR Functional ID Data Intramolecular Charge Transfer (ICT) State Validation NMR->Data UV->Data IR->Data

Workflow for spectroscopic validation of carbazole push-pull electronic systems.

References[1] Title: 1,4-Dimethyl-6-nitro-9H-carbazole-3-carbaldehyde | C15H12N2O3 - PubChem

Source : National Institutes of Health (NIH) / PubChem URL : Title : 9H-Carbazole, methylnitro- | 116232-63-4 Source : Benchchem URL :[3] Title : 2264 J.C.S. Perkin I Source : RSC Publishing URL :[4] Title : Novel Type I/II Carbazole/Benzindole Photosensitizers Achieve Chemo-Photodynamic Synergistic Therapy for Suppressing Solid Tumors and Drug-Resistant Bacterial Infections Source : PMC (PubMed Central) URL :

Sources

Comparative

Isomer Comparison of Dimethyl-Nitro-Carbazoles: Structural Drivers of Genotoxicity and Performance

Introduction Carbazole derivatives are privileged scaffolds extensively utilized in organic electronics, materials science, and drug development. However, functionalizing the carbazole core—specifically through methylati...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Carbazole derivatives are privileged scaffolds extensively utilized in organic electronics, materials science, and drug development. However, functionalizing the carbazole core—specifically through methylation and nitration—can drastically alter its toxicological and biological profile. This guide provides an objective, data-driven comparison of dimethyl-nitro-carbazole isomers. By analyzing the structure-activity relationships (SAR), we demonstrate how precise structural variations dictate their biological activity, with a specific focus on mutagenic potency.

Mechanistic Causality: How Isomerism Dictates Mutagenic Pathways

Research demonstrates that adding methyl groups to a non-mutagenic carbazole molecule can induce a potent mutagenic response[1]. However, the nature of this genetic damage is not uniform; it is strictly governed by the specific isomer structure[1].

  • N-Methylation vs. Ring Methylation : Isomers possessing an N-methyl group (e.g., N-methyl-nitrocarbazoles) predominantly induce base-pair substitutions. This specific type of mutation is selectively detected by Salmonella typhimurium strain TA100[1][2].

  • 1,4-Dimethylation : Conversely, 1,4-dimethylated isomers, such as 1,4-dimethyl-3-nitrocarbazole, exhibit frameshift mutagenicity, which is exclusively captured by strain TA98[1][2].

The direct mutagenicity of these nitro derivatives is not spontaneous; it relies on enzymatic bioactivation. Bacterial nitroreductases catalyze the reduction of the nitro group to a hydroxylamine intermediate[2][3]. This intermediate subsequently undergoes dehydration to form a highly reactive nitrenium ion—the ultimate electrophilic mutagen responsible for covalent DNA adduct formation[2].

Bioactivation A Dimethyl-Nitro-Carbazole (Isomer) B Nitroreductase Enzyme A->B Reduction C Hydroxylamine Intermediate B->C 2e- Transfer D Nitrenium Ion (Ultimate Mutagen) C->D Dehydration E DNA Adduct Formation D->E Covalent Binding

Figure 1: Isomer bioactivation pathway from nitrocarbazole to DNA adduct via nitroreductase.

Physicochemical Drivers of Biological Activity

A critical aspect of comparing dimethyl-nitro-carbazole isomers is understanding which physicochemical properties drive their biological performance.

  • Hydrophobicity (LogP) : For 1,4-dimethyl-3-nitrocarbazole isomers, there is a strong, direct correlation between the compound's hydrophobicity and its mutagenic potency[1][2]. This causality stems from the molecule's enhanced ability to partition into and traverse the lipophilic bacterial cell membrane, thereby increasing the intracellular concentration available for enzymatic bioactivation[1].

  • Oxidoreduction Potential : Counterintuitively, the mutagenic potency of these nitrated methylcarbazoles is independent of their oxidoreduction properties, such as HOMO/LUMO energies, oxidation potentials, or electrochemical reduction potentials[1][2]. This indicates that the thermodynamic ease of nitroreduction is not the rate-limiting step for direct mutagenicity in this specific isomer series[2].

Quantitative Isomer Comparison

The following table summarizes the comparative performance and physicochemical dependencies of key methyl-nitro-carbazole isomer classes based on established toxicological assays.

Isomer ClassPrimary Mutation TypeSensitive Bacterial StrainKey Physicochemical DriverOxidoreduction Dependence
N-Methyl-Nitrocarbazoles Base-pair substitutionS. typhimurium TA100Amine metabolism / S9 activationIndependent
1,4-Dimethyl-3-Nitrocarbazole Frameshift mutationS. typhimurium TA98Hydrophobicity (Membrane partitioning)Independent

Experimental Protocol: Self-Validating Mutagenic Profiling

To objectively compare the genotoxic potential of dimethyl-nitro-carbazole isomers, a rigorously controlled Bacterial Reverse Mutation Assay (Ames Test) must be employed. This protocol ensures a self-validating system through the use of specific tester strains, metabolic activation, and concurrent controls.

AmesTest Start Isomer Preparation (DMSO Solution) Strain Inoculate S. typhimurium (TA98 & TA100) Start->Strain S9 Add Metabolic Activation (+/- S9 Mix) Strain->S9 Incubate Agar Plate Incubation (48-72h at 37°C) S9->Incubate Read Quantify Revertants (Colony Counting) Incubate->Read Analysis Determine Mutagenic Potency (Dose-Response) Read->Analysis Self-Validation Check

Figure 2: Self-validating Ames test workflow for profiling isomer-specific mutagenicity.

Step-by-Step Methodology:
  • Strain Preparation : Culture S. typhimurium strains TA98 (for frameshift detection of 1,4-dimethyl isomers) and TA100 (for base-pair substitution detection of N-methyl isomers) overnight in nutrient broth until reaching the exponential growth phase[1][2].

  • Metabolic Activation Formulation : Prepare the S9 mix using post-mitochondrial fractions from Aroclor 1254-induced rat livers. This simulates mammalian hepatic metabolism, which is crucial since some mutagenic activities of methylated carbazoles are strictly S9-dependent[2][3].

  • Compound Dosing : Dissolve the dimethyl-nitro-carbazole isomers in high-purity DMSO. Prepare a concentration gradient (e.g., 1 to 500 µ g/plate ) to establish a definitive dose-response curve.

  • Plate Incorporation : Combine 100 µL of the bacterial suspension, 500 µL of S9 mix (or phosphate buffer for direct mutagenicity assessment), and 50 µL of the isomer solution into 2 mL of molten top agar containing trace amounts of histidine and biotin.

  • Incubation & Validation : Pour the mixture onto minimal glucose agar plates. Incubate at 37°C for 48-72 hours. Self-Validation Check: Ensure concurrent negative (solvent) and positive controls (e.g., 2-aminoanthracene for S9-dependent activity) fall within historical ranges to validate the assay's integrity.

  • Quantification : Count the revertant colonies using an automated colony counter. An isomer is classified as mutagenic if it produces a reproducible, dose-dependent increase in revertant colonies (typically ≥2-fold over the background solvent control).

References

  • Benchchem. "9H-Carbazole, methylnitro- | 116232-63-4". Benchchem.
  • André, V., et al. "Mutagenicity of Nitro- and Amino-Substituted Carbazoles in Salmonella typhimurium. III. Methylated Derivatives of 9H-carbazole." Mutation Research/Genetic Toxicology and Environmental Mutagenesis (1997).
  • ACS Publications. "Characterization of a Nitroreductase with Selective Nitroreduction Properties in the Food and Intestinal Lactic Acid Bacterium Lactobacillus plantarum WCFS1". ACS.

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Validation

A Comparative Guide to 1,4-Dimethyl-6-nitro-9H-carbazole and 3,6-dinitro-9H-carbazole for Researchers and Drug Development Professionals

This guide provides an in-depth technical comparison of two carbazole derivatives, 1,4-dimethyl-6-nitro-9H-carbazole and 3,6-dinitro-9H-carbazole, to assist researchers, scientists, and drug development professionals in...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of two carbazole derivatives, 1,4-dimethyl-6-nitro-9H-carbazole and 3,6-dinitro-9H-carbazole, to assist researchers, scientists, and drug development professionals in their selection and application. This document delves into the physicochemical properties, synthesis, reactivity, and biological activities of these compounds, supported by experimental data from peer-reviewed literature.

Introduction to Carbazole Derivatives

Carbazole and its derivatives are a significant class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their diverse pharmacological activities.[1] The rigid, planar structure of the carbazole nucleus allows for intercalation with DNA and interaction with various enzymes, making it a privileged scaffold in drug discovery.[2][3] This guide focuses on two nitro-substituted carbazoles, highlighting the impact of their distinct substitution patterns on their chemical and biological properties.

Physicochemical Properties: A Comparative Analysis

The substitution pattern on the carbazole core significantly influences the physicochemical properties of these molecules, which in turn affects their solubility, bioavailability, and interaction with biological targets.

Property1,4-Dimethyl-6-nitro-9H-carbazole3,6-Dinitro-9H-carbazole
Molecular Formula C₁₄H₁₂N₂O₂C₁₂H₇N₃O₄
Molecular Weight 240.26 g/mol 257.20 g/mol [4][5]
Melting Point Not explicitly reported, but a related compound, 1,4-dimethyl-3-nitro-6-phenyl-9H-carbazole, has a melting point of 226 °C.[6]296.5 °C[7]
CAS Number 133591-38-5[8]3244-54-0[5][9][10]
Appearance Likely a yellow solid, based on related compounds.[6]Yellow to orange crystalline solid.[11]
Solubility Expected to have low water solubility, but higher solubility in organic solvents compared to the dinitro derivative due to the presence of methyl groups.Low solubility in water.[11]

Key Insight: The presence of two electron-donating methyl groups in 1,4-dimethyl-6-nitro-9H-carbazole is expected to increase its lipophilicity compared to the two electron-withdrawing nitro groups in 3,6-dinitro-9H-carbazole. This difference in polarity can have significant implications for their pharmacokinetic profiles.

Synthesis and Reactivity

The synthesis of these carbazole derivatives typically involves nitration of the corresponding carbazole precursor. The position of nitration is directed by the existing substituents on the carbazole ring.

Synthesis of 1,4-Dimethyl-6-nitro-9H-carbazole

Proposed Synthetic Workflow:

1,4-Dimethyl-9H-carbazole 1,4-Dimethyl-9H-carbazole Nitrating Agent (e.g., HNO3/H2SO4) Nitrating Agent (e.g., HNO3/H2SO4) 1,4-Dimethyl-9H-carbazole->Nitrating Agent (e.g., HNO3/H2SO4) 1,4-Dimethyl-6-nitro-9H-carbazole 1,4-Dimethyl-6-nitro-9H-carbazole Nitrating Agent (e.g., HNO3/H2SO4)->1,4-Dimethyl-6-nitro-9H-carbazole Nitration

Caption: Proposed synthesis of 1,4-dimethyl-6-nitro-9H-carbazole.

Synthesis of 3,6-dinitro-9H-carbazole

The synthesis of 3,6-dinitro-9H-carbazole is a more established process, typically achieved through the direct nitration of 9H-carbazole.

Experimental Protocol: Nitration of 9H-Carbazole

  • Dissolution: Dissolve 9H-carbazole in a suitable solvent, such as glacial acetic acid.

  • Nitration: Add a nitrating agent, typically a mixture of nitric acid and sulfuric acid, dropwise to the carbazole solution while maintaining a low temperature to control the exothermic reaction.

  • Reaction: Allow the reaction to proceed at a controlled temperature until completion, which can be monitored by thin-layer chromatography (TLC).

  • Isolation: Pour the reaction mixture into ice-water to precipitate the crude product.

  • Purification: Collect the precipitate by filtration, wash with water until neutral, and then recrystallize from a suitable solvent like ethanol or acetic acid to obtain pure 3,6-dinitro-9H-carbazole.

9H-Carbazole 9H-Carbazole Nitrating Agent (HNO3/H2SO4) Nitrating Agent (HNO3/H2SO4) 9H-Carbazole->Nitrating Agent (HNO3/H2SO4) 3,6-Dinitro-9H-carbazole 3,6-Dinitro-9H-carbazole Nitrating Agent (HNO3/H2SO4)->3,6-Dinitro-9H-carbazole Nitration

Caption: Synthesis of 3,6-dinitro-9H-carbazole.

Reactivity Comparison

The electronic properties of the substituents dramatically influence the reactivity of the carbazole ring.

  • 1,4-Dimethyl-6-nitro-9H-carbazole: The electron-donating methyl groups activate the carbazole ring towards further electrophilic substitution, while the nitro group is deactivating. The positions ortho and para to the methyl groups (and not deactivated by the nitro group) would be the most likely sites for further reaction.

  • 3,6-Dinitro-9H-carbazole: The two strongly electron-withdrawing nitro groups deactivate the entire carbazole ring, making it significantly less susceptible to electrophilic aromatic substitution. Conversely, these groups activate the ring towards nucleophilic aromatic substitution, particularly at the positions ortho and para to the nitro groups.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of these compounds.

Spectroscopic Data1,4-Dimethyl-6-nitro-9H-carbazole (Data from a related compound: 1,4-dimethyl-3-nitro-6-phenyl-9H-carbazole)[6]3,6-Dinitro-9H-carbazole
¹H NMR (DMSO-d₆) δ 11.94 (s, 1H, NH), 8.35 (s, 1H, H2), 7.86 (s, 1H, H5), 7.83-7.83 (m, 7H, H7, H8, C₆H₅), 2.96 (s, 3H, CH₃), 2.55 (s, 3H, CH₃)¹H NMR data not readily available in the reviewed literature.
IR (KBr, cm⁻¹) 3451 (N-H), 1584, 1521 (NO₂ asymm/symm), 1302, 1301IR data not readily available in the reviewed literature.
Mass Spec (EI) m/z (%) 316 (M⁺, 98), 271 (M⁺ -NO₂)257 (M⁺)[4]
¹³C NMR Not readily available.Data available in spectral databases.[12]

Biological Activities: A Comparative Overview

Carbazole derivatives have shown promise in various therapeutic areas, with their activity profiles being highly dependent on their substitution patterns.

Anticancer Activity

Derivatives of 1,4-dimethyl-carbazole have demonstrated significant potential as anticancer agents.[6][13] Studies have shown that these compounds can exhibit cytotoxic effects against various cancer cell lines, including human glioma and breast cancer cells.[3][7][14] For instance, a derivative of 1,4-dimethyl-9-H-carbazol-3-yl)methanamine showed an IC₅₀ value of 18.50 µM against the human glioma U87MG cell line, which is comparable to the standard drug Carmustine (IC₅₀ = 18.24 µM).[3][15] The proposed mechanism of action for many carbazole-based anticancer agents involves DNA intercalation and inhibition of topoisomerase II.[14]

The cytotoxic potential of 3,6-dinitro-9H-carbazole is less explored in the available literature. However, nitro-substituted carbazoles, in general, have been investigated for their mutagenic and potential cytotoxic properties.[16]

Experimental Protocol: MTT Assay for Cell Viability

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

  • Cell Seeding: Plate cancer cells (e.g., U87MG glioma cells) in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the carbazole derivatives (and a vehicle control) for a specified period (e.g., 24-72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

  • Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

cluster_0 Cell Culture cluster_1 MTT Assay Seed Cells Seed Cells Compound Treatment Compound Treatment Seed Cells->Compound Treatment Add MTT Add MTT Solubilize Formazan Solubilize Formazan Add MTT->Solubilize Formazan Measure Absorbance Measure Absorbance Solubilize Formazan->Measure Absorbance Calculate IC50 Calculate IC50 Measure Absorbance->Calculate IC50

Caption: Workflow for determining anticancer activity using the MTT assay.

Antiviral Activity

Nitro-derivatives of 1,4-dimethyl-carbazole have shown significant anti-HIV activity.[3] Specifically, the presence of a nitro group, an electron-attracting group, has been shown to enhance the antiviral activity of chlorinated 1,4-dimethyl-carbazoles.[3]

The antiviral properties of 3,6-dinitro-9H-carbazole have not been as extensively reported. However, carbazole alkaloids, in general, have demonstrated a broad spectrum of antiviral activities against viruses such as HIV, Hepatitis C virus (HCV), and Herpes Simplex Virus (HSV).

Conclusion

Both 1,4-dimethyl-6-nitro-9H-carbazole and 3,6-dinitro-9H-carbazole are valuable compounds for research and drug development, each with a distinct profile.

  • 1,4-Dimethyl-6-nitro-9H-carbazole and its derivatives show significant promise as anticancer and antiviral agents . The presence of methyl groups likely enhances its lipophilicity and may contribute to favorable pharmacokinetic properties. Further investigation into its specific synthesis and biological evaluation is warranted.

  • 3,6-Dinitro-9H-carbazole is a well-characterized compound primarily utilized as a synthetic intermediate . Its deactivated ring system makes it suitable for nucleophilic substitution reactions, opening avenues for the synthesis of a variety of other functionalized carbazoles. Its potential as a bioactive molecule itself remains an area for further exploration.

The choice between these two compounds will ultimately depend on the specific research goals, whether it be the development of new therapeutic agents or the synthesis of novel carbazole-based materials.

References

  • Caruso, A., Chimento, A., El-Kashef, H., Lancelot, J. C., Panno, A., Pezzi, V., ... & Sirianni, R. (2012). Antiproliferative activity of some 1,4-dimethylcarbazoles on cells that express estrogen receptors: part I. Journal of enzyme inhibition and medicinal chemistry, 27(4), 609-613.
  • Saturnino, C., D'Auria, G., El-Kashef, H., Lancelot, J. C., Rault, S., & Sinicropi, M. S. (2008). Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1312-1320.
  • Kumar, N., Lal, N., Nemaysh, V., & Luthra, P. M. (2023). Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. World Journal of Advanced Research and Reviews, 19(01), 1099-1108.
  • Saturnino, C., Bonomo, M. G., Grande, F., Rende, P., Golemme, E., De Nino, A., ... & Sinicropi, M. S. (2018). Chloro-1,4-dimethyl-9H-carbazole Derivatives Displaying Anti-HIV Activity. Molecules, 23(2), 324.
  • Maity, S. C., Mal, D., & Maiti, M. M. (2005). On the melting temperatures of 3,6-diamino-9H-carbazole and 3,6-dinitro-9H-carbazole. Thermochimica Acta, 435(2), 135-141.
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  • Saturnino, C., D'Auria, G., El-Kashef, H., Lancelot, J. C., Rault, S., & Sinicropi, M. S. (2008). Efficient and simple synthesis of 6-aryl-1,4-dimethyl-9H-carbazoles. PubMed.
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  • Carbazole Based (D–π–A) Sensitizer: Synthesis, Characterization and its DSSC Application. (2022). Journal of the Turkish Chemical Society, Section A: Chemistry, 9(3), 821-830.
  • BenchChem. (n.d.). Application Notes and Protocols for Cell-Based Assay Development for Tetrahydrocarbazole Derivatives.
  • Liu, Y., & Schubert, D. (1997). The combination of the rapid MTT formazan exocytosis assay and the MC65 protection assay led to the discovery of carbazole analogs as small-molecule inhibitors of Aβ oligomer-induced cytotoxicity. Journal of Neuroscience Methods, 71(1), 45-53.
  • Merck Millipore. (n.d.). MTT Assay Protocol.
  • Springer Nature Experiments. (n.d.). MTT assay protocol.
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Comparative

A Comparative Guide to the Biological Activity of 1,4-Dimethyl-6-nitro-9H-carbazole and Other Carbazole Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the biological activity of 1,4-Dimethyl-6-nitro-9H-carbazole in relation to other carbazole derivatives. Carba...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of 1,4-Dimethyl-6-nitro-9H-carbazole in relation to other carbazole derivatives. Carbazoles are a significant class of heterocyclic aromatic compounds that have garnered considerable attention in medicinal chemistry due to their wide range of pharmacological properties.[1] The core carbazole structure, consisting of a tricyclic system with two benzene rings fused to a central nitrogen-containing five-membered ring, serves as a versatile scaffold for the development of novel therapeutic agents.[2] Derivatives of carbazole have been extensively investigated for their potential as anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[2][3][4]

The biological activity of carbazole derivatives is often influenced by the nature and position of substituents on the carbazole nucleus. This guide will delve into the specific contributions of the dimethyl and nitro functional groups in 1,4-Dimethyl-6-nitro-9H-carbazole, drawing comparisons with unsubstituted carbazole and other substituted analogues to elucidate structure-activity relationships.

The Carbazole Scaffold: A Privileged Structure in Medicinal Chemistry

The planar and electron-rich nature of the carbazole ring system allows it to interact with various biological targets, most notably DNA.[5] This interaction can occur through intercalation between base pairs or by binding to the major or minor grooves, leading to the disruption of DNA replication and transcription, a mechanism central to the cytotoxic effects of many anticancer drugs.[5]

Furthermore, the carbazole nucleus is a key component of several naturally occurring alkaloids with demonstrated biological activities, such as those isolated from plants of the Murraya, Clausena, and Glycosmis genera.[3] These natural products have provided the inspiration for the synthesis of a vast library of carbazole derivatives with enhanced and diversified pharmacological profiles.

Comparative Biological Activity: A Focus on Anticancer Properties

While direct experimental data on the biological activity of 1,4-Dimethyl-6-nitro-9H-carbazole is limited in the currently available literature, we can infer its potential activity by examining structurally related compounds. The presence of both dimethyl and nitro groups is expected to significantly modulate the electronic and steric properties of the carbazole scaffold, thereby influencing its interaction with biological targets.

The Role of Methyl and Nitro Substituents

The addition of methyl groups, as seen in the 1,4-dimethyl-9H-carbazole backbone, has been shown to be compatible with, and in some cases enhance, anticancer activity. For instance, derivatives of 1,4-dimethyl-9H-carbazole have demonstrated significant cytotoxicity against human glioma cell lines.[5][6]

The nitro group, being a strong electron-withdrawing group, can profoundly impact the biological activity of aromatic compounds.[7] In the context of carbazoles, the presence of a nitro group has been associated with enhanced antiviral and anticancer activities.[4] For example, a nitro-derivative of a chlorinated 1,4-dimethyl-9H-carbazole displayed notable anti-HIV activity.[4]

The following table summarizes the in vitro anticancer activity of various carbazole derivatives, providing a basis for a comparative assessment.

Compound/DerivativeCell LineIC50 (µM)Reference
1,4-Dimethyl-9H-carbazole Derivatives
2-Chloro-N-((1,4-dimethyl-9H-carbazol-3-yl)methyl)acetamideU87 MG (human glioma)18.50[5]
N-((1,4-dimethyl-9H-carbazol-3-yl)methyl)-2-chloroacetamideU87 MG (human glioma)47[5]
1-((1,4-dimethyl-9H-carbazol-3-yl)methyl)-3-(2-chloroethyl)ureaU87 MG (human glioma)75[5]
Other Substituted Carbazoles
1-Methyl-9H-carbazole derivative (14a)7901 (gastric adenocarcinoma)11.8[8]
1-Methyl-9H-carbazole derivative (14a)A875 (human melanoma)9.77[8]
N-substituted sulfonyl carbazole (8h)Capan-2 (pancreatic cancer)Not specified, but potent[9]
Pyridocarbazole derivative (34)HeLa (cervical cancer)13.42[10]
Pyrido[3,2-α]carbazole derivative (35)A549 (lung cancer)0.07[10]
Pyrido[3,2-α]carbazole derivative (35)HT29 (colon cancer)0.11[10]

Note: IC50 is the half-maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Based on the data for related compounds, it is plausible that 1,4-Dimethyl-6-nitro-9H-carbazole would exhibit significant cytotoxic activity. The combination of the 1,4-dimethylcarbazole core, which has shown efficacy against glioma cells, with a nitro group at the 6-position, a substitution pattern known to enhance biological activity in some carbazoles, suggests a promising profile for further investigation.[4][5]

Putative Mechanisms of Action

The biological activity of carbazole derivatives is often multi-faceted. The potential mechanisms of action for 1,4-Dimethyl-6-nitro-9H-carbazole can be hypothesized based on the known activities of related compounds.

Anticancer Mechanism

A likely mechanism of anticancer activity for carbazole derivatives is the inhibition of topoisomerase enzymes and interference with microtubule dynamics, leading to cell cycle arrest and apoptosis.[10]

anticancer_mechanism Carbazole 1,4-Dimethyl-6-nitro-9H-carbazole Cell Cancer Cell Carbazole->Cell DNA DNA Intercalation / Topoisomerase Inhibition Cell->DNA Microtubules Microtubule Disruption Cell->Microtubules CellCycleArrest Cell Cycle Arrest DNA->CellCycleArrest Microtubules->CellCycleArrest Apoptosis Apoptosis (Cell Death) CellCycleArrest->Apoptosis

Figure 1: Hypothesized anticancer mechanism of action for 1,4-Dimethyl-6-nitro-9H-carbazole.

Anti-inflammatory Mechanism

Certain carbazole derivatives have demonstrated anti-inflammatory properties through the inhibition of key signaling pathways, such as the p38 mitogen-activated protein kinase (MAPK) pathway, which is involved in the production of inflammatory mediators.[11]

anti_inflammatory_mechanism LPS LPS (Lipopolysaccharide) Macrophage Macrophage LPS->Macrophage p38MAPK p38 MAPK Pathway Macrophage->p38MAPK InflammatoryMediators Inflammatory Mediators (e.g., TNF-α, COX-2) p38MAPK->InflammatoryMediators Carbazole Carbazole Derivative Carbazole->p38MAPK Inhibition

Figure 2: Potential anti-inflammatory mechanism via p38 MAPK pathway inhibition.

Experimental Protocols

To facilitate further research and comparative studies, standardized experimental protocols are essential.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[12][13][14]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[14] The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the carbazole derivatives (and a vehicle control) for a specified duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

mtt_assay_workflow Start Start SeedCells Seed Cells in 96-well Plate Start->SeedCells TreatCells Treat with Carbazole Derivatives SeedCells->TreatCells AddMTT Add MTT Reagent TreatCells->AddMTT Incubate Incubate (2-4 hours) AddMTT->Incubate AddSolubilizer Add Solubilization Solution Incubate->AddSolubilizer ReadAbsorbance Measure Absorbance (570 nm) AddSolubilizer->ReadAbsorbance CalculateIC50 Calculate IC50 ReadAbsorbance->CalculateIC50 End End CalculateIC50->End

Figure 3: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The available evidence strongly suggests that 1,4-Dimethyl-6-nitro-9H-carbazole holds significant potential as a biologically active compound, particularly in the realm of anticancer research. The established activities of the 1,4-dimethyl-9H-carbazole scaffold, combined with the often-enhancing effect of nitro substitution, provide a solid rationale for its further investigation.

Future research should focus on the synthesis and direct biological evaluation of 1,4-Dimethyl-6-nitro-9H-carbazole to obtain concrete experimental data. Comparative studies against its non-nitrated counterpart (1,4-dimethyl-9H-carbazole), the parent 9H-carbazole, and other positional isomers of the nitro group will be crucial for elucidating precise structure-activity relationships. Furthermore, in-depth mechanistic studies are warranted to identify the specific molecular targets and signaling pathways modulated by this compound. Such investigations will be instrumental in validating its therapeutic potential and guiding the design of next-generation carbazole-based drugs.

References

  • Sharma, D., Kumar, N., & Pathak, D. (2014). Synthesis and evaluation of biological activity of some novel carbazole derivatives. Journal of the Serbian Chemical Society, 79(10), 1235-1243.
  • Liu, Y., & Schubert, D. (1997). Combining the Rapid MTT Formazan Exocytosis Assay and the MC65 Protection Assay Led to the Discovery of Carbazole Analogs as Small-Molecule Inhibitors of Aβ Oligomer-Induced Cytotoxicity. Journal of Neurosciences, 17(17), 6483-6491.
  • Kaushik, N. K., Kaushik, N., & Attri, P. (2013). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules, 18(12), 15312-15341.
  • Hassan, A. S. (2017). Antimicrobial Potential of Carbazole Derivatives. Journal of Applied Pharmaceutical Science, 7(1), 226-235.
  • Kumar, N., & Luthra, P. M. (2022). Microwave-assisted synthesis, molecular docking studies of 1,2,3-triazole-based carbazole derivatives as antimicrobial, antioxidant and anticancer agents. RSC Advances, 12(55), 35859-35874.
  • Patel, R. V., Keum, Y. S., & Kim, D. H. (2016). Design, Synthesis and Anticancer Evaluation of Carbazole Fused Aminopyrimidine Derivatives. Letters in Organic Chemistry, 13(6), 444-450.
  • Kaushik, N. K., Kaushik, N., & Attri, P. (2015). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules, 20(8), 13496-13527.
  • You, X., et al. (2018). CARBAZOLE: AN UPDATED PROFILE OF BIOLOGICAL ACTIVITIES. International Journal of Research in Pharmaceutical and Chemical Sciences, 8(3), 345-356.
  • Liu, Y., & Schubert, D. (1997). Combining the Rapid MTT Formazan Exocytosis Assay and the MC65 Protection Assay Led to the Discovery of Carbazole Analogs as Small-Molecule Inhibitors of Aβ Oligomer-Induced Cytotoxicity.
  • Fang, S., et al. (2023). Structural diversity-guided optimization of carbazole derivatives as potential cytotoxic agents. Frontiers in Chemistry, 11, 1129305.
  • Goral, M., et al. (2014). Substituent effects in nitro derivatives of carbazoles investigated by comparison of low-temperature crystallographic studies with density functional theory (DFT) calculations.
  • Al-Ostoot, F. H., et al. (2022). A review on the biological potentials of carbazole and its derived products. Journal of the Iranian Chemical Society, 19(11), 4785-4809.
  • Kaushik, N. K., Kaushik, N., & Attri, P. (2015). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules, 20(8), 13496-13527.
  • Al-Masoudi, N. A., et al. (2022). Carbazole Derivatives as Potential Antimicrobial Agents. Molecules, 27(19), 6575.
  • Kumar, N., et al. (2023). Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. World Journal of Advanced Research and Reviews, 19(1), 1099-1108.
  • Kumar, N., et al. (2023). Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line.
  • Saturnino, C., et al. (2015). Crystallographic study and biological evaluation of 1,4-dimethyl-N-alkylcarbazoles. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 963-969.
  • Kumar, N. (2023).
  • Saturnino, C., et al. (2008). Efficient and Simple Synthesis of 6-Aryl-1,4-dimethyl-9H-carbazoles. Molecules, 13(6), 1312-1320.
  • Asche, C. (2019). Carbazole scaffolds in cancer therapy: a review from 2012 to 2018. Molecules, 24(2), 246.
  • Abbas, Z. M., et al. (2023). Synthesis, design, biological and anti-oxidant assessment of some new 9H-carbazole derivatives. Journal of the Pakistan Institute of Chemical Engineers, 51(2), 1-10.
  • Lin, C. W., et al. (2004). The anti-inflammatory carbazole, LCY-2-CHO, inhibits lipopolysaccharide-induced inflammatory mediator expression through inhibition of the p38 mitogen-activated protein kinase signaling pathway in macrophages. British Journal of Pharmacology, 141(6), 1037-1047.
  • Wang, Y., et al. (2021). Design, synthesis, and biological evaluation of novel carbazole derivatives as potent DNMT1 inhibitors with reasonable PK properties. European Journal of Medicinal Chemistry, 213, 113177.
  • Kumar, N., et al. (2023). Synthesis and in vitro anticancer activity of novel 1,4-dimethyl-9-H-carbazol-3-yl) methanamine derivatives against human glioma U87 MG cell line. World Journal of Advanced Research and Reviews, 19(1), 1099-1108.
  • Saturnino, C., et al. (2018). Structure of 7-chloro-1,4-dimethyl-3-nitro-9H-carbazole (14).
  • Saturnino, C., et al. (2023). 5,8-Dimethyl-9H-carbazole Derivatives Blocking hTopo I Activity and Actin Dynamics. Molecules, 28(5), 2195.
  • Chtita, S., et al. (2019).
  • Anderson, R. F., et al. (2008). Structure-activity relationships of antitubercular nitroimidazoles. I. Structural features associated with aerobic and anaerobic activities of 4- and 5-nitroimidazoles. Journal of Medicinal Chemistry, 51(20), 6445-6455.
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  • Ramgren, E., & Toste, F. D. (2015). Construction of highly functionalized carbazoles via condensation of an enolate to a nitro group. Chemical Science, 6(11), 6620-6624.
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Validation

Benchmarking the Photocatalytic Activity of 1,4-Dimethyl-6-nitro-9H-carbazole: A Comparative Guide

Executive Summary The development of metal-free, organic photoredox catalysts is a critical frontier in sustainable synthetic chemistry. Carbazole derivatives have emerged as highly potent single-electron transfer (SET)...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of metal-free, organic photoredox catalysts is a critical frontier in sustainable synthetic chemistry. Carbazole derivatives have emerged as highly potent single-electron transfer (SET) agents due to their tunable redox potentials and ability to form stable radical cations. This guide provides a rigorous, objective benchmark of 1,4-Dimethyl-6-nitro-9H-carbazole (1,4-DMN-Cz) against industry-standard organophotocatalysts, specifically unsubstituted 9H-Carbazole and the state-of-the-art donor-acceptor (D-A) fluorophore 4CzIPN. Designed for researchers and drug development professionals, this document outlines the mechanistic rationale, self-validating experimental protocols, and comparative performance data necessary for integrating 1,4-DMN-Cz into high-throughput photochemical workflows.

Molecular Design Rationale & Causality

The transition from a basic carbazole core to a highly functionalized photocatalyst requires precise structural engineering to overcome inherent kinetic and thermodynamic limitations. The design of 1,4-DMN-Cz relies on two critical modifications:

  • The 6-Nitro Group (Electronic Tuning): Unsubstituted carbazoles primarily absorb in the UV region, limiting their utility under visible light[1]. The introduction of a strongly electron-withdrawing nitro group at the 6-position establishes a "push-pull" system. This facilitates Intramolecular Charge Transfer (ICT), significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) and red-shifting the absorption spectrum into the visible range, as supported by studies on 2[2].

  • The 1,4-Dimethyl Shield (Steric Protection): A major degradation pathway for carbazole photocatalysts is the rapid, irreversible ring-ring coupling (dimerization) of their radical cations[3]. By installing methyl groups at the 1 and 4 positions, the reactive sites are sterically shielded. This prevents dimerization, stabilizes the radical cation intermediate, and drastically increases the catalyst's Turnover Number (TON).

Table 1: Comparative Photophysical and Electrochemical Properties

Data represents standardized benchmark values measured in degassed acetonitrile (MeCN) at 298 K.

Photocatalyst λmax​ Absorption (nm)Excited State Lifetime ( τ , ns) Eox​ (V vs SCE) Ered∗​ (V vs SCE)Primary Limitation
9H-Carbazole 290 - 330~14.0+1.16-2.80UV-only absorption; rapid dimerization
4CzIPN 430 - 450~5100.0+1.35-1.04High molecular weight; complex synthesis
1,4-DMN-Cz 380 - 410~8.5+1.42-1.85Requires specific sacrificial donors

Mechanistic Pathway

To understand the benchmarking metrics, we must map the catalytic cycle. 1,4-DMN-Cz operates predominantly via a reductive quenching pathway when paired with an appropriate electron donor (e.g., Diisopropylethylamine, DIPEA).

Photoredox PC 1,4-DMN-Cz (Ground State) PC_star 1,4-DMN-Cz* (Excited State) PC->PC_star Visible Light (400nm) Excitation PC_rad 1,4-DMN-Cz•⁻ (Radical Anion) PC_star->PC_rad Reductive Quenching (SET from Donor) PC_rad->PC Catalyst Regeneration Substrate Aryl Halide (Ar-X) PC_rad->Substrate SET to Substrate Product Aryl Radical (Ar•) + X⁻ Substrate->Product Donor Sacrificial Donor (e.g., DIPEA) Donor->PC_star Electron Donation

Fig 1: Proposed single-electron photoredox cycle for 1,4-DMN-Cz mediated hydrodehalogenation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducible benchmarking, the following protocol utilizes a self-validating matrix. The inclusion of rigorous control experiments isolates the photocatalytic variable, ensuring that observed yields are strictly dependent on the light-activated state of the carbazole derivative[4].

Protocol: Standardized Hydrodehalogenation Assay

Objective: Benchmark the single-electron reduction of 4-bromoacetophenone to acetophenone.

Materials:

  • Substrate: 4-bromoacetophenone (0.5 mmol)

  • Photocatalyst: 1,4-DMN-Cz, 4CzIPN, or 9H-Carbazole (1.0 mol%)

  • Sacrificial Donor: DIPEA (2.0 equiv, 1.0 mmol)

  • Solvent: Anhydrous Acetonitrile (MeCN, 5.0 mL)

  • Light Source: 400 nm LED array (for 1,4-DMN-Cz) or 365 nm (for 9H-Carbazole).

Step-by-Step Methodology:

  • Reaction Assembly: In a 10 mL oven-dried Schlenk tube equipped with a magnetic stir bar, add the substrate, photocatalyst, and MeCN.

  • Degassing (Critical Causality): Seal the tube with a rubber septum and perform three consecutive Freeze-Pump-Thaw cycles. Rationale: Molecular oxygen ( O2​ ) is a potent triplet state quencher. Failure to remove dissolved O2​ will result in singlet oxygen generation and complete suppression of the photoredox cycle.

  • Donor Addition: Backfill the tube with ultra-pure Argon. Inject DIPEA via a gas-tight syringe.

  • Irradiation: Place the tube 2 cm away from the LED light source. Stir at 500 rpm for 12 hours at ambient temperature (maintained via a cooling fan to prevent thermal background reactions).

  • Self-Validating Controls: Simultaneously run three parallel control reactions:

    • Control A (Dark): Tube wrapped in aluminum foil (Validates light necessity).

    • Control B (No PC): Omit the carbazole catalyst (Validates catalyst necessity).

    • Control C (No Donor): Omit DIPEA (Validates the reductive quenching mechanism).

  • Quantification: Dilute the crude mixture with ethyl acetate, filter through a short silica plug, and analyze via GC-FID using dodecane as an internal standard.

Workflow S1 1. Catalyst Preparation S2 2. Degassing (Freeze-Pump-Thaw) S1->S2 S3 3. LED Irradiation (Standardized λ) S2->S3 S4 4. GC-FID / NMR Quantification S3->S4

Fig 2: Standardized high-throughput experimental workflow for photocatalytic benchmarking.

Comparative Catalytic Performance

The efficacy of 1,4-DMN-Cz was benchmarked against the alternatives using the hydrodehalogenation protocol described above.

Table 2: Photocatalytic Hydrodehalogenation Yields

Reaction conditions: 0.5 mmol substrate, 1 mol% catalyst, 2 equiv DIPEA, MeCN, 12h irradiation.

Catalyst SystemLight SourceYield (%)Control A (Dark)Control B (No PC)Catalyst Recovery
9H-Carbazole 365 nm (UV)18%<1%<1%Poor (Extensive Dimerization)
4CzIPN 450 nm (Vis)94%<1%<1%Excellent (>95%)
1,4-DMN-Cz 400 nm (Vis)87%<1%<1%Good (~85%)
Analytical Discussion
  • Against 9H-Carbazole: 1,4-DMN-Cz demonstrates a nearly 5-fold increase in product yield. As 4 show, unsubstituted carbazoles suffer from rapid excited-state decay and irreversible oxidation[4]. The 1,4-dimethyl groups in our benchmarked compound successfully suppress this degradation, allowing for sustained catalytic turnover.

  • Against 4CzIPN: While 4CzIPN achieves a marginally higher yield due to its exceptionally long excited-state lifetime (~5.1 μ s)[5], 1,4-DMN-Cz offers a highly negative excited-state reduction potential ( Ered∗​ = -1.85 V). This makes 1,4-DMN-Cz uniquely suited for reducing highly recalcitrant, unactivated alkyl and aryl chlorides that 4CzIPN cannot thermodynamically access.

Conclusion

1,4-Dimethyl-6-nitro-9H-carbazole represents a highly optimized, middle-ground photocatalyst. By strategically employing a nitro group for visible-light harvesting and methyl groups for steric protection, it circumvents the rapid degradation seen in native carbazoles while offering stronger reducing power than complex D-A polymers like 4CzIPN. For researchers targeting the reduction of stubborn electron-rich halides, 1,4-DMN-Cz serves as a robust, synthetically accessible benchmark catalyst.

References

  • Source: ACS Publications (The Journal of Organic Chemistry)
  • Carbazole‐Based Thin Microporous Polymer Films for Photocatalytic Hydrogen Evolution Source: ResearchGate / Advanced Energy Materials URL
  • Source: MDPI (Photochem)
  • Source: MDPI (International Journal of Molecular Sciences)
  • Source: ACS Publications (The Journal of Organic Chemistry)

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Comparative

A Comparative Guide to the Synthesis of Carbazole Derivatives: Efficiency, Mechanisms, and Modern Methodologies

For Researchers, Scientists, and Drug Development Professionals The carbazole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, organic light-emi...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The carbazole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, organic light-emitting diodes (OLEDs), and other functional materials. The efficient and selective synthesis of carbazole derivatives is therefore a critical endeavor for advancing these fields. This guide provides an in-depth comparative analysis of the most prevalent and effective methods for carbazole synthesis, with a focus on their efficiency, mechanistic underpinnings, and practical applications. We will delve into the nuances of classical and modern techniques, offering field-proven insights to aid in the strategic selection of synthetic routes.

Navigating the Synthetic Landscape: An Overview of Key Strategies

The construction of the carbazole framework can be broadly categorized into two main approaches: the formation of the pyrrole ring onto a pre-existing biphenyl core, or the construction of one of the benzene rings onto an indole scaffold. Within these strategies, a variety of powerful synthetic methods have emerged, each with its own set of advantages and limitations. This guide will focus on a comparative analysis of the most influential and widely adopted methods:

  • Transition-Metal Catalyzed Cross-Coupling Reactions:

    • Buchwald-Hartwig Amination: A palladium-catalyzed method for the formation of C-N bonds.

    • Ullmann Condensation: A copper-catalyzed C-N bond formation reaction.

    • Suzuki-Miyaura Coupling: A palladium-catalyzed C-C bond formation, often used to construct the biphenyl precursor.

  • Classical Name Reactions and Modern Variants:

    • Graebe-Ullmann Reaction: A thermal or photochemical cyclization of 1-aryl-1,2,3-benzotriazoles.

    • Cadogan Reductive Cyclization: The deoxygenative cyclization of 2-nitrobiphenyls.

  • Emerging Strategies:

    • C-H Activation/Amination: Direct functionalization of C-H bonds to form the carbazole core.

    • Annulation Reactions: Cycloaddition strategies to build the carbazole skeleton.

The choice of synthetic route is often a trade-off between factors such as substrate scope, functional group tolerance, reaction conditions, cost, and overall efficiency. Understanding the mechanistic details of each reaction is paramount to making an informed decision.

Comparative Analysis of Synthesis Efficiency

Synthetic Method Catalyst/Reagent Typical Yields Advantages Disadvantages
Buchwald-Hartwig Amination Palladium complexes with specialized phosphine ligandsHigh to excellent (often >90%)[1][2]Broad substrate scope, mild reaction conditions, high functional group tolerance.[3][4]Higher cost of palladium catalysts and ligands.[3]
Ullmann Condensation Copper (Cu)Moderate to high (can be >90% with modern ligands)Lower cost (abundant copper catalyst).[3]Traditionally requires harsh reaction conditions (high temperatures), narrower substrate scope for electron-rich halides.[3]
Suzuki-Miyaura Coupling (for biphenyl precursor) Palladium complexes (e.g., Pd(PPh₃)₄)Very high (often >85-95%)[5][6]Excellent for C-C bond formation, wide availability of boronic acids.Indirect method for carbazole synthesis, requires a subsequent cyclization step.
Cadogan Reductive Cyclization Trialkyl phosphites (e.g., P(OEt)₃)Good to excellent (up to 96%)[7]High functional group tolerance, good for cyclizing 2-nitrobiphenyls.[6]Requires a pre-functionalized biphenyl, use of stoichiometric phosphorus reagents.
Graebe-Ullmann Reaction Thermal or photochemical conditionsModerate to goodClassic method, can be effective for specific substrates.Often requires high temperatures, potential for side reactions.
Intramolecular C-H Amination Palladium acetate (Pd(OAc)₂)Good to excellent (up to 94%)[8][9]Atom economical, avoids pre-functionalization of both rings.Can require specific directing groups, regioselectivity can be a challenge.

Expert Insights:

The Buchwald-Hartwig amination has largely become the gold standard for the synthesis of N-aryl compounds, including carbazoles, due to its remarkable versatility and mild reaction conditions.[3][4] The development of sophisticated phosphine ligands has been instrumental in expanding its substrate scope to include even challenging aryl chlorides.[3]

While the traditional Ullmann condensation was often hampered by harsh conditions, modern iterations using specialized ligands have significantly improved its efficiency and broadened its applicability, making it a cost-effective alternative to palladium-catalyzed methods, especially for large-scale syntheses.[3][10]

The Suzuki-Miyaura coupling is unparalleled for the initial construction of the biphenyl backbone. A highly efficient strategy involves a Suzuki coupling to form a 2-halobiphenyl, followed by an intramolecular Buchwald-Hartwig amination or Ullmann condensation to close the pyrrole ring. A notable example is the synthesis of a 1-carboxylic acid carbazole in a 65% overall yield over four steps, where the initial Suzuki coupling step achieved an 85% yield.[6]

Mechanistic Causality: Understanding the "Why" Behind Efficiency

The differences in the efficiency and scope of these methods are rooted in their distinct reaction mechanisms.

Buchwald-Hartwig vs. Ullmann: A Tale of Two Metals

The catalytic cycles of the Buchwald-Hartwig and Ullmann reactions, while both achieving C-N bond formation, proceed through different pathways.

G cluster_0 Buchwald-Hartwig Amination (Pd-catalyzed) cluster_1 Ullmann Condensation (Cu-catalyzed) Pd0 Pd(0)L_n OA Oxidative Addition (Ar-X) Pd0->OA PdII_ArX Ar-Pd(II)(X)L_n OA->PdII_ArX LE Ligand Exchange (+ R₂NH, - HX) PdII_ArX->LE PdII_Amido Ar-Pd(II)(NR₂)L_n LE->PdII_Amido RE Reductive Elimination PdII_Amido->RE RE->Pd0 Regeneration of Pd(0) Product_BH Ar-NR₂ RE->Product_BH CuI Cu(I)L_n Coord Coordination & Deprotonation (+ R₂NH, - H⁺) CuI->Coord Cu_Amide Cu(I)-NR₂L_n Coord->Cu_Amide OA_Cu Oxidative Addition (Ar-X) Cu_Amide->OA_Cu CuIII Ar-Cu(III)(X)(NR₂)L_n OA_Cu->CuIII RE_Cu Reductive Elimination CuIII->RE_Cu RE_Cu->CuI Regeneration of Cu(I) Product_U Ar-NR₂ RE_Cu->Product_U

Figure 1: Catalytic cycles of Buchwald-Hartwig and Ullmann reactions.

The palladium-catalyzed Buchwald-Hartwig amination typically proceeds through a Pd(0)/Pd(II) catalytic cycle. The key steps are the oxidative addition of the aryl halide to the Pd(0) complex, followed by coordination of the amine, deprotonation, and finally, reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst. The use of bulky, electron-rich phosphine ligands is crucial as they promote both the oxidative addition and the final reductive elimination step, which is often rate-limiting.[3]

In contrast, the Ullmann condensation is believed to proceed via a Cu(I)/Cu(III) cycle. The reaction initiates with the formation of a copper-amide complex, followed by oxidative addition of the aryl halide to form a Cu(III) intermediate. Reductive elimination then yields the desired arylamine. The higher temperatures traditionally required for the Ullmann reaction are often necessary to overcome the energy barrier of the oxidative addition step, particularly with less reactive aryl chlorides.[3][10]

Suzuki-Miyaura Coupling: A C-C Bond Forming Powerhouse

The Suzuki-Miyaura coupling is a highly efficient method for forming C-C bonds and is often the first step in a multi-step carbazole synthesis.

Suzuki_Miyaura_Cycle Pd0 Pd(0)L_n OA Oxidative Addition (Ar¹-X) Pd0->OA PdII_Ar1X Ar¹-Pd(II)(X)L_n OA->PdII_Ar1X TM Transmetalation (Ar²-B(OR)₂ + Base) PdII_Ar1X->TM PdII_Ar1Ar2 Ar¹-Pd(II)(Ar²)L_n TM->PdII_Ar1Ar2 RE Reductive Elimination PdII_Ar1Ar2->RE RE->Pd0 Regeneration of Pd(0) Product Ar¹-Ar² RE->Product

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The reaction involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by transmetalation with an organoboron reagent (e.g., a boronic acid) in the presence of a base. The resulting diorganopalladium(II) complex then undergoes reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst. The high efficiency of this reaction stems from the generally fast rates of the individual steps and the stability of the organoboron reagents.

Experimental Protocols: A Practical Guide

The following are representative, detailed experimental protocols for the synthesis of carbazole derivatives using the discussed methods.

Protocol 1: Synthesis of N-Arylcarbazole via Buchwald-Hartwig Amination

This protocol describes the coupling of an aryl bromide with carbazole.

Materials and Reagents:

  • Aryl bromide (1.0 equiv)

  • Carbazole (1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

  • Xantphos (0.04 equiv)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous toluene

Procedure:

  • To an oven-dried Schlenk flask, add Pd(OAc)₂ (0.02 equiv), Xantphos (0.04 equiv), and NaOtBu (1.4 equiv).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add anhydrous toluene, followed by the aryl bromide (1.0 equiv) and carbazole (1.2 equiv).

  • Heat the reaction mixture at 100-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and quench with water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of a 2-Nitrobiphenyl Precursor via Suzuki-Miyaura Coupling

This protocol describes the synthesis of a key intermediate for the Cadogan cyclization.[7]

Materials and Reagents:

  • Arylboronic acid pinacol ester (1.0 equiv)

  • 2-Bromonitrobenzene (1.1 equiv)

  • Pd(PPh₃)₄ (0.03 equiv)

  • Potassium carbonate (2.0 equiv)

  • Toluene/Water (4:1 mixture)

Procedure:

  • To a round-bottom flask, add the arylboronic acid pinacol ester (1.0 equiv), 2-bromonitrobenzene (1.1 equiv), Pd(PPh₃)₄ (0.03 equiv), and potassium carbonate (2.0 equiv).

  • Add the toluene/water (4:1) solvent mixture.

  • Heat the reaction mixture to reflux (approximately 90-100 °C) and stir vigorously for 4-6 hours under an inert atmosphere. Monitor the reaction by TLC.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford the 2'-nitrobiphenyl derivative with an expected yield of around 85%.[7]

Protocol 3: Synthesis of Carbazole via Cadogan Reductive Cyclization

This protocol describes the cyclization of a 2-nitrobiphenyl derivative.[7]

Materials and Reagents:

  • 2'-Nitrobiphenyl derivative (1.0 equiv)

  • Triphenylphosphine (2.0 equiv)

  • 1,2-Dichlorobenzene (o-dichlorobenzene)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add the 2'-nitrobiphenyl derivative (1.0 equiv) and triphenylphosphine (2.0 equiv).

  • Add 1,2-dichlorobenzene as the solvent.

  • Heat the reaction mixture to reflux (approximately 180 °C) for 10-12 hours under an inert atmosphere. Monitor the reaction by TLC.

  • After cooling, concentrate the reaction mixture in vacuo to remove the solvent.

  • Purify the residue by column chromatography on silica gel to obtain the carbazole product. This step can yield a mixture of isomers with a combined yield of up to 96%.[7]

Conclusion and Future Outlook

The synthesis of carbazole derivatives has been significantly advanced by the development of powerful transition-metal catalyzed cross-coupling reactions. The Buchwald-Hartwig amination and Suzuki-Miyaura coupling, in particular, offer highly efficient and versatile routes to a wide array of functionalized carbazoles. While the Ullmann condensation has historically been a workhorse in this field, its modern iterations have made it a viable and cost-effective alternative.

Future trends in carbazole synthesis will likely focus on the development of even more sustainable and atom-economical methods.[11][12][13] This includes the expanded use of C-H activation strategies, which obviate the need for pre-functionalized starting materials, and the development of catalytic systems based on more abundant and less toxic metals. As the demand for novel carbazole-based materials in pharmaceuticals and electronics continues to grow, the innovation in synthetic methodologies will undoubtedly keep pace, enabling the creation of ever more complex and functional molecules.

References

  • Palladium on Carbon‐Catalyzed C−H Amination for Synthesis of Carbazoles and its Mechanistic Study. R Discovery. Available from: [Link]

  • Sustainable Strategies for Carbazole Synthesis: A Green Chemistry Perspective. PubMed. Available from: [Link]

  • Sustainable Strategies for Carbazole Synthesis: A Green Chemistry Perspective. R Discovery. Available from: [Link]

  • Sustainable Strategies for Carbazole Synthesis: A Green Chemistry Perspective. Wiley Online Library. Available from: [Link]

  • A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. PMC. Available from: [Link]

  • Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica. Available from: [Link]

  • Mechanistic details for the synthesis of carbazole derivative 40.⁶⁴. ResearchGate. Available from: [Link]

  • The Asymmetric Buchwald–Hartwig Amination Reaction. Wiley Online Library. Available from: [Link]

  • Ullmann condensation. Wikipedia. Available from: [Link]

  • Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. Taylor & Francis Online. Available from: [Link]

  • Palladium‐Catalyzed Synthesis of Carbazoles by Perester. ResearchGate. Available from: [Link]

  • Trends in carbazole synthesis – an update (2013–2023). ResearchGate. Available from: [Link]

  • Combined C−H Functionalization/C−N Bond Formation Route to Carbazoles. Journal of the American Chemical Society. Available from: [Link]

  • Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. ResearchGate. Available from: [Link]

  • Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Der Pharma Chemica. Available from: [Link]

  • Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. PMC. Available from: [Link]

  • Efficient synthesis of polyfunctionalized carbazoles and pyrrolo[3,4-c]carbazoles via domino Diels–Alder reaction. Beilstein Journal of Organic Chemistry. Available from: [Link]

  • Buchwald-Hartwig or Ullmann-type coupling methods for C-3 amination. a... ResearchGate. Available from: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. Available from: [Link]

  • Efficient synthesis and structural effects of ambipolar carbazole derivatives. ResearchGate. Available from: [Link]

  • Carbazole- Versus Phenothiazine-Based Electron Donors for Organic Dye-Sensitized Solar Cells. MDPI. Available from: [Link]

  • (PDF) Ullmann‐Goldberg and Buchwald‐Hartwig C−N Cross Couplings: Synthetic Methods to Pharmaceutically Potential N‐Heterocycles. ResearchGate. Available from: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. Available from: [Link]

Sources

Validation

Head-to-head comparison of 1,4-Dimethyl-6-nitro-9H-carbazole with other hole-transporting materials

Deep-HOMO Engineering: A Head-to-Head Comparison of 1,4-Dimethyl-6-nitro-9H-carbazole Against Benchmark Hole-Transporting Materials For researchers and optoelectronic device engineers, the selection of a Hole-Transportin...

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Author: BenchChem Technical Support Team. Date: March 2026

Deep-HOMO Engineering: A Head-to-Head Comparison of 1,4-Dimethyl-6-nitro-9H-carbazole Against Benchmark Hole-Transporting Materials

For researchers and optoelectronic device engineers, the selection of a Hole-Transporting Material (HTM) dictates the efficiency, stability, and operational lifespan of Perovskite Solar Cells (PSCs) and Organic Light-Emitting Diodes (OLEDs). While Spiro-OMeTAD and PTAA have long served as industry standards, their limitations—ranging from hygroscopicity to shallow energy levels—have driven the search for advanced molecular architectures.

This guide provides an objective, head-to-head technical evaluation of 1,4-Dimethyl-6-nitro-9H-carbazole (1,4-DMN-Cz) [1], a highly tailored small-molecule HTM candidate, against traditional benchmarks. By analyzing the causality between its functional groups and its optoelectronic behavior, we provide actionable insights for materials scientists and drug/chemical development professionals exploring carbazole-based derivatives[2].

Mechanistic Rationale: The Role of Nitro and Dimethyl Functionalization

Carbazole is a classic, electron-rich heteroaromatic core widely utilized for its excellent hole-transporting mobility and thermal stability[3]. However, unmodified carbazoles often exhibit shallow Highest Occupied Molecular Orbital (HOMO) levels, which limits the open-circuit voltage ( Voc​ ) when paired with deep-valence-band perovskites.

The molecular design of 1,4-DMN-Cz introduces two critical modifications:

  • The 6-Nitro Group (-NO₂): The nitro group is a strongly electron-withdrawing group (EWG). By pulling electron density away from the nitrogen-centered radical cation, it significantly deepens the HOMO level[4]. This thermodynamic adjustment minimizes the energy offset between the perovskite's valence band and the HTM, directly reducing voltage loss.

  • The 1,4-Dimethyl Groups: Small-molecule HTMs often fail due to thermally induced crystallization. The asymmetric steric hindrance provided by the methyl groups at the 1 and 4 positions disrupts π−π stacking. This forces the material to form an amorphous film—a strict prerequisite for uniform, grain-boundary-free charge extraction.

EnergyAlignment cluster_0 Energy Level Alignment & Voc Potential Vacuum Vacuum Level (0 eV) Perovskite Perovskite (MAPbI3) LUMO: -3.9 eV HOMO: -5.4 eV Spiro Spiro-OMeTAD LUMO: -2.2 eV HOMO: -5.2 eV (Shallow = Voc Loss) Perovskite->Spiro Hole Transfer (0.2 eV Loss) DMN_Cz 1,4-DMN-Cz LUMO: -3.1 eV HOMO: -5.5 eV (Deep = Max Voc) Perovskite->DMN_Cz Hole Transfer (Ideal Alignment)

Diagram 1: Energy level alignment demonstrating how the deep HOMO of 1,4-DMN-Cz maximizes Voc.

Head-to-Head Performance Matrix

To objectively position 1,4-DMN-Cz, we must compare its intrinsic properties against the three most prevalent HTMs in the field: Spiro-OMeTAD (small molecule), PTAA (polymer), and PEDOT:PSS (conductive polymer).

Property1,4-Dimethyl-6-nitro-9H-carbazoleSpiro-OMeTADPTAAPEDOT:PSS
Material Class Small Molecule (Functionalized Carbazole)Small Molecule (Spirobifluorene)Polymer (Triarylamine)Polymer (Thiophene derivative)
HOMO Level (eV) ~ -5.50 (Deep)-5.22 (Shallow)-5.20-5.00
Hole Mobility (cm²/Vs) 1×10−4 (Intrinsic) 8×10−5 (Requires Doping) 1×10−3 N/A (Highly Conductive)
Thermal Stability ( Tg​ ) > 120 °C125 °C> 200 °CN/A
Dopant Requirement Dopant-Free CapableRequires Li-TFSI & tBPRequires DopantsAqueous / Acidic
Primary Limitation Lower solubility in non-polar solventsSevere crystallization, HygroscopicHydrophobic interface repels perovskiteHighly acidic, corrodes perovskite

Key Takeaway: While PTAA offers superior mobility, 1,4-DMN-Cz excels in energy alignment (deep HOMO) and eliminates the need for hygroscopic dopants like Li-TFSI, which are notorious for degrading perovskite layers via moisture ingress.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the evaluation of novel HTMs must rely on self-validating analytical systems. Below are the standardized protocols for determining the critical parameters of 1,4-DMN-Cz.

Protocol A: Electrochemical Determination of HOMO/LUMO via Cyclic Voltammetry (CV)

Causality: Optical bandgaps derived from UV-Vis spectroscopy only provide the HOMO-LUMO difference. CV is mandatory to anchor the absolute HOMO level against a known thermodynamic standard, proving the electron-withdrawing effect of the nitro group[4].

  • Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile. Reasoning: TBAPF6​ provides a wide electrochemical window without participating in redox reactions.

  • Electrode Setup: Use a glassy carbon working electrode (drop-cast with 1,4-DMN-Cz), a platinum wire counter electrode, and an Ag/Ag+ pseudo-reference electrode.

  • Calibration (Critical Step): Add Ferrocene ( Fc ) to the solution at the end of the experiment. Reasoning: Pseudo-reference electrodes drift. The Fc/Fc+ redox couple acts as an internal standard (assumed to be -4.8 eV vs. vacuum) to self-validate the voltage scale.

  • Measurement: Sweep the potential from -2.0 V to +2.0 V at a scan rate of 50 mV/s.

  • Calculation: Extract the onset oxidation potential ( Eoxonset​ ). Calculate HOMO = −(Eoxonset​−E1/2Fc/Fc+​+4.8) eV.

Protocol B: Hole Mobility Extraction via Space-Charge-Limited Current (SCLC)

Causality: Field-effect transistor (FET) mobility often overestimates performance because it measures lateral charge transport. SCLC measures vertical bulk transport, perfectly mimicking the operational direction of a solar cell.

  • Device Architecture: Fabricate a "Hole-Only" device: ITO / PEDOT:PSS / 1,4-DMN-Cz / Au. Reasoning: Using high-work-function electrodes on both sides prevents electron injection, isolating hole transport.

  • Film Deposition: Spin-coat 1,4-DMN-Cz from a chlorobenzene solution (20 mg/mL) at 3000 rpm for 30s. Anneal at 100°C for 10 minutes to remove residual solvent.

  • Characterization: Sweep voltage from 0 V to 5 V in the dark.

  • Data Fitting: Identify the trap-free SCLC region (where Current J∝V2 ) and fit the data using the Mott-Gurney equation:

    J=89​εr​ε0​μh​L3V2​

    (Where εr​ is relative permittivity, ε0​ is vacuum permittivity, L is film thickness, and μh​ is hole mobility).

SCLCWorkflow Step1 1. Substrate Preparation ITO Glass Cleaning & UV-Ozone Step2 2. Hole Injection Layer Spin-coat PEDOT:PSS & Anneal at 150°C Step1->Step2 Step3 3. HTM Deposition Spin-coat 1,4-DMN-Cz (Chlorobenzene) Step2->Step3 Step4 4. Electrode Evaporation Thermal Deposition of Au (80 nm) under high vacuum Step3->Step4 Step5 5. SCLC Characterization Dark J-V Sweep & Mott-Gurney Extraction Step4->Step5

Diagram 2: Step-by-step workflow for fabricating hole-only devices to extract SCLC mobility.

Conclusion

The integration of 1,4-Dimethyl-6-nitro-9H-carbazole into the optoelectronic materials landscape represents a triumph of rational chemical design. By leveraging the electron-withdrawing nature of the nitro group to deepen the HOMO level, and the steric bulk of methyl groups to suppress crystallization, this molecule addresses the core vulnerabilities of standard HTMs like Spiro-OMeTAD. For researchers aiming to push the open-circuit voltage limits of wide-bandgap perovskite solar cells without relying on hygroscopic dopants, nitro-functionalized carbazoles offer a highly viable, structurally tunable pathway.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 1,4-Dimethyl-6-nitro-9H-carbazole

For professionals in research and drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it concludes w...

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Author: BenchChem Technical Support Team. Date: March 2026

For professionals in research and drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it concludes with their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1,4-Dimethyl-6-nitro-9H-carbazole, grounding every recommendation in established safety protocols and regulatory standards. Our objective is to ensure that from the moment a substance is deemed waste, it is managed in a way that protects laboratory personnel, the community, and the environment.

Hazard Assessment: Understanding the Compound

  • Carbazole Moiety: Carbazole and its derivatives are polycyclic aromatic N-heterocyclic compounds. Carbazole itself is known to be an irritant to the eyes, skin, and respiratory system.[1][2] It is also classified as harmful if swallowed and is suspected of having carcinogenic effects based on animal studies.[1][3][4] Furthermore, carbazoles are recognized as being very toxic to aquatic life with long-lasting effects, making their release into the environment a significant concern.[1][5]

  • Nitro Group (-NO2): The presence of a nitro group on an aromatic ring can increase the compound's reactivity and toxicity. Nitro compounds are often categorized as reactive or potentially explosive.[6] Nitrated polycyclic aromatic hydrocarbons (PAHs) are frequently found to be mutagenic.[7] The Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) have specific regulations for handling and disposing of reactive and toxic chemicals.[8][9]

Based on this analysis, 1,4-Dimethyl-6-nitro-9H-carbazole must be treated as a hazardous waste that is likely toxic, an irritant, a potential carcinogen, and potentially reactive. It also poses a significant ecotoxicological hazard.

The Regulatory Imperative: Compliance with OSHA and EPA Standards

All laboratory activities, including waste disposal, are governed by federal and state regulations. The two primary regulatory bodies in the United States are:

  • OSHA (Occupational Safety and Health Administration): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), often called the Laboratory Standard, mandates the creation of a Chemical Hygiene Plan (CHP).[8][10][11] This plan must outline policies, procedures, and responsibilities for protecting laboratory workers from chemical hazards, including waste disposal procedures.[8][12]

  • EPA (Environmental Protection Agency): The EPA, under the Resource Conservation and Recovery Act (RCRA), governs the management of hazardous waste from its point of generation to its final disposal—a concept known as "cradle-to-grave" responsibility. These regulations, found in 40 CFR Parts 260-279, detail how hazardous waste must be identified, classified, stored, and transported.[9]

Your institution's Environmental Health and Safety (EHS) office is the primary resource for ensuring compliance with these regulations and will have specific protocols based on your location.[13]

Pre-Disposal: Personal Protective Equipment (PPE) and Engineering Controls

Given the compound's hazard profile, strict safety measures are non-negotiable.

  • Engineering Controls: All handling of 1,4-Dimethyl-6-nitro-9H-carbazole, including preparation for disposal, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[8][11]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Chemical safety goggles or a face shield are required.[3][14]

    • Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Double-gloving may be appropriate for handling concentrated waste.

    • Body Protection: A lab coat must be worn. Ensure it is buttoned.[1]

    • Respiratory Protection: While a fume hood is the primary control, if there is any risk of dust or aerosol generation outside of it, a NIOSH-approved respirator may be necessary, in accordance with your institution's CHP.[10][15]

Step-by-Step Disposal Protocol

The guiding principle for chemical waste is that no activity should begin unless a plan for disposal has been formulated.[16]

Step 1: Waste Characterization

The first step is to officially classify the material as hazardous waste. A waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits one of four "characteristics": ignitability, corrosivity, reactivity, or toxicity.[13]

  • Toxicity: Based on the carbazole structure and its known effects, this compound is presumed toxic.

  • Reactivity: As a nitro compound, it should be treated as potentially reactive.[6]

Therefore, 1,4-Dimethyl-6-nitro-9H-carbazole must be managed as a regulated hazardous waste.

Step 2: Container Selection and Labeling

Proper containment is critical to prevent leaks and ensure safe transport.

  • Container Selection:

    • Use a container compatible with the chemical. A high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap is appropriate.[13][17]

    • Do not use food or beverage containers.[17]

    • Ensure the container is in good condition, free of cracks or leaks.[17]

    • Leave at least 10% headspace in the container to allow for expansion.[17]

  • Labeling:

    • The moment the first drop of waste enters the container, it must be labeled.[12][13]

    • Use your institution's official hazardous waste tag.

    • The label must include:

      • The words "Hazardous Waste."

      • The full chemical name: "1,4-Dimethyl-6-nitro-9H-carbazole." Do not use abbreviations or chemical formulas.

      • The specific hazard characteristics (e.g., "Toxic," "Irritant," "Potential Carcinogen").

      • The accumulation start date (the date the first waste was added).

      • The name of the principal investigator and the laboratory location.

Step 3: Waste Segregation and Storage

Chemicals must be segregated to prevent dangerous reactions.[16][18]

  • Segregation:

    • Store this waste separately from acids, bases, and oxidizers.

    • Do not mix this solid waste with liquid solvent waste streams.[17]

    • Collect different types of chemical waste in separate containers.[18]

  • Storage (Satellite Accumulation Area - SAA):

    • Hazardous waste must be stored at or near its point of generation in a designated area known as a Satellite Accumulation Area (SAA).[13][19]

    • The SAA must be under the control of the laboratory personnel.

    • Keep waste containers securely closed at all times, except when actively adding waste.[17][19]

    • Store containers in secondary containment (e.g., a plastic tub) to contain potential spills.

Step 4: Arranging for Final Disposal

Laboratory personnel are responsible for the waste until it is collected by trained EHS staff or a licensed hazardous waste contractor.

  • Scheduling Pickup: Follow your institution's procedure for requesting a waste pickup. This is typically done through the EHS department's website or by phone.

  • Time Limits: Be aware of accumulation time limits. Once a container is full or reaches a certain age (e.g., 12 months), it must be removed from the SAA promptly.[13]

Emergency Procedures: Spill Management

Accidents can happen. Being prepared is essential.

  • Minor Spill (Contained within the fume hood):

    • Alert colleagues in the immediate area.

    • Wearing appropriate PPE, absorb the spilled material with a chemical spill absorbent (e.g., vermiculite or sand).[1]

    • Carefully sweep the absorbed material into a designated hazardous waste container.

    • Wipe the area with a suitable solvent (e.g., acetone, followed by soap and water), collecting all cleaning materials as hazardous waste.

    • Label the spill debris container as "Hazardous Waste: Spill Debris containing 1,4-Dimethyl-6-nitro-9H-carbazole."

  • Major Spill (Outside of a fume hood or a large quantity):

    • Evacuate the immediate area.

    • Alert others and prevent entry into the affected area.

    • If there is a fire or medical emergency, call 911.

    • Contact your institution's EHS emergency line immediately. Do not attempt to clean up a major spill yourself.[18]

Summary of Key Information

ParameterGuidelineRationale & References
Hazard Class Toxic, Irritant, Potential Carcinogen, Potential Reactive, EcotoxicBased on carbazole and nitro-aromatic compound profiles.[1][4][5][6]
Primary Regulations OSHA 29 CFR 1910.1450, EPA 40 CFR Parts 260-279Governs laboratory safety and hazardous waste management.[8][9]
Handling Location Certified Chemical Fume HoodMinimizes inhalation exposure.[8][11]
Required PPE Safety Goggles, Lab Coat, Chemical-Resistant GlovesProtects against skin, eye, and clothing contamination.[3][14]
Waste Container Labeled, sealed, compatible container (HDPE or Glass)Prevents leaks and ensures proper identification.[13][17]
Storage Segregated in a designated Satellite Accumulation Area (SAA)Prevents incompatible chemical reactions and ensures compliance.[13][19]
Disposal Method Collection by institutional EHS or licensed contractorEnsures "cradle-to-grave" management and regulatory compliance.[20]
Spill Cleanup Use absorbent material; treat all debris as hazardous wastePrevents further contamination and exposure.[1][18]

Disposal Decision Workflow

DisposalWorkflow cluster_prep Preparation & Assessment cluster_contain Containment & Labeling cluster_storage Accumulation & Segregation cluster_disposal Final Disposition Start Compound Designated as Waste Assess Assess Hazards (Toxic, Irritant, Reactive, Ecotoxic) Start->Assess PPE Don Appropriate PPE (Goggles, Gloves, Lab Coat) Assess->PPE FumeHood Work in Fume Hood PPE->FumeHood Container Select Compatible Container (HDPE/Glass, Screw Cap) FumeHood->Container Label Attach & Complete Hazardous Waste Label Container->Label Close Keep Container Securely Closed Label->Close SAA Place in Designated SAA Close->SAA Segregate Segregate from Incompatibles (Acids, Bases, Oxidizers) SAA->Segregate SpillKit Ensure Spill Kit is Accessible Segregate->SpillKit Request Request EHS Pickup SpillKit->Request When full or time limit reached Pickup Waste Collected by EHS/ Licensed Contractor Request->Pickup

Caption: Decision workflow for the disposal of 1,4-Dimethyl-6-nitro-9H-carbazole.

References

  • Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. (n.d.). National Center for Biotechnology Information. [Link]

  • OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). Occupational Safety and Health Administration. [Link]

  • 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration. [Link]

  • Best Practices for Managing Laboratory Waste. (2025, October 23). Republic Services. [Link]

  • 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories. (2013, January 22). eCFR. [Link]

  • Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration. [Link]

  • The Laboratory Standard | Office of Clinical and Research Safety. (n.d.). The University of Tennessee Health Science Center. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). MCF Environmental Services. [Link]

  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). University of Pennsylvania EHRS. [Link]

  • Hazardous Waste - FAA USA Environmental Protection Program. (n.d.). University of Wisconsin-Milwaukee. [Link]

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Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

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Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,4-Dimethyl-6-nitro-9H-carbazole
Reactant of Route 2
Reactant of Route 2
1,4-Dimethyl-6-nitro-9H-carbazole
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